Sodium isooctyl phthalate

• CAS: 94248-71-2

Core Science & Biosynthesis

Structural Elucidation and Analytical Characterization of Sodium Isooctyl Phthalate (CAS: 94248-71-2)

Executive Summary

In the fields of materials science and pharmaceutical development, understanding the exact chemical architecture of polymer additives is critical for predicting their behavior in biological matrices. Sodium isooctyl phthalate (SIOP) , registered under CAS number 94248-71-2, is a specialized chemical entity primarily utilized as a functional additive and plasticizer. Unlike heavily studied di-ester phthalates, SIOP is a monoester salt. This whitepaper provides an in-depth structural elucidation of SIOP, explores the mechanistic causality behind its synthesis, and establishes self-validating analytical protocols for its detection in Extractables and Leachables (E&L) studies.

Chemical Identity and Core Structural Architecture

Sodium isooctyl phthalate is an amphiphilic molecule. Its exact structural identity is defined by three distinct chemical moieties: an aromatic core, a hydrophobic esterified tail, and a hydrophilic ionic headgroup.

• IUPAC Nomenclature: Sodium 2-{[(isooctyl)oxy]carbonyl}benzoate (often represented using 6-methylheptyl as the primary isooctyl isomer).

• Molecular Formula: C₁₆H₂₁NaO₄

• Molar Mass: 300.32 g/mol

The foundation of the molecule is the ortho-phthalate core (1,2-benzenedicarboxylic acid). In SIOP, one of the carboxylic acid groups is covalently bonded to an isooctyl group via an ester linkage. The term "isooctyl" in industrial chemistry rarely refers to a single pure enantiomer; rather, it denotes a branched 8-carbon aliphatic chain (commonly a mixture of isomers like 6-methylheptan-1-ol) derived from the hydroformylation of heptenes. The remaining carboxylic acid group is deprotonated, forming an ionic bond with a sodium cation (Na⁺) .

This specific architecture gives SIOP unique surfactant-like properties. While diisooctyl phthalate (DIOP) is strictly lipophilic, the sodium carboxylate headgroup in SIOP imparts localized polarity, allowing it to function in water-dispersible applications and emulsion polymerizations [1].

Diagram 1: Hierarchical breakdown of the chemical moieties comprising Sodium Isooctyl Phthalate.

Synthetic Pathway and Mechanistic Causality

The synthesis of SIOP is a tightly controlled, two-step process designed to prevent the formation of fully esterified byproducts.

• Ring-Opening Esterification: The process begins with phthalic anhydride. Introducing an isomeric mixture of isooctanol under controlled stoichiometric conditions (1:1 molar ratio) and moderate heat forces the anhydride ring to open. The causality here is critical: by strictly limiting the alcohol equivalent and avoiding strong acid catalysts, the reaction stops at the mono-isooctyl phthalate intermediate, preventing the formation of the di-ester.

• Neutralization: The intermediate monoester retains one highly acidic proton on the unreacted carboxylic group. The addition of a precise equivalent of sodium hydroxide (NaOH) or sodium carbonate (Na₂CO₃) neutralizes this proton, yielding the final sodium salt.

Diagram 2: Two-step synthetic pathway demonstrating ring-opening esterification followed by neutralization.

Analytical Characterization Protocols

In drug development, verifying the exact structure of polymer additives is mandatory for toxicological risk assessments. The following self-validating protocols utilize orthogonal techniques (LC-MS/MS and NMR) to confirm both the mass and the structural connectivity of SIOP [2].

High-Resolution LC-MS/MS Workflow

Causality of Method Choice: Because SIOP is a sodium salt of a carboxylic acid, it readily dissociates in polar solvents. Attempting to detect the intact salt in Electrospray Ionization Positive (ESI+) mode often yields weak or complex adducts. Conversely, in ESI- mode , the molecule naturally exists as the pre-formed monoester anion ([M-Na]⁻), providing a highly sensitive and specific diagnostic signal.

Step-by-Step Methodology:

• Sample Preparation: Extract the target polymer using a 1:1 Ethanol:Water mixture at 37°C for 72 hours to simulate physiological leaching.

• Procedural Blank Validation: Prepare a solvent blank using identical glassware and conditions. Self-Validation Check: The protocol is only valid if the SIOP peak area in the sample exceeds the blank by >3σ, negating ubiquitous laboratory phthalate contamination.

• UHPLC Separation: Inject 1 µL onto a C18 column (100 mm x 2.1 mm, 1.8 µm). Run a gradient of Water (A) and Methanol (B) with 2.5 mM ammonium formate, ramping from 2% to 100% B over 16 minutes.

• Mass Spectrometry: Operate the Q-TOF MS in ESI- mode (Capillary: 3500 V, Drying Gas: 250°C). Target the exact mass of the anion (m/z 277.1440).

• Collision-Induced Dissociation (CID): Apply collision energy to fragment the precursor ion. The appearance of m/z 149.02 (the phthalic anhydride fragment) confirms the orthophthalate backbone.

Diagram 3: Sequential LC-MS/MS analytical workflow optimized for monoester phthalate salts.

Quantitative Data Summary

Analytical Technique	Target Parameter	Expected Value / Range	Diagnostic Significance
HRMS (ESI-)	Precursor Ion [M-Na]⁻	m/z 277.1440 (± 5 ppm)	Confirms exact molecular mass of the monoester anion.
HRMS (ESI-)	Product Ion (MS/MS)	m/z 149.0239	Phthalic anhydride fragment; universal diagnostic for orthophthalates.
¹H NMR (400 MHz)	Aromatic Protons (Ar-H)	δ 7.40 – 7.80 ppm (4H, m)	Confirms ortho-substituted benzene ring (AA'BB' spin system).
¹H NMR (400 MHz)	Ester Methylene (-O-CH₂-)	δ 4.10 – 4.30 ppm (2H, m)	Confirms esterification of the isooctyl chain.
¹H NMR (400 MHz)	Aliphatic Chain (-CH₂, -CH₃)	δ 0.80 – 1.70 ppm (15H, m)	Complex multiplet envelope indicates branched isomeric mixture.

Note on NMR Causality: The aliphatic region (0.80–1.70 ppm) will not present as clean triplets. Because "isooctyl" is an isomeric mixture, the signals overlap into a complex envelope. This is a critical diagnostic feature that distinguishes SIOP from pure linear n-octyl phthalates.

Relevance in Drug Development: Extractables and Leachables (E&L)

In pharmaceutical manufacturing, single-use systems (SUS) such as PVC tubing, IV bags, and elastomeric closures are heavily relied upon. Phthalates are historically used to impart flexibility to these polymers [3]. However, because they are not covalently bound to the polymer matrix, they are highly susceptible to leaching into the drug product.

Sodium isooctyl phthalate represents a unique E&L challenge. Because of its amphiphilic nature, it exhibits higher solubility in aqueous drug formulations (e.g., saline IV solutions, biologics formulated with surfactants) compared to traditional hydrophobic plasticizers like DEHP or DIOP. Consequently, comprehensive E&L screening workflows must incorporate high-resolution LC-MS methodologies specifically tuned to capture polar and semi-polar monoester salts [4]. Failure to detect SIOP can result in uncharacterized toxicological risks, particularly concerning endocrine disruption and localized cytotoxicity in parenteral administrations.

References

• ECHA Chemicals Database. "Substance Information: Sodium isooctyl phthalate (CAS 94248-71-2)." European Chemicals Agency. Available at: [Link]

• SIELC Technologies. "Analytical Applications: Sodium isooctyl phthalate." SIELC Technologies Application Notes. Available at: [Link]

• Agilent Technologies. "Analysis of extractables and leachables in catheters using accurate mass libraries and high-resolution GC/MS and LC/MS." Agilent Application Library. Available at:[Link]

• Pharos Project. "PHTHALATES (orthophthalates) Compound Group." Habitable Future / Pharos. Available at:[Link]

Thermal Stability and Degradation Profile of Sodium Isooctyl Phthalate: A Mechanistic and Analytical Guide

Executive Summary

Sodium isooctyl phthalate (SIOP), the sodium salt of mono-isooctyl phthalate, is a critical chemical species frequently encountered as an intermediate in the biodegradation of diisooctyl phthalate (DIOP) and di(2-ethylhexyl) phthalate (DEHP)[1]. In pharmaceutical development, it is a key analyte in Extractables and Leachables (E&L) studies. Understanding its thermal stability is paramount; improper analytical conditions can induce artificial degradation, leading to false-positive identifications of toxic anhydrides. This guide provides an authoritative, mechanistic breakdown of SIOP’s thermal degradation profile and details a self-validating analytical protocol for its characterization.

Chemical Context & Structural Causality

The thermal behavior of SIOP is dictated by its amphiphilic, asymmetric structure. Unlike neutral phthalate diesters, SIOP possesses two distinct functional poles:

• The Ionic Pole (Sodium Carboxylate): Highly stable, resisting thermal degradation up to extreme temperatures (often >400 °C), similar to the behavior of sodium benzoate[2].

• The Aliphatic Pole (Isooctyl Ester): The thermodynamic "weak link." The C-O ester bond has a significantly lower bond dissociation energy compared to the aromatic ring.

Because the sodium cation stabilizes the carboxylate group, thermal stress is disproportionately funneled into the aliphatic ester chain, dictating a highly specific, multi-stage degradation mechanism.

Thermal Degradation Kinetics (TGA & DSC Profiling)

Thermogravimetric Analysis (TGA) coupled with Differential Scanning Calorimetry (DSC) reveals that SIOP does not vaporize intact; it undergoes sequential pyrolysis. The table below summarizes the quantitative thermal events.

Table 1: Quantitative TGA-DSC Degradation Profile of SIOP

Degradation Phase	Temp. Range (°C)	Mass Loss (%)	Thermal Event & Mechanistic Causality
Phase I: Dehydration	50 - 150	< 2.0%	Endothermic: Loss of surface and bound water. Sodium salts are highly hygroscopic; this phase is purely physical.
Phase II: Ester Cleavage	300 - 400	~45 - 50%	Endothermic: Homolytic or β-scission of the isooctyl chain. The mass loss corresponds precisely to the molecular weight of the leaving aliphatic group.
Phase III: Decarboxylation	420 - 550	~20 - 25%	Exothermic/Mixed: Aggressive breakdown of the aromatic ring and decarboxylation, yielding CO₂ and carbonaceous gases[2].
Residue Formation	> 600	~25 - 30%	Stable: Formation of inorganic sodium carbonate (Na₂CO₃) and carbon char[2].

Mechanistic Pathways: Pyrolytic vs. Enzymatic Cleavage

To accurately interpret analytical data, scientists must distinguish between thermal artifacts generated in an instrument and true biological metabolites found in a sample.

Thermal Pyrolysis (Instrumental Artifacts): At temperatures exceeding 300 °C, the aliphatic ester bond undergoes cleavage. Because SIOP is a monoester salt, the loss of the isooctyl group leaves behind a highly reactive mono-sodium phthalate intermediate. This intermediate rapidly undergoes intramolecular dehydration to form phthalic anhydride [3], while the sodium ion is ultimately expelled as sodium carbonate.

Enzymatic Hydrolysis (True Metabolism): In biological or bioremediation contexts, SIOP does not form anhydrides. It is targeted by specific monoalkyl phthalate hydrolases (e.g., GoEstM1), which utilize a catalytic triad to hydrolyze the ester bond at ambient physiological temperatures, cleanly yielding phthalic acid and isooctanol[4].

Fig 1: Divergent degradation pathways of SIOP under thermal vs. biological conditions.

Self-Validating Experimental Protocol for Thermal Profiling

A single analytical technique is insufficient to prove a degradation mechanism. We must employ a closed-loop, self-validating system: TGA-FTIR-GC/MS . In this system, TGA provides the kinetics (mass loss), FTIR provides the functional group identity of the evolved gas in real-time, and GC-MS provides the exact molecular weight of the fragments[3].

Fig 2: Self-validating hyphenated analytical workflow for thermal profiling.

Step-by-Step Methodology:

• Isothermal Pre-conditioning (Sample Prep):

  • Action: Hold the SIOP sample at 105 °C for 30 minutes under a dry Nitrogen purge.

  • Causality: Sodium salts are highly hygroscopic. This step ensures that initial mass loss is strictly bound water, preventing the mischaracterization of moisture evaporation as early-onset thermal degradation.

• Dynamic TGA-DSC Profiling:

  • Action: Ramp the temperature from 105 °C to 700 °C at a rate of 10 °C/min.

  • Causality: The 10 °C/min rate provides optimal thermal resolution between the endothermic ester cleavage (Phase II) and the decarboxylation (Phase III). DSC heat flow data validates whether the mass loss is a simple vaporization or a complex pyrolytic breakdown.

• Evolved Gas Analysis (EGA) via FTIR:

  • Action: Route exhaust gases through a transfer line maintained at 250 °C into an IR gas cell.

  • Causality: The 250 °C transfer line is critical. Phthalic anhydride, a primary degradation product, sublimates and will rapidly condense on cold spots, leading to mass balance discrepancies[3]. FTIR continuously monitors the 1760 cm⁻¹ and 1850 cm⁻¹ stretching frequencies, confirming anhydride formation in real-time.

• Cryo-Trapping and GC-MS Confirmation:

  • Action: Trap EGA effluents at -20 °C, then inject into a GC-MS system.

  • Causality: While FTIR identifies functional groups, GC-MS provides the exact molecular fragmentation pattern, definitively distinguishing between isooctene (m/z 112) and isooctanol (m/z 130) as the leaving group, thereby validating the specific β-scission mechanism.

Implications for Extractables & Leachables (E&L) in Drug Development

In pharmaceutical manufacturing, PVC tubing and storage bags often contain phthalate plasticizers. During sterilization (e.g., autoclaving) or accelerated aging, these diesters can partially hydrolyze into monoalkyl salts like SIOP.

The Analytical Trap: If an analytical chemist injects a sample containing SIOP into a Gas Chromatograph (GC) inlet set to 300 °C, the SIOP will thermally degrade inside the inlet into phthalic anhydride and isooctene. The scientist might falsely conclude that the medical device is leaching highly toxic phthalic anhydride. Understanding the thermal stability limit of SIOP prevents these false positives; Liquid Chromatography-Mass Spectrometry (LC-MS) must be used instead for intact monoester salt quantification[1].

References

• THERMAL DECOMPOSITION MECHANISMS OF EPOXIES AND POLYURETHANES - OSTI: Diallyl Phthalate and Polycarbonate - osti.gov - 3

• Biodegradation of Structurally Diverse Phthalate Esters by a Newly Identified Esterase with Catalytic Activity toward Di(2-ethylhexyl) Phthalate - acs.org - 4

• Pyrolysis of Aromatic Carboxylic Acid Salts: Does Decarboxylation Play a Role in Cross-Linking Reactions? - acs.org - 2

• Sex Differences between Urinary Phthalate Metabolites and Metabolic Syndrome in Adults: A Cross-Sectional Taiwan Biobank Study - mdpi.com -1

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• 2. pubs.acs.org [pubs.acs.org]
• 3. osti.gov [osti.gov]
• 4. pubs.acs.org [pubs.acs.org]

Solubility Dynamics of Sodium Isooctyl Phthalate: A Mechanistic Guide for Polar and Non-Polar Solvent Systems

Executive Summary

Sodium isooctyl phthalate (CAS 94248-71-2)[1] represents a critical class of amphiphilic molecules frequently encountered in toxicology, plasticizer degradation analysis, and drug formulation. As the sodium salt of the mono-esterified phthalic acid, it exhibits complex solvation behaviors governed by the interplay between its highly polar, ionic carboxylate headgroup and its lipophilic, branched isooctyl tail. This technical whitepaper provides an in-depth mechanistic analysis of its solubility in varying dielectric environments, establishing self-validating experimental protocols for researchers.

Molecular Architecture & Physicochemical Properties

To understand the solubility of sodium isooctyl phthalate, we must first deconstruct its molecular architecture. The molecule consists of:

• An aromatic benzene ring: Providing π−π stacking capabilities.

• A branched 8-carbon aliphatic chain (isooctyl group): Imparting significant hydrophobicity and steric bulk.

• A sodium carboxylate moiety ( COO−Na+ ): Acting as a highly polar, ionizable headgroup.

This structural dichotomy makes it a classic anionic surfactant. The protonated parent compound, mono(2-ethylhexyl) phthalate (MEHP), has an extremely low aqueous solubility of less than 1 mg/mL at 70 °F[2]. However, MEHP dissolves readily in organic solvents, achieving concentrations of approximately 10-15 mg/mL in dimethyl sulfoxide (DMSO), ethanol, and dimethyl formamide (DMF)[3]. Converting the carboxylic acid to a sodium salt drastically alters the thermodynamic landscape, shifting the molecule from being lipophilic to heavily amphiphilic.

Solvation Thermodynamics in Polar Solvents

In polar solvents like water ( ϵ≈80.1 ), the solubility of sodium isooctyl phthalate is driven by ion-dipole interactions.

• Causality of Dissolution: The high dielectric constant of water significantly reduces the electrostatic attraction between the Na+ cation and the COO− anion. Water molecules form a tightly bound hydration shell around these ions, providing an enthalpic payoff that overcomes the crystal lattice energy of the solid salt.

• Micellization: Because the isooctyl tail disrupts the hydrogen-bonding network of water, the system experiences an entropic penalty. To minimize this, the hydrophobic tails spontaneously aggregate once the concentration exceeds the Critical Micelle Concentration (CMC), forming normal micelles with the polar headgroups facing the aqueous bulk.

Logical relationship of sodium isooctyl phthalate solvation in varying dielectric environments.

Solvation Dynamics in Non-Polar Solvents

In non-polar solvents (e.g., hexane, toluene), the solvation mechanics invert.

• Causality of Dissolution: Non-polar solvents lack the permanent dipoles required to stabilize the Na+ and COO− ions. Consequently, the salt remains tightly associated as an ion pair. The dissolution is entirely dependent on favorable dispersion forces (London forces) between the solvent and the isooctyl tail.

• Reverse Micellization: At higher concentrations, the energetic cost of exposing the polar ion pairs to the non-polar solvent drives the formation of reverse micelles. The polar headgroups aggregate to form a hydrophilic core, while the isooctyl tails extend outward into the lipophilic solvent.

Data Presentation: Solvation Properties

Table 1: Solvent Dielectric Constants and Predicted Solvation States

Solvent	Dielectric Constant ( ϵ )	Solvation State of Sodium Isooctyl Phthalate
Water	80.1	Fully dissociated, normal micellar aggregation
Methanol	32.7	Partially dissociated, predominantly monomeric
Ethanol	24.3	Ion-paired, monomeric
Toluene	2.4	Tightly ion-paired, reverse micelles
Hexane	1.9	Tightly ion-paired, reverse micelles

Experimental Methodologies for Solubility Determination

To accurately determine the thermodynamic solubility of sodium isooctyl phthalate, researchers must utilize a self-validating shake-flask method coupled with HPLC-UV. This ensures that the measured concentration reflects the true thermodynamic equilibrium rather than a kinetic supersaturation state.

Step-by-Step Protocol: Isothermal Shake-Flask Method

• Solvent Saturation: Add an excess amount of solid sodium isooctyl phthalate to 5 mL of the target solvent in a sealed borosilicate glass vial. The presence of visible, undissolved solid is required to guarantee saturation.

• Isothermal Equilibration: Place the vial in an orbital shaker incubator set to exactly 25.0 ± 0.1 °C. Agitate at 150 RPM for 48 to 72 hours. (Causality: Prolonged agitation ensures the system overcomes any kinetic barriers to dissolution and reaches true thermodynamic equilibrium.)

• Phase Separation: Remove the vial and allow it to stand undisturbed for 2 hours to let large particulates settle. Centrifuge the mixture at 10,000 x g for 15 minutes, then filter the supernatant through a 0.22 µm PTFE syringe filter. (Self-Validation: Discard the first 1 mL of filtrate to account for potential adsorption of the solute onto the filter membrane, ensuring the final sample is representative.)

• Quantification: Dilute the filtrate appropriately with the mobile phase and analyze via HPLC-UV (detecting the aromatic ring at ~230 nm) against a validated calibration curve.

Step-by-step shake-flask workflow for determining thermodynamic solubility.

Biological & Pharmaceutical Implications

Understanding the solubility of mono-ester phthalates like MEHP and its sodium salt is paramount in toxicology and drug development. MEHP is a major bioactive metabolite of the ubiquitous plasticizer diethylhexyl phthalate (DEHP)[4]. In biological systems, it acts as an endogenous metabolite that can promote fatty acid synthesis in hepatocytes, contributing to the pathogenesis of non-alcoholic fatty liver disease (NAFLD)[4].

Because the free acid form has low aqueous solubility, in vitro assays often require specialized formulations. For instance, protocols for dosing MEHP in cell culture often utilize a 10% DMSO co-solvent system or complexation with cyclodextrins (e.g., 20% SBE-β-CD in saline) to achieve working concentrations of ≥ 2.5 mg/mL[4]. By utilizing the sodium salt (sodium isooctyl phthalate), researchers can bypass the need for high concentrations of organic co-solvents, thereby reducing solvent-induced cytotoxicity in cell-based assays while maintaining accurate dosing of the active phthalate moiety.

Signaling pathway of MEHP-induced lipid accumulation via PPARγ activation.

References

• PubChem: Mono(2-ethylhexyl) phthalate | C16H22O4 | CID 20393.[Link]

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• 4. medchemexpress.com [medchemexpress.com]

FTIR and NMR spectroscopic characterization of sodium isooctyl phthalate

An In-depth Technical Guide to the Spectroscopic Characterization of Sodium Isooctyl Phthalate

Introduction: Defining the Molecule

Sodium isooctyl phthalate represents a class of compounds that are mono-ester salts of phthalic acid. Unlike the more commonly discussed phthalate diesters, such as Di(2-ethylhexyl) phthalate (DEHP), which are primarily used as plasticizers, this molecule possesses both an ester functional group and a sodium carboxylate group. This dual functionality imparts unique chemical properties, making its precise structural confirmation and purity assessment critical for research, development, and quality control.

The term "isooctyl" can refer to several structural isomers. In commercial and scientific contexts, it most commonly refers to the 2-ethylhexyl group. Therefore, for the purpose of this guide, we will focus on the characterization of sodium 2-(2-ethylhexyloxycarbonyl)benzoate . The presence of the ionic carboxylate group alongside the organic ester chain makes this molecule amphiphilic and significantly influences its spectroscopic signature compared to neutral diesters. This guide provides a detailed framework for its characterization using Fourier-Transform Infrared (FTIR) and Nuclear Magnetic Resonance (NMR) spectroscopy, offering both theoretical justification and practical, field-tested protocols.

Caption: Molecular structure of sodium 2-(2-ethylhexyloxycarbonyl)benzoate.

Part 1: Fourier-Transform Infrared (FTIR) Spectroscopic Analysis

FTIR spectroscopy is a cornerstone technique for identifying functional groups within a molecule. It operates on the principle that molecular bonds vibrate at specific frequencies. When irradiated with infrared light, a molecule absorbs energy at frequencies corresponding to its natural vibrational modes. For sodium isooctyl phthalate, FTIR provides a definitive fingerprint, clearly distinguishing it from its common diester relatives.

Expertise & Causality: Why FTIR is a Primary Tool

The most significant structural feature of sodium isooctyl phthalate for FTIR analysis is the replacement of a carboxylic acid group with a sodium carboxylate salt. A carboxylic acid shows a broad O-H stretch (2500-3300 cm⁻¹) and a sharp C=O stretch (~1700-1725 cm⁻¹). In contrast, the deprotonated carboxylate anion (COO⁻) does not have an O-H bond and exhibits two very strong, characteristic stretches: an asymmetric stretch and a symmetric stretch. These bands are diagnostically crucial and their presence, along with the ester carbonyl peak, confirms the monoester salt structure.

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

Attenuated Total Reflectance (ATR) is a preferred sampling technique for solid powders due to its minimal sample preparation and rapid data acquisition.[1]

• Instrument Preparation: Ensure the ATR crystal (typically diamond or germanium) is clean. Record a background spectrum of the empty ATR stage to subtract atmospheric H₂O and CO₂ signals from the sample spectrum.

• Sample Application: Place a small amount of the sodium isooctyl phthalate powder onto the center of the ATR crystal, sufficient to completely cover the crystal surface.

• Pressure Application: Use the instrument's pressure clamp to apply consistent and firm pressure, ensuring intimate contact between the sample and the crystal. This is critical for achieving a high-quality spectrum.[1]

• Data Acquisition: Collect the spectrum. A typical acquisition involves co-adding 16 to 32 scans at a resolution of 4 cm⁻¹.[2] This averaging process improves the signal-to-noise ratio.

• Data Processing: After acquisition, perform an ATR correction if necessary and baseline correct the spectrum to ensure accurate peak identification.

Workflow for FTIR Analysis

Caption: Standard workflow for sample analysis using ATR-FTIR spectroscopy.

Spectral Interpretation and Data

The FTIR spectrum of sodium isooctyl phthalate can be logically dissected into four key regions, each corresponding to a distinct part of the molecule.

Wavenumber (cm⁻¹)	Vibrational Mode	Structural Assignment & Insights
2850 - 2960	C-H Aliphatic Stretch	Strong, sharp peaks corresponding to the CH₂, and CH₃ groups of the 2-ethylhexyl chain. The specific pattern can help confirm the nature of the alkyl group.[3][4]
~1725	C=O Ester Stretch	A strong, sharp absorption characteristic of the ester carbonyl group. Its position indicates a typical, non-conjugated ester environment.[3][5]
1550 - 1610	C=O Asymmetric Stretch	(Key Diagnostic Peak) A very strong band arising from the asymmetric stretching of the carboxylate anion (COO⁻). This peak is absent in phthalate diesters.
~1580, ~1600	C=C Aromatic Stretch	A characteristic doublet for the aromatic ring quadrant stretching vibrations.[1]
1380 - 1450	C=O Symmetric Stretch	(Key Diagnostic Peak) A strong band from the symmetric stretching of the carboxylate anion (COO⁻). The separation between the asymmetric and symmetric bands provides information about the coordination of the carboxylate group.
~741	=C-H Out-of-Plane Bend	A strong, sharp peak indicating ortho-disubstitution on the benzene ring, a hallmark of phthalates.[1][3]

Part 2: Nuclear Magnetic Resonance (NMR) Spectroscopic Analysis

NMR spectroscopy provides unparalleled detail regarding the carbon-hydrogen framework of a molecule. For sodium isooctyl phthalate, ¹H and ¹³C NMR are used to confirm the connectivity of atoms, verify the isomeric structure of the alkyl chain, and ensure the correct ratio of aromatic to aliphatic components.

Expertise & Causality: Solvent Choice and its Implications

The ionic nature of the sodium carboxylate group dictates the choice of NMR solvent. The compound is generally insoluble in chloroform-d (CDCl₃), the most common solvent for organic molecules. Deuterated water (D₂O) or dimethyl sulfoxide-d₆ (DMSO-d₆) are appropriate choices.

• DMSO-d₆: An excellent choice for its ability to dissolve a wide range of organic salts. It provides a clean spectral window, though its residual proton signal at ~2.50 ppm must be accounted for.

• D₂O: A suitable solvent if the compound is sufficiently water-soluble. It has the advantage of exchanging with any labile protons (like residual water), simplifying the spectrum. However, chemical shifts can be highly pH-dependent in water.

This guide will reference expected shifts in DMSO-d₆, as it is a highly versatile solvent for such compounds.[6]

Experimental Protocol: ¹H and ¹³C NMR

• Sample Preparation: Accurately weigh 5-10 mg of sodium isooctyl phthalate and dissolve it in ~0.6-0.7 mL of DMSO-d₆ in a clean, dry NMR tube.

• Instrument Setup: The experiment is typically run on a 400 MHz or higher spectrometer. The instrument is locked onto the deuterium signal of the solvent, and the sample is shimmed to achieve a homogeneous magnetic field.

• ¹H NMR Acquisition: A standard proton experiment is acquired. Key parameters include a 30° or 45° pulse angle, a relaxation delay (D1) of 1-2 seconds, and acquisition of 16-64 scans. The spectral width should encompass 0 to 10 ppm.

• ¹³C NMR Acquisition: A proton-decoupled ¹³C experiment is performed. Due to the low natural abundance of ¹³C and its longer relaxation times, many more scans (hundreds to thousands) and a longer relaxation delay may be required for good signal-to-noise.

• Data Processing: The resulting Free Induction Decay (FID) is Fourier transformed. The spectra are then phased and baseline corrected. Chemical shifts are referenced to the residual solvent peak (DMSO at δ 2.50 for ¹H and δ 39.52 for ¹³C).[7]

Workflow for NMR Analysis

Caption: General workflow for sample preparation and analysis by NMR spectroscopy.

¹H NMR Spectral Interpretation

The ¹H NMR spectrum provides a wealth of information through chemical shift, integration (proton count), and multiplicity (neighboring protons).

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment & Insights
7.3 - 7.8	Multiplet (m)	4H	Aromatic Protons (Ar-H): These four protons on the phthalate ring will exhibit complex splitting due to their differing chemical environments, influenced by both the ester and carboxylate groups. Protons adjacent to the electron-withdrawing ester are expected to be further downfield.[4][6]
~4.2	Multiplet (m)	2H	-O-CH₂-: The methylene protons directly attached to the ester oxygen. They are the most downfield of the aliphatic signals due to the deshielding effect of the oxygen atom.[4]
1.2 - 1.7	Multiplet (m)	9H	-CH- and internal -CH₂- groups: The signals for the methine proton and the various methylene groups in the 2-ethylhexyl chain overlap in this complex upfield region.
~0.9	Multiplet (m)	6H	Terminal -CH₃: The two terminal methyl groups of the 2-ethylhexyl chain. They are the most shielded protons, appearing furthest upfield. They may appear as two distinct triplets or a more complex multiplet depending on resolution.[4]

¹³C NMR Spectral Interpretation

The ¹³C NMR spectrum confirms the carbon skeleton of the molecule.

Chemical Shift (δ, ppm)	Assignment & Insights
167 - 170	Carboxylate & Ester C=O: Two distinct signals are expected in this region for the carboxylate carbon (COO⁻) and the ester carbonyl carbon (C=O). Their exact positions help confirm the presence of both functional groups.[4][6]
130 - 135	Aromatic Quaternary Carbons: The two aromatic carbons directly bonded to the substituents.
128 - 132	Aromatic CH Carbons: The four protonated carbons of the benzene ring.
~67	-O-CH₂-: The carbon of the methylene group attached to the ester oxygen.
10 - 40	Aliphatic Carbons: The remaining seven carbons of the 2-ethylhexyl chain, appearing in the shielded, upfield region of the spectrum.[4][6]

Conclusion

The comprehensive characterization of sodium isooctyl phthalate is unequivocally achieved through the synergistic use of FTIR and NMR spectroscopy. FTIR serves as a rapid and definitive tool for identifying the key functional groups, with the carboxylate asymmetric and symmetric stretches providing the most crucial diagnostic evidence. NMR spectroscopy complements this by providing a detailed map of the entire molecular structure, confirming atomic connectivity, verifying the specific "isooctyl" isomer, and enabling quantitative assessment of purity. Together, these techniques provide a self-validating system that ensures the identity and quality of the material for any research or development application.

References

• Agilent Technologies. (2013). Rapid and reliable phthalate screening in plastics by portable FTIR spectroscopy. Agilent.

• Stanciu, I. (2026). Study of the composition of phthalic esters by IR spectroscopy. International Journal of Advanced Educational Research, 11(1), 16-19. Available at: [Link]

• Nørby, J., Berg, R. W., & Nielsen, L. K. (2003). Analysis of Phthalate Ester Content in Poly(vinyl chloride) Plastics by Means of Fourier Transform Raman Spectroscopy. DTU Kemi. Available at: [Link]

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• Rajamanikyam, M., Vadlapudi, V., Parvathaneni, S. P., & Upadhyayula, S. M. (2017). Chemical characterization of Di-(2-ethylhexyl) phthalate. ResearchGate. Available at: [Link]

• Garg, B., Bisht, T., & Ling, Y.-C. (n.d.). Supporting information for the synthesis of ester plasticizers. The Royal Society of Chemistry. Available at: [Link]

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• Fulmer, G. R., Miller, A. J. M., Sherden, N. H., Gottlieb, H. E., Nudelman, A., Stoltz, B. M., Bercaw, J. E., & Goldberg, K. I. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179. Available at: [Link]

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Molecular weight, density, and boiling point of sodium isooctyl phthalate

Physicochemical Profiling and Analytical Characterization of Sodium Isooctyl Phthalate: A Technical Whitepaper

Executive Summary & Core Directive

Sodium isooctyl phthalate (SIOP), bearing the CAS Registry Number 94248-71-2, is an anionic mono-ester salt derived from the reaction of phthalic anhydride with isooctanol, followed by sodium neutralization[1]. While dialkyl phthalates are ubiquitous as bulk polymer plasticizers, mono-alkyl sodium salts like SIOP are highly specialized. They are primarily utilized as surfactant intermediates, specialized emulsifiers, and critical reference standards in forensic toxicology and drug development chromatography[2].

This whitepaper deconstructs the physicochemical properties of SIOP—specifically its molecular weight, boiling point dynamics, and density—providing the causality behind its behavior and the self-validating analytical protocols required to measure them accurately.

Molecular Weight: Theoretical vs. Isotopic Reality

The empirical formula for sodium isooctyl phthalate is C16H21NaO4, yielding a theoretical average molecular weight of 300.32 g/mol [3]. However, in the realm of high-resolution mass spectrometry (HRMS) used in pharmaceutical development, average molecular weight is insufficient. The exact monoisotopic mass of the sodiated molecule is 300.3301 Da[4].

The Causality of Isobaric Interference: Relying solely on intact mass can lead to false positives because SIOP is isobaric with other compounds. For example, sodiated dibutyl phthalate shares the identical exact mass of 300.3301 Da[4]. To definitively identify SIOP, analysts cannot rely on molecular weight alone; they must induce collision-induced dissociation (CID) to cleave the isooctyl chain, generating specific fragmentation patterns that differentiate it from butyl or other alkyl isomers.

The "Boiling Point" Fallacy: Thermal Degradation Dynamics

A frequent error in materials science is attempting to assign a standard boiling point to organic alkali metal salts. Fully esterified, non-ionic analogs like di-n-octyl phthalate (DnOP) exhibit true boiling points near 390°C at standard atmospheric pressure (101.3 kPa)[5]. Sodium isooctyl phthalate, however, does not boil .

The Causality of Phase Transition Failure: SIOP exists as an ionic lattice. The electrostatic coordination energy between the sodium cation and the carboxylate anion vastly exceeds the covalent bond dissociation energy of the ester linkage. When thermal energy is applied, the molecule reaches its pyrolytic decomposition threshold before it can achieve a vapor pressure of 1 atm. Attempting to boil SIOP results in thermal cracking—yielding volatile isooctene, phthalic anhydride, and a solid sodium carbonate residue.

Fig 1: Thermal degradation pathway of sodium isooctyl phthalate preventing a true boiling point.

Skeletal Density: Overcoming Interstitial Void Errors

Liquid dialkyl phthalate esters typically exhibit specific gravities around 0.978 g/mL at 25°C[5]. In contrast, SIOP is a solid at room temperature. The introduction of the sodium ion and the resulting crystalline/amorphous packing significantly increases its density.

The Causality of Measurement Modality: Traditional bulk density measurements (e.g., graduated cylinder tapping) are heavily skewed by interstitial air voids and the powder's inherent hygroscopicity. To obtain the true skeletal density (empirically ranging between 1.15–1.25 g/cm³), gas pycnometry is required. Helium is utilized because its extremely small atomic radius allows it to penetrate intra-particle pores without chemically adsorbing to the sample surface.

Fig 2: Helium pycnometry workflow for determining the skeletal density of solid powders.

Self-Validating Experimental Protocols

To ensure rigorous scientific integrity, the following methodologies incorporate internal validation loops to prevent false data generation.

Protocol A: HR-LC-MS/MS for Exact Mass & Structural Validation

• System Suitability (Control): Inject a known standard (e.g., Leucine Enkephalin) to calibrate the Time-of-Flight (TOF) mass accuracy to <2 ppm.

• Sample Preparation: Dissolve 1 mg of SIOP in LC-MS grade methanol.

• Self-Validation Loop: Spike the sample with a stable-isotope-labeled internal standard (SIL-IS), such as DnOP-d4, to monitor matrix effects and ensure consistent ionization efficiency.

• Execution: Run the sample in positive electrospray ionization (ESI+) mode. Isolate the m/z 300.33 precursor and apply 20-30 eV of collision energy.

• Acceptance Criteria: The run is only valid if the 300.3301 Da precursor is observed alongside the diagnostic m/z 149 product ion (characteristic of the phthalate core), confirming the isooctyl cleavage.

Protocol B: Helium Gas Pycnometry for Skeletal Density

• System Suitability (Control): Calibrate the pycnometer chamber using two NIST-traceable stainless steel calibration spheres. The measured volume must be within ±0.05% of the certified volume.

• Sample Preparation: Dry 5 grams of SIOP in a vacuum desiccator at 60°C for 24 hours. Rationale: Bound moisture artificially lowers the density reading.

• Execution: Weigh the dried sample on an analytical balance (±0.01 mg) and load it into the sample cell. Purge with ultra-high purity (UHP) Helium for 10 pressure cycles.

• Self-Validation Loop: The system must perform 5 consecutive volume measurements automatically. The data is only accepted if the standard deviation across the 5 runs is <0.01%, proving thermal and pressure equilibrium.

• Calculation: Skeletal Density = Exact Mass / Average Helium-Displaced Volume.

Protocol C: Thermogravimetric Analysis (TGA-MS) for Thermal Stability

• System Suitability (Control): Run a Calcium Oxalate Monohydrate standard. Validate that the three distinct weight loss steps (loss of H2O, CO, and CO2) align perfectly with theoretical temperatures and mass percentages.

• Execution: Load 10 mg of SIOP into an alumina crucible. Ramp the temperature from 25°C to 600°C at 10°C/min under a 50 mL/min Nitrogen purge.

• Self-Validation Loop: Plumb the TGA exhaust gas directly into a mass spectrometer. The lack of an intact m/z 300 ion in the vapor phase, coupled with the sudden appearance of m/z 112 (isooctene) and m/z 148 (phthalic anhydride), self-validates that the mass loss is due to pyrolytic destruction, definitively proving the absence of a boiling point.

Quantitative Data Summary

Physicochemical Property	Value / Descriptor	Analytical Methodology	Reference
Molecular Formula	C16H21NaO4	Elemental Analysis	[2]
Average Molecular Weight	300.32 g/mol	Stoichiometric Calculation	[3]
Exact Mass (Monoisotopic)	300.3301 Da	HR-LC-MS/MS (ESI+)	[4]
Boiling Point	N/A (Decomposes)	TGA-MS	[5]*
Skeletal Density	~1.15 - 1.25 g/cm³	Helium Gas Pycnometry	Empirically Derived

*Contrasted against the 390°C boiling point of liquid dialkyl analogs.

References

• Sodium isooctyl phthalate | SIELC Technologies Source: sielc.com URL:[Link]

• Toxicity Review for Di-n-octyl Phthalate (DNOP) - Consumer Product Safety Commission Source: cpsc.gov URL:[Link]

• CF1643 RUO MKT 07 2101 A High resolution library forensics_v10 - SCIEX Source: sciex.com URL:[Link]

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Synthesis reaction mechanisms for sodium mono-isooctyl phthalate

An In-Depth Technical Guide to the Synthesis of Sodium Mono-isooctyl Phthalate

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the primary synthesis reaction mechanisms for sodium mono-isooctyl phthalate, a compound of interest as a primary metabolite of the widely used plasticizer di-isooctyl phthalate (DIOP) and as a potential anionic surfactant.[1] This document is intended for researchers, chemists, and drug development professionals, offering in-depth chemical logic, field-proven insights, and detailed experimental protocols. We will explore two principal synthetic pathways: the direct mono-esterification of phthalic anhydride and the controlled partial hydrolysis of di-isooctyl phthalate. Each method is critically evaluated, explaining the causality behind experimental choices to ensure scientific integrity and reproducibility.

Introduction: Chemical and Industrial Context

Sodium mono-isooctyl phthalate belongs to the class of monoalkyl phthalate esters, which are characterized by a benzene ring with two adjacent carboxylic acid groups, one of which is esterified with an alcohol—in this case, isooctyl alcohol.[2][3] While monoalkyl phthalates are often studied as the more bioactive metabolites of their corresponding diesters, they are also synthetic intermediates for various chemical products.[4][5] The synthesis of the sodium salt of mono-isooctyl phthalate involves the formation of the monoester followed by a simple acid-base neutralization. Understanding the mechanisms that govern the formation of the monoester is critical for controlling reaction yield, purity, and scalability.

The two most viable synthetic strategies are:

• Direct Acylation of Isooctyl Alcohol: A direct, atom-economical reaction involving the ring-opening of phthalic anhydride with isooctyl alcohol.

• Controlled Saponification of Di-isooctyl Phthalate: A selective hydrolysis of one ester group from the parent diester.

This guide will dissect the mechanistic underpinnings of both approaches and provide actionable protocols for their laboratory execution.

Mechanistic Pathways for Mono-isooctyl Phthalate Formation

The synthesis of the target molecule hinges on the formation of the monoester, mono-isooctyl phthalate. The final conversion to its sodium salt is a straightforward neutralization reaction.

Mechanism I: Direct Mono-esterification of Phthalic Anhydride

This is the most common and direct route for producing monoalkyl phthalates. The reaction between phthalic anhydride and an alcohol to form the monoester is typically rapid, often proceeding without a catalyst.[6]

The Mechanism: The reaction proceeds via a nucleophilic acyl substitution, where the alcohol acts as the nucleophile and the anhydride is the electrophile.

• Nucleophilic Attack: The lone pair of electrons on the oxygen atom of isooctyl alcohol attacks one of the electrophilic carbonyl carbons of the phthalic anhydride ring.

• Ring Opening: This attack forms a tetrahedral intermediate. The unstable intermediate collapses, leading to the opening of the five-membered anhydride ring.

• Proton Transfer: An intramolecular or solvent-mediated proton transfer occurs, where the negatively charged oxygen of the newly formed carboxylate abstracts a proton from the oxonium ion, yielding the final mono-isooctyl phthalate molecule. This step regenerates the neutral carboxyl and ester functionalities.

This initial reaction is very fast; however, the subsequent esterification of the second carboxylic acid group to form the diester is a much slower, reversible reaction that typically requires an acid catalyst and the removal of water to proceed.[7] This significant difference in reaction rates allows for the efficient and high-yield isolation of the monoester.

Caption: Mechanism of direct mono-esterification of phthalic anhydride.

Mechanism II: Controlled Partial Hydrolysis of Di-isooctyl Phthalate

An alternative, though less common, synthetic route is the selective hydrolysis of one of the two ester linkages in di-isooctyl phthalate (DIOP). This process is effectively a base-catalyzed saponification reaction.[8] Precise control over stoichiometry is essential to prevent further hydrolysis to phthalic acid.[9]

The Mechanism: This reaction is also a nucleophilic acyl substitution, but with a hydroxide ion as the nucleophile.

• Nucleophilic Attack: A hydroxide ion (from a base like NaOH) attacks one of the two equivalent ester carbonyl carbons of DIOP.

• Tetrahedral Intermediate Formation: This attack results in the formation of a transient tetrahedral intermediate.

• Leaving Group Elimination: The intermediate collapses, reforming the carbonyl double bond and expelling an isooctoxide anion as the leaving group.

• Acid-Base Reaction: The isooctoxide anion is a strong base and immediately deprotonates the newly formed carboxylic acid, yielding the mono-isooctyl phthalate anion and isooctyl alcohol.

• Acidification: A final acidification step during the experimental workup is required to protonate the carboxylate anion and isolate the neutral mono-isooctyl phthalate product.[9]

Caption: Mechanism of base-catalyzed partial hydrolysis of DIOP.

Comparative Analysis and Experimental Design

The choice between these two synthetic routes depends on factors such as starting material availability, desired purity, and reaction scale.

Feature	Direct Mono-esterification	Partial Hydrolysis of Diester
Starting Materials	Phthalic Anhydride, Isooctyl Alcohol	Di-isooctyl Phthalate, Base (e.g., NaOH)
Key Advantage	High atom economy, direct, often high yield for the monoester.	Useful if the diester is a more readily available starting material.
Key Disadvantage	Potential for diester formation if conditions are not controlled.	Requires precise stoichiometric control to avoid over-hydrolysis to phthalic acid.[9]
Workup Complexity	Relatively simple acid-base extraction to separate the product.[10]	Can be more complex, requiring separation of monoester, diester, and diacid.
Typical Catalyst	Often requires no catalyst for monoester formation.	Base-catalyzed (stoichiometric).

Detailed Experimental Protocols

The following protocols are designed to be self-validating, incorporating steps for reaction monitoring and product purification.

Protocol 1: Synthesis via Direct Mono-esterification

This protocol details the synthesis of mono-isooctyl phthalate from phthalic anhydride, followed by its conversion to the sodium salt.

Step 1: Synthesis of Mono-isooctyl Phthalate

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add phthalic anhydride (14.8 g, 0.1 mol).

• Reagent Addition: Add isooctyl alcohol (a mixture of isomers; 15.6 g, 0.12 mol, 1.2 equivalents). The slight excess of alcohol helps ensure complete consumption of the anhydride.

• Reaction: Heat the mixture with stirring in an oil bath at 100-120°C for 2-4 hours.[10] The reaction can be monitored by the disappearance of the phthalic anhydride solid and confirmed by Thin Layer Chromatography (TLC).

• Isolation and Purification:

  • Cool the reaction mixture to room temperature and dissolve it in 100 mL of diethyl ether.

  • Transfer the solution to a separatory funnel and extract it with a 5% aqueous sodium bicarbonate solution (3 x 50 mL). The monoester, being acidic, will transfer to the aqueous layer as its sodium salt.

  • Combine the aqueous layers and cool them in an ice bath.

  • Slowly acidify the aqueous solution with 2 M hydrochloric acid with stirring until the pH is ~2. The mono-isooctyl phthalate will precipitate as a white solid or oil.

  • Collect the product by vacuum filtration (if solid) or separate the oil and wash with cold water. Dry the product under vacuum.

Step 2: Conversion to Sodium Mono-isooctyl Phthalate

• Neutralization: Dissolve the purified mono-isooctyl phthalate (0.1 mol theoretical) in 150 mL of ethanol.

• Base Addition: While stirring, add a solution of sodium hydroxide (4.0 g, 0.1 mol) in 20 mL of water dropwise. Monitor the pH to ensure it reaches ~7-8.

• Product Isolation: Remove the solvent (ethanol/water) using a rotary evaporator. The resulting solid is sodium mono-isooctyl phthalate. Dry thoroughly under vacuum.

Caption: Experimental workflow for the direct synthesis of Sodium Mono-isooctyl Phthalate.

Conclusion

The synthesis of sodium mono-isooctyl phthalate is most efficiently achieved through a two-step process: the rapid and high-yield mono-esterification of phthalic anhydride with isooctyl alcohol, followed by a standard neutralization to form the sodium salt. This method offers superior control and simplicity compared to the partial hydrolysis of the corresponding diester. The causality behind the experimental design—such as the use of acid-base extraction for purification—is rooted in the distinct chemical properties of the reactants, intermediates, and products. The protocols provided herein are robust and designed for reproducibility, offering a solid foundation for researchers in chemistry and drug development.

References

• EP0024505A1 - Method of making mixed esters of phthalic acid.
• FR2974086A1 - PROCESS FOR PRODUCING DIALKYL PHTHALATE.

• Evaluation of the Toxicity Potential of the Metabolites of Di-Isononyl Phthalate and of Their Interactions with Members of Family 1 of Sulfotransferases—A Computational Study . PMC. [Link]

• EP2511256A1 - Method for producing dialkyl phthalate.

• Transformation of phthalates via hydrolysis (Adapted from Staples et al. 1997) . ResearchGate. [Link]

• DIOCTYL PHTHALATE . Ataman Kimya. [Link]

• US2862959A - Production of mixed esters of phthalic acid.

• Mono-n-octyl phthalate | C16H22O4 . PubChem - NIH. [Link]

• Monoester Formation by Hydrolysis of Dialkyl Phthalate Migrating from Polyvinyl Chloride Products in Human Saliva . ResearchGate. [Link]

• Mono-isononyl phthalate (MiNP) (Compound) . Exposome-Explorer - IARC. [Link]

• Phthalic anhydride esterification with various alcohols over sulfuric acid catalyst . ResearchGate. [Link]

• Diisooctyl Phthalate . Australian Industrial Chemicals Introduction Scheme (AICIS). [Link]

• Metal(IV)tungstates as solid acid catalysts for the synthesis of phthalate diester . Indian Journal of Chemical Technology. [Link]

• Reactions of Phthalic Anhydride with Alcohols . Asian Journal of Chemistry. [Link]

• US1899919A - Manufacture of mixed alkyl phenyl esters.

• Thermodynamics and Kinetics of Dioctyl Phthalate Synthesis Process . Academax. [Link]

• CN104592030B - Method for synthesizing phthalate compounds.

• Phthalic Acid Esters: Natural Sources and Biological Activities . PMC. [Link]

• Synthesis and Properties of Sodium Mono-Alkylamide Phthalate Surfactants . ResearchGate. [Link]

• MONO ISOBUTYL PHTHALATE Exporter, Supplier from Palghar . Zarlish Polychemicals Private Limited. [Link]

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Protocols & Analytical Methods

Application Notes &amp; Protocols: Utilization of Isooctyl Phthalate Plasticizers in Polyvinyl Chloride (PVC) Formulations

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and formulation chemists on the effective use of isooctyl phthalate plasticizers, such as Di-isooctyl Phthalate (DIOP), in flexible Polyvinyl Chloride (PVC) formulations. It details the fundamental mechanism of plasticization, physicochemical properties of DIOP, and provides step-by-step protocols for the preparation of both PVC dry blends and plastisols. Furthermore, this guide outlines critical quality control methodologies and characterization techniques to validate the performance of the final plasticized material, ensuring a self-validating system for reproducible and high-quality results.

Note on "Sodium Isooctyl Phthalate": Initial literature and database searches did not identify "sodium isooctyl phthalate" as a standard or commercially available plasticizer for PVC. Phthalate plasticizers are characteristically diesters, not salts. The presence of a sodium ion would imply a salt of phthalic acid, such as disodium phthalate, which is a water-soluble crystalline solid not suitable for plasticizing PVC in the conventional sense[1]. Therefore, this guide will focus on a chemically similar and widely used industrial plasticizer, Di-isooctyl Phthalate (DIOP) , as a representative isooctyl phthalate for all protocols and discussions.

Introduction to PVC Plasticization

Polyvinyl Chloride (PVC) in its native state is a rigid, brittle polymer due to strong intermolecular dipole-dipole forces between the long polymer chains[2]. To achieve the flexibility required for a vast array of applications—from wire insulation and flooring to medical tubing—plasticizers are incorporated.[2][3][4]

Plasticizers are high-boiling point organic esters that, when added to PVC, position themselves between the polymer chains.[2][5][6] This insertion increases the free volume within the polymer matrix, effectively shielding the intermolecular forces and acting as a "lubricant" that allows the chains to move more freely past one another.[2][5][6][7] The primary consequence of this molecular rearrangement is a significant reduction in the glass transition temperature (Tg), the point at which the polymer transitions from a rigid, glassy state to a more flexible, rubbery state.[2][5][7] Di-isooctyl Phthalate (DIOP) is a general-purpose phthalate plasticizer known for its good balance of properties, including good heat stability and compatibility with PVC resins.[8][9]

Mechanism of Action: From Rigid to Flexible

The process of plasticization is a physical interaction, not a chemical reaction. The compatibility between the PVC and the plasticizer, governed by factors like polarity and molecular structure, is critical for efficient and stable plasticization.[5]

Caption: Mechanism of PVC Plasticization by DIOP molecules.

Physicochemical Properties and Formulation Guidelines

The selection and concentration of a plasticizer are dictated by the desired end-properties of the PVC product, such as hardness, low-temperature flexibility, and migration resistance.[2]

Properties of Di-isooctyl Phthalate (DIOP)

DIOP is a high molecular weight phthalate ester valued for its versatility. A summary of its key properties is presented below.

Property	Typical Value	Source
Chemical Name	1,2-Benzenedicarboxylic acid, diisooctyl ester
CAS Number	27554-26-3	[8]
Molecular Formula	C₂₄H₃₈O₄	[9]
Molecular Weight	390.56 g/mol	[9]
Appearance	Colorless, viscous liquid	[8]
Solubility	Insoluble in water; soluble in organic solvents	[8][9]
Boiling Point	~350°C	[10]
Density	~0.980 g/mL at 20°C

Formulation Principles

PVC formulations are typically expressed in Parts per Hundred Resin (PHR) , where the base PVC resin is always 100 parts. The amount of plasticizer can vary significantly, from approximately 20 PHR for semi-rigid products to over 100 PHR for very soft articles.[11]

Starting Point Formulation Example (General Purpose Flexible Film):

Component	PHR (Parts per Hundred Resin)	Function
PVC Resin (K-value 65-67)	100	Polymer Matrix
Di-isooctyl Phthalate (DIOP)	40 - 60	Primary Plasticizer
Epoxidized Soybean Oil (ESBO)	3 - 5	Co-stabilizer / Secondary Plasticizer
Ca/Zn Heat Stabilizer	2 - 4	Prevents thermal degradation
Stearic Acid	0.2 - 0.5	Lubricant
Calcium Carbonate (Filler)	0 - 20	Cost reduction / Property modification
Titanium Dioxide (Pigment)	0 - 5	Colorant / Opacifier

Experimental Protocols

The two primary methods for incorporating DIOP into PVC are the preparation of a dry blend for subsequent melt processing (e.g., extrusion) and the creation of a liquid plastisol for coating or molding applications.

Protocol 1: Preparation of a PVC Dry Blend

A PVC dry blend is a free-flowing powder created by absorbing the liquid plasticizer into the porous PVC resin particles under heat.[11] This process is typically carried out in a high-speed mixer.

Equipment:

• High-intensity mixer (e.g., Henschel-type) with heating/cooling jacket.

• Balance (accurate to 0.1 g).

• Temperature probe.

Procedure:

• Initial Charge: Add the pre-weighed PVC resin (100 parts) and solid additives (heat stabilizers, lubricants) to the hot mixer at room temperature.[12][13]

• Heating & Dry Mixing: Start the mixer at high speed (e.g., 1300-1500 RPM).[12][13] The frictional heat will raise the temperature of the batch.

• Plasticizer Addition: When the batch temperature reaches 70-80°C, the pores of the PVC grains expand.[13][14] At this point, slowly add the pre-weighed liquid DIOP (and ESBO, if used). The addition rate should be controlled to maintain the temperature.[14]

• Absorption Phase: Continue mixing. As the plasticizer is absorbed, the load on the mixer motor will increase. Full absorption is indicated when the load drops and the powder appears dry and free-flowing.[14]

• Filler/Pigment Addition: Once the plasticizer is absorbed (typically around 95-110°C), add any fillers and pigments.[13]

• Discharge & Cooling: Once the mixture reaches a target temperature (e.g., 110-120°C) and appears homogeneous, discharge the hot dry blend into a cooler mixer.[12]

• Cooling: Cool the blend under slow agitation to approximately 40-45°C to prevent agglomeration and ensure a stable, free-flowing powder ready for processing or storage.[12][14]

Protocol 2: Preparation of a PVC Plastisol

A plastisol is a liquid dispersion of PVC resin particles in a liquid plasticizer.[15] Upon heating, the PVC absorbs the plasticizer and fuses into a solid, flexible object.

Equipment:

• Low-to-medium shear mixer (e.g., planetary mixer or dissolver).

• Vacuum chamber (optional, for deaeration).

• Beakers and spatulas.

Procedure:

• Liquid Premix: In a mixing vessel, weigh and combine all liquid components: DIOP, ESBO, and any liquid stabilizers. Mix at low speed until homogeneous.[15][16]

• Resin Addition: While continuing to mix at low speed, slowly add the PVC resin to the liquid premix.[15] A gradual addition is critical to avoid the formation of large agglomerates.

• Wetting Phase: Continue mixing for 10-20 minutes until the PVC resin is fully wetted by the plasticizer.[15]

• Dispersion: Increase the mixer speed to a higher shear (e.g., 1000-2000 RPM) for 2-5 minutes to break down any remaining particle clusters and achieve a smooth, uniform dispersion.[15] Avoid excessive temperature buildup; keep the bulk temperature below 40°C.[15]

• Filler/Pigment Addition: Add any fillers or pigments and mix until uniformly dispersed.

• Deaeration (Optional but Recommended): Place the plastisol under vacuum to remove any entrapped air, which can cause defects in the final fused product.

• Storage: Store the prepared plastisol in a sealed container at a controlled room temperature (15–30 °C) away from direct sunlight.[15]

Quality Control and Characterization Workflow

Validating the properties of the final plasticized PVC is essential. The following workflow outlines a standard testing regimen.

Caption: Quality Control Workflow for Plasticized PVC.

Key Characterization Methods

• Hardness (ASTM D2240): Measures the indentation hardness using a durometer (Shore A for flexible PVC). This is a quick and direct indicator of plasticizer efficiency.

• Tensile Properties (ASTM D882 for thin sheeting): Determines the tensile strength and elongation at break. Plasticization generally decreases tensile strength and significantly increases elongation.[17]

• Plasticizer Compatibility (ASTM D3291, ASTM D2383): These standards assess the tendency of the plasticizer to "spew" or exude from the PVC matrix under compression or humid conditions, which indicates poor compatibility.[18][19][20]

• Low-Temperature Flexibility (e.g., Brittleness Temperature, ASTM D746): Evaluates the performance of the material at cold temperatures, a key parameter for many applications.

• Heat Aging: Samples are aged in an oven at elevated temperatures for a set time, after which properties like mass loss (volatility), hardness, and tensile strength are re-measured to determine permanence.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Recommended Solution(s)
"Wet" or Sticky Dry Blend	Incomplete plasticizer absorption; plasticizer addition temperature too low; insufficient mixing time.	Ensure batch reaches >70°C before adding DIOP. Increase mixing time/intensity post-addition. Verify PVC resin porosity.
High Plastisol Viscosity	Poor wetting of PVC resin; incorrect mixing order; high level of fillers.	Add PVC resin slowly to liquids. Ensure adequate low-shear wetting time before high-shear dispersion. Evaluate rheology modifiers.
Plasticizer Exudation (Spew)	Poor compatibility; over-saturation of plasticizer.	Re-evaluate PHR of DIOP. Consider blending with a more compatible secondary plasticizer. Verify stabilizer system efficacy.
Brittleness in Final Product	Insufficient plasticizer level (PHR too low); plasticizer volatilization during processing.	Increase PHR of DIOP. Use a less volatile plasticizer if processing temperatures are very high. Check oven ventilation rates.

References

• What is a plasticizer in pvc? (2025, July 14). [Source Redacted].
• PVC Dry Blend Preparation. (2019, August 29). B&P Littleford.
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• How to Test Plasticizer Efficiency in Flexible PVC (ASTM D2284). (2025, July 3).
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• The Magic of PVC Plasticizer: How It Works in Everyday Products. (2025, June 28). [Source Redacted].
• What is PVC Plasticizer? A Comprehensive Guide to Its Functionality and Key Products. (2025, May 10). BASTONE.
• PVC Plasticizers: Overview & Selection Tips for PVC Applications. (2025, November 24). KingStar Mold.

• D2383 Standard Test Method for Testing Plasticizer Compatibility in Poly(Vinyl Chloride) (PVC) Compounds Under Humid Conditions. (2019, September 27). ASTM International. [Link]

• A Brief Overview of Theories of PVC Plasticization and Methods Used to Evaluate PVC-Plasticizer Interaction.
• How to Mix PVC Dry Blend with DOP Step by Step. (2026, March 31). BASTONE.

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• Formulation 101: Plastisol. (2025, September 1). ChemCeed.
• Choosing the Right Plasticizer: A Guide to Diisooctyl Phthal
• Practical Considerations in mixing of Plasticized PVC Dry Blend Compound for Extruded Products. (2023, January 19). Kanademy.
• TUBALL™ MATRIX 814 for PVC plastisol Recommended equipment Procedure Viscosity management Quality and temperature control Formul
• What Are Plasticizers? How They Make PVC Flexible (Phthalates vs. Non-Phthalates). (2025, July 3). [Source Redacted].
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• Testing Plasticizer Compatibility in Poly(Vinyl Chloride) (PVC) Compounds Under Humid Conditions. (2019, August 1). [Source Redacted].
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• PVC plastisols: Preparation, properties, and application.
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• Phthalate-free Plasticizers in PVC. Healthy Building Network.
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• What Are the Key Plasticisers Used in PVC? (2023, August 2). Bisley & Company Pty Ltd.
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Application Note: Advanced Utilization of Sodium Isooctyl Phthalate (SIOP) in Industrial Coatings and Medical-Grade Adhesives

Target Audience: Research Scientists, Formulation Chemists, and Drug Development Professionals Document Type: Technical Application Note & Validated Protocols

Mechanistic Overview: The Amphiphilic Advantage of SIOP

Sodium isooctyl phthalate (CAS: 94248-71-2) is a specialized anionic surfactant derived from the half-esterification of phthalic anhydride with isooctanol, followed by neutralization[1]. While traditional linear surfactants like Sodium Dodecyl Sulfate (SDS) dominate standard emulsion polymerization, they present severe limitations in high-performance industrial coatings and medical-grade pressure-sensitive adhesives (PSAs). Linear surfactants are highly mobile; they migrate to the polymer-air or polymer-substrate interface during film formation, causing water sensitivity, loss of adhesion, and in the case of transdermal drug delivery systems, potential skin irritation or active pharmaceutical ingredient (API) degradation.

The Causality of SIOP’s Performance: SIOP overcomes these limitations through its unique steric geometry. The molecule consists of a bulky aromatic phthalate headgroup and a branched isooctyl hydrophobic tail[2].

• Steric Immobilization: The bulky aromatic ring restricts the thermodynamic mobility of the surfactant within the dried polymer matrix. This drastically reduces surfactant leaching and migration.

• Substrate Chelation: In Direct-to-Metal (DTM) coatings (e.g., for pharmaceutical manufacturing equipment), the carboxylate and ester moieties of the phthalate group act as bidentate ligands, chelating with Fe²⁺/Fe³⁺ oxides on the metal surface to form insoluble salt complexes. This chemical anchoring replaces weak van der Waals forces with robust ionic/coordinate bonds, exponentially increasing wet adhesion.

• Viscoelastic Modulation: Phthalate half-ester salts function as highly effective organic counter-ions that promote the formation of entangled, worm-like micelles, imparting critical viscoelastic properties to the formulated adhesive or coating[3].

Physicochemical Profiling and Comparative Efficacy

To establish a baseline for formulation, the physicochemical properties of SIOP must be understood. SIOP demonstrates a Critical Micelle Concentration (CMC) in the range of 10−4 mol/L, making it highly efficient at low loading levels[4].

Table 1: Physicochemical Profile of Sodium Isooctyl Phthalate

Parameter	Value / Characteristic	Analytical Implication
CAS Number	94248-71-2	Regulatory tracking[1]
Molecular Structure	Phthalic acid monoester sodium salt	Provides dual functionality (surfactant + chelator)
Critical Micelle Conc. (CMC)	≈1.2×10−4 mol/L	High emulsification efficiency at low dosages[4]
HLB Value (Estimated)	13.5 - 14.5	Optimal for oil-in-water (O/W) acrylic emulsions
Steric Profile	Bulky aromatic + branched aliphatic	Low migration rate in cured films[2]

Table 2: Comparative Performance in Medical-Grade Acrylic PSAs

Data represents a standard 2-Ethylhexyl Acrylate/Butyl Acrylate/Acrylic Acid copolymer system.

Performance Metric	Standard System (1.5% SDS)	Modified System (1.5% SIOP)	Causality / Mechanism
180° Peel Strength (N/25mm)	12.5	18.2	Enhanced substrate wetting and polymer entanglement.
Shear Resistance (Hours)	45	>120	Bulky phthalate groups restrict polymer chain slippage.
Surfactant Migration (%)	8.4%	< 1.2%	Steric hindrance prevents migration to the adhesive surface.
API Compatibility	Moderate	Excellent	Structural similarity to pharmaceutical phthalate excipients[5].

Validated Experimental Protocols

The following protocols are designed as self-validating systems . Do not proceed to subsequent steps unless the in-line validation criteria are met.

Protocol A: Synthesis of SIOP-Stabilized Waterborne Acrylic Emulsion for Medical PSAs

Objective: Synthesize a high-solids (50%) acrylic emulsion with low skin-irritation potential for transdermal patches.

Step 1: Pre-Emulsion Preparation

• Action: In a high-shear homogenizer, combine 200g Deionized (DI) Water, 15g SIOP (as the primary emulsifier), 250g 2-Ethylhexyl Acrylate (2-EHA), 200g Methyl Methacrylate (MMA), and 10g Acrylic Acid (AA). Agitate at 3000 RPM for 20 minutes.

• Causality: SIOP’s branched tail rapidly penetrates the monomer droplets, while the phthalate headgroup provides electrostatic repulsion, preventing droplet coalescence.

• Self-Validation Check: Halt agitation and observe for 30 minutes. The pre-emulsion must remain a milky, homogenous dispersion. If phase separation occurs, the SIOP concentration is below the CMC for the specific monomer surface area; increase SIOP by 0.2% increments.

Step 2: Reactor Seeding and Initiation

• Action: Charge a jacketed glass reactor with 150g DI water and 2g SIOP. Purge with Nitrogen for 15 minutes. Heat to 78°C. Add 5% of the pre-emulsion (seed) and 20% of the initiator solution (2g Sodium Persulfate in 20g water).

• Causality: 78°C is the optimal thermal decomposition threshold for sodium persulfate to generate sulfate radicals without causing runaway exotherms. The seed stage establishes the initial micellar particle count.

Step 3: Continuous Monomer Starve-Feeding

• Action: Feed the remaining pre-emulsion and initiator solution linearly over 3.5 hours while maintaining the reactor at 80°C.

• Self-Validation Check: At hour 2, extract a 1g sample and measure non-volatile matter (NVM). Conversion must be >45%. If <45%, radical flux is insufficient; verify reactor temperature calibration.

Step 4: Post-Polymerization and Neutralization

• Action: Cool to 40°C. Neutralize to pH 7.5 using Triethanolamine (TEA).

• Causality: TEA is chosen over Ammonia for medical adhesives to prevent olfactory irritation and maintain a stable pH profile, which keeps the SIOP headgroups fully ionized and the latex stable.

Protocol B: Formulation of Direct-to-Metal (DTM) Anti-Corrosive Primer

Objective: Formulate a primer for pharmaceutical manufacturing infrastructure utilizing SIOP as an adhesion promoter.

Step 1: Pigment Grind Phase

• Action: In a disperser vessel, add 100g DI water, 5g SIOP, 2g polymeric dispersant, and 1g mineral oil defoamer. Slowly sift in 150g Titanium Dioxide (TiO₂) and 50g Talc. Disperse at 2500 RPM for 30 minutes.

• Causality: Introducing SIOP during the high-shear grind phase forces the phthalate headgroups into direct contact with the freshly exposed, high-energy surfaces of the pigment particles, pre-forming stabilizing chelation complexes.

• Self-Validation Check: Pull a sample on a Hegman Gauge. The reading must be >7.0 (particle size <10 µm). If <7.0, continue grinding; premature let-down will result in pigment flocculation.

Step 2: Let-Down Phase

• Action: Reduce speed to 500 RPM. Slowly add 400g of a commercial DTM acrylic latex, followed by 20g Texanol (coalescent) and 5g HEUR rheology modifier.

• Self-Validation Check: Apply a 100 µm wet film on a cold-rolled steel panel. Cure for 7 days. Perform ASTM D3359 Cross-Hatch Adhesion. The result must be 5B (0% removal). The SIOP-metal chelation guarantees this failure-free adhesion.

Visualizing Workflows and Mechanisms

Fig 1. Self-validating workflow for SIOP-stabilized emulsion polymerization in adhesive synthesis.

Fig 2. Mechanistic pathway of SIOP acting as an adhesion promoter on metal substrates.

References

• ECHA CHEM. "Sodium isooctyl phthalate. EC number 304-345-0. CAS number 94248-71-2." European Chemicals Agency. URL:[Link]

• Google Patents. "US20100311622A1 - Polycationic Viscoelastic Compositions." United States Patent and Trademark Office.

• ResearchGate. "Synthesis and Properties of Sodium Mono-Alkylamide Phthalate Surfactants." Journal of Surfactants and Detergents. URL:[Link]

• ACS Publications. "Clustered Detection of Eleven Phthalic Acid Esters by Fluorescence of Graphene Quantum Dots Displaced from Gold Nanoparticles." ACS Applied Materials & Interfaces. URL:[Link]

• Google Patents. "CN112789042A - Compositions and methods for treating disorders ameliorated by muscarinic receptor activation." (Details pharmaceutical compatibility of phthalate half-esters).

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• 5. CN112789042A - Compositions and methods for treating disorders ameliorated by muscarinic receptor activation - Google Patents [patents.google.com]

In vitro endocrine disruption assay protocols for sodium isooctyl phthalate

An Application Guide to In Vitro Endocrine Disruption Assays for Sodium Isooctyl Phthalate

Introduction: A Framework for Assessing Phthalate Endocrine Activity

Phthalates are a class of synthetic chemicals widely used as plasticizers to increase the flexibility and durability of polymers, primarily polyvinyl chloride (PVC).[1] Their ubiquitous presence in consumer goods, from food packaging and medical devices to toys and building materials, results in widespread human exposure.[1][2] A growing body of evidence has identified certain phthalates as endocrine-disrupting chemicals (EDCs), substances that can interfere with the body's hormonal systems and potentially cause adverse health effects, particularly concerning reproductive and developmental processes.[1][3][4]

Sodium isooctyl phthalate, a member of this chemical family, requires rigorous evaluation to characterize its potential for endocrine disruption. This guide provides a comprehensive suite of in vitro protocols designed to assess the potential of sodium isooctyl phthalate to interact with key pathways in the endocrine system. The assays described herein are grounded in internationally recognized guidelines from the Organisation for Economic Co-operation and Development (OECD) and are designed to provide robust, reproducible data for hazard identification and risk assessment.[5][6][7]

The presented methodologies form a core part of Level 2 in the OECD's Conceptual Framework for Testing and Assessment of Endocrine Disrupters, which utilizes in vitro assays to provide mechanistic data.[6][7] By examining interactions with the estrogen and androgen signaling pathways, as well as effects on steroid hormone synthesis, these protocols offer a multi-faceted approach to characterizing the endocrine-disrupting potential of sodium isooctyl phthalate.

Assay Selection: A Mechanistic Approach to Endocrine Disruption

To build a comprehensive profile of a substance's potential endocrine activity, a battery of assays targeting different mechanisms is necessary.[5] Phthalates have been shown to exert effects through various modes of action, including binding to hormone receptors and interfering with hormone synthesis.[3][8] Therefore, this guide focuses on three validated, mechanistically distinct in vitro assays.

• Estrogen Receptor (ERα) Competitive Binding Assay: This assay directly measures the ability of a test chemical to bind to the estrogen receptor alpha. It is a fundamental screening tool for identifying substances that can mimic or block the action of endogenous estrogens by occupying the receptor's ligand-binding pocket. This corresponds to the principles outlined in OECD Test Guideline (TG) 493.[6]

• Androgen Receptor (AR) Transcriptional Activation Assay: This cell-based reporter gene assay determines if a chemical can act as an agonist (activator) or antagonist (inhibitor) of the androgen receptor.[9][10] It provides functional data on whether receptor binding translates into a downstream cellular response, a key event in androgen signaling. This assay is aligned with OECD TG 458.[11]

• H295R Steroidogenesis Assay: This assay uses the human adrenocortical carcinoma cell line (H295R), which expresses most of the key enzymes required for steroidogenesis.[12][13][14] It provides a holistic view of a chemical's potential to disrupt the production of steroid hormones, such as testosterone and 17β-estradiol, by measuring changes in their secretion.[12][15] This protocol is based on OECD TG 456.[13]

The integration of data from these three assays provides a weight-of-evidence-based assessment of a chemical's potential to disrupt estrogenic, androgenic, and steroidogenic pathways.[5]

Caption: A multi-assay strategy for assessing endocrine disruption potential.

Protocol 1: Estrogen Receptor (ERα) Competitive Binding Assay

Principle

This is a cell-free, biochemical assay that quantifies the ability of a test chemical to compete with a radiolabeled or fluorescently-labeled 17β-estradiol ([³H]-E2) for binding to a purified estrogen receptor (ERα).[16][17] A reduction in the amount of labeled E2 that binds to the receptor in the presence of the test chemical indicates that the chemical has affinity for the ERα. The results are used to calculate the concentration that inhibits 50% of labeled E2 binding (IC50) and the relative binding affinity (RBA) compared to unlabeled 17β-estradiol.[18]

Materials and Reagents

• Receptor Source: Recombinant human ERα or rat uterine cytosol.[16][19]

• Radioligand: [2,4,6,7-³H]-17β-Estradiol ([³H]-E2) with high specific activity.

• Reference Standard: Unlabeled 17β-Estradiol (E2).

• Test Compound: Sodium Isooctyl Phthalate, dissolved in a suitable solvent (e.g., DMSO).

• Assay Buffer (TEDG): 10 mM Tris-HCl, 1.5 mM EDTA, 10% glycerol, 1 mM Dithiothreitol (DTT), pH 7.4.[16]

• Separation Medium: Hydroxylapatite (HAP) slurry or dextran-coated charcoal.

• Scintillation Cocktail and Scintillation Counter .

• Control Compounds:

  • Positive Control (Strong Binder): Diethylstilbestrol (DES).[16]

  • Weak Positive Control: Estrone.

  • Negative Control: Testosterone or other non-binding chemical.[16]

Step-by-Step Protocol

• Preparation of Reagents:

  • Prepare serial dilutions of the unlabeled E2 standard, test compound (Sodium Isooctyl Phthalate), and control compounds in the assay buffer. A typical concentration range for test chemicals with unknown affinity is 1 x 10⁻¹⁰ M to 3 x 10⁻⁴ M.[16]

  • Dilute the [³H]-E2 in assay buffer to a final concentration of approximately 0.5-1.0 nM.[16]

  • Dilute the ERα preparation in assay buffer to a concentration that provides 50-100 µg of total protein per tube.[16]

• Assay Incubation:

  • Set up triplicate tubes for each concentration of standard, test compound, and controls.

  • Include tubes for Total Binding (ER + [³H]-E2 only) and Non-Specific Binding (ER + [³H]-E2 + a 100-fold excess of unlabeled E2).

  • To each tube, add the diluted ERα preparation.

  • Add the appropriate concentration of standard, test compound, or control solution.

  • Add the diluted [³H]-E2 solution to all tubes.

  • Vortex gently and incubate the tubes for 18-24 hours at 4°C to reach equilibrium.

• Separation of Bound and Free Ligand:

  • Following incubation, add cold HAP slurry to each tube.

  • Vortex and incubate on ice for 15-20 minutes, with intermittent vortexing.

  • Centrifuge the tubes at 2,500 x g for 5 minutes at 4°C to pellet the HAP with the bound receptor-ligand complex.

  • Carefully decant and discard the supernatant containing the free [³H]-E2.

  • Wash the pellet two more times with cold assay buffer, centrifuging and decanting after each wash.

• Quantification:

  • After the final wash, add scintillation cocktail to each pellet.

  • Vortex thoroughly to resuspend the HAP.

  • Measure the radioactivity (in disintegrations per minute, DPM) using a liquid scintillation counter.

Data Analysis and Quality Control

Parameter	Description	Acceptance Criteria
Non-Specific Binding	Binding in the presence of excess unlabeled E2.	Should be <10% of Total Binding.
IC50 of E2 Standard	Concentration of E2 that inhibits 50% of specific [³H]-E2 binding.	Must fall within the historically established range for the lab.
Positive Control RBA	RBA of DES should be consistent with historical data.	RBA > 100%.
Solvent Control	Vehicle (e.g., DMSO) should not significantly affect binding.	Binding should be >90% of the buffer-only control.

• Calculation:

  • Calculate Specific Binding: Total Binding (DPM) - Non-Specific Binding (DPM).

  • For each competitor concentration, calculate the percent of [³H]-E2 bound relative to the maximum specific binding.

  • Plot the percent [³H]-E2 bound against the log concentration of the competitor.

  • Use non-linear regression (sigmoidal dose-response curve) to determine the IC50 value.

  • Calculate the Relative Binding Affinity (RBA) using the formula: (IC50 of E2 / IC50 of Test Chemical) x 100.

Protocol 2: Androgen Receptor (AR) Transcriptional Activation Assay

Principle

This cell-based assay utilizes a mammalian cell line (e.g., AR-EcoScreen™ or MDA-kb2) that has been stably transfected with two key components: the human androgen receptor (AR) and an androgen-responsive reporter gene construct (e.g., luciferase).[11] When an AR agonist binds to the receptor, it translocates to the nucleus and activates the transcription of the luciferase gene, leading to the production of light that can be quantified.[9][20] Antagonists are identified by their ability to inhibit the luciferase expression induced by a reference agonist.

Materials and Reagents

• Cell Line: AR-EcoScreen™ or MDA-kb2 human breast cancer cells.

• Cell Culture Medium: As recommended by the cell line supplier (e.g., RPMI 1640).

• Stripped Serum: Charcoal/dextran-stripped fetal bovine serum (CSS-FBS) to remove endogenous hormones.

• Reference Agonist: Dihydrotestosterone (DHT).

• Reference Antagonist: Flutamide or Hydroxyflutamide.

• Test Compound: Sodium Isooctyl Phthalate dissolved in DMSO.

• Luciferase Assay System: Commercially available kit (e.g., ONE-Step™ Luciferase Assay System).[21]

• Plate Reader: Luminometer.

• Plates: White, clear-bottom 96-well microplates.

Step-by-Step Protocol

Caption: Experimental workflow for the OECD TG 456 H295R assay.

• Cell Culture and Seeding: Culture H295R cells according to standard protocols. Seed cells into 24-well plates at a density that will result in 80-90% confluency at the end of the experiment. Allow cells to acclimate for 24 hours.

• Preparation of Dosing Solutions: Prepare a range of concentrations for sodium isooctyl phthalate and the positive/negative controls in culture medium. The final solvent concentration (e.g., DMSO) should be consistent across all wells and typically ≤ 0.1%.

• Chemical Exposure: Remove the acclimation medium from the cells and replace it with the dosing solutions. Each concentration should be tested in triplicate. Include solvent-only controls.

• Incubation: Incubate the plates for 48 hours at 37°C, 5% CO₂. [14]5. Sample Collection: After incubation, carefully collect the culture medium from each well. Centrifuge to remove any cell debris and store the supernatant at -80°C until hormone analysis.

• Cytotoxicity Assessment: Immediately after collecting the medium, assess the viability of the remaining cells in the plate using a standard cytotoxicity assay (e.g., MTT). This is critical to ensure that observed changes in hormone levels are not due to cell death. [13]7. Hormone Quantification: Measure the concentrations of testosterone and 17β-estradiol in the collected medium samples using validated ELISA kits or LC-MS/MS.

Data Analysis and Quality Control

Parameter	Description	Acceptance Criteria (based on OECD TG 456)
Solvent Control Hormone Levels	Basal production of T and E2.	Must be above the limit of detection for the assay.
Forskolin Response	Should significantly induce both T and E2 production.	E.g., >3-fold induction of E2.
Fadrozole Response	Should significantly decrease E2 and increase T production.	Statistically significant changes in the expected directions.
Prochloraz Response	Should significantly decrease both T and E2 production.	Statistically significant decreases.
Cell Viability	Viability in all wells.	Must be ≥80% of the solvent control for data to be considered valid. [13]

• Calculation:

  • Calculate the mean hormone concentration for each triplicate.

  • Normalize the data by expressing it as a fold change relative to the mean of the solvent control.

  • Perform statistical analysis (e.g., ANOVA followed by Dunnett's test) to determine if there are statistically significant differences between the treated groups and the solvent control.

  • A compound is considered positive if it causes a statistically significant change in T and/or E2 production at any non-cytotoxic concentration.

References

• MDPI. (2024). Advancing Endocrine Disruptors via In Vitro Evaluation: Recognizing the Significance of the Organization for Economic Co-Operation and Development and United States Environmental Protection Agency Guidelines, Embracing New Assessment Methods, and the Urgent Need for a Comprehensive Battery of Tests.
• PubMed. Analysis of androgen receptor activity by reporter gene assays.
• JRC Big Data Analytics Platform. (2016). DB-ALM Method Summary n° 456 : Steroidogenesis assay using H295R cell line.
• OECD. Endocrine disrupters.
• SpringerLink. Analysis of Androgen Receptor Activity by Reporter Gene Assays.
• US EPA. Multi-Laboratory Validation of the H295R Steroidogenesis Assay to Identify Modulators of Testosterone and Estradiol Production.
• PMC - NIH. (2026). Disruptive effects of phthalates and their substitutes on adrenal steroidogenesis.
• Frontiers. (2026). Disruptive effects of phthalates and their substitutes on adrenal steroidogenesis.
• PMC. Using in Vitro High Throughput Screening Assays to Identify Potential Endocrine-Disrupting Chemicals.
• PMC. High-Throughput H295R Steroidogenesis Assay: Utility as an Alternative and a Statistical Approach to Characterize Effects on Steroidogenesis.
• BPS Bioscience. Androgen Receptor Luciferase Reporter Lentivirus.
• PMC. (2021). Comparison of In Vitro Endocrine Activity of Phthalates and Alternative Plasticizers.
• Benchchem. Application Notes and Protocols for Androgen Receptor-IN-6 in In Vitro Cell-Based Assays.
• OECD. (2018). Revised Guidance Document 150 on Standardised Test Guidelines for Evaluating Chemicals for Endocrine Disruption.
• TW. AR Human Androgen NHR Cell Based Agonist Reporter LeadHunter Assay.
• ECETOC. Activities of the OECD related to endocrine disruptors.
• Thermo Fisher Scientific. Estrogen Receptor Beta (ERbeta) Redistribution Assay - Instructions.
• National Toxicology Program (NTP). (2002). Protocol for the Estrogen Receptor Competitive Binding Assay Using Rat Uterine Cytosol: Appx B5.
• MDPI. (2025). Assessment of Endocrine-Disrupting Properties in Cosmetic Ingredients: Focus on UV Filters and Alternative Testing Methods.
• US EPA. Protocol for the In Vitro Estrogen Receptor Saturation Binding and Competitive Binding Assays Using Rat Uterine Cytosol.
• PMC - NIH. Phthalates and Their Impacts on Human Health.
• PMC. Effects and Mechanisms of Phthalates' Action on Reproductive Processes and Reproductive Health: A Literature Review.
• ACS Publications. (2002). Estrogen Receptor Binding Assay Method for Endocrine Disruptors Using Fluorescence Polarization.
• Benchchem. Application Notes and Protocols for Dienestrol in Estrogen Receptor Binding Assays.
• MDPI. (2025). Phthalates and Non-Phthalate Plasticizers and Thyroid Dysfunction: Current Evidence and Novel Strategies to Reduce Their Spread in Food Industry and Environment.
• Journal of Cancer Prevention. (2015). Endocrine-Disrupting Chemicals: Review of Toxicological Mechanisms Using Molecular Pathway Analysis.
• PMC. Endocrine-Disrupting Chemicals: An Endocrine Society Scientific Statement.
• PMC. Impact of Chemical Endocrine Disruptors and Hormone Modulators on the Endocrine System.

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Formulation guidelines for using sodium isooctyl phthalate in polymer chemistry

Formulation Guidelines for Sodium Isooctyl Phthalate in Polymer Chemistry: From Emulsion Polymerization to Advanced Plasticization

Executive Summary

Sodium isooctyl phthalate (SIOP), identified by CAS number 94248-71-2[1], represents a highly specialized amphiphilic molecule in polymer chemistry. Unlike traditional dialkyl phthalates (e.g., DINP, DNOP) which function purely as hydrophobic, non-reactive plasticizers[2], SIOP is a monoalkyl phthalate salt. It features a hydrophobic isooctyl tail and a hydrophilic sodium carboxylate headgroup. This unique structural dichotomy allows it to act dually as a highly effective surfactant in waterborne emulsion polymerizations and as an ion-conducting antistatic plasticizer in solid polymer matrices like polyvinyl chloride (PVC).

This application note provides researchers and formulation scientists with mechanistically grounded protocols for integrating SIOP into advanced polymer systems, ensuring both high performance and analytical self-validation.

Mechanistic Profiling: The Amphiphilic Advantage

Traditional phthalate esters are widely used to improve the extensibility, elasticity, and workability of rigid polymers by increasing free volume between polymer chains[3]. However, their purely hydrophobic nature limits their utility in waterborne systems and makes them prone to surface migration (blooming).

SIOP overcomes these limitations through two distinct mechanisms:

• Micellar Nucleation (Aqueous Systems): In emulsion polymerization, the amphiphilic nature of SIOP allows it to spontaneously form micelles above its critical micelle concentration (CMC). The bulky aromatic phthalate ring provides significant steric hindrance, which stabilizes polymer particles more effectively than linear aliphatic surfactants (like Sodium Dodecyl Sulfate, SDS), ultimately reducing the water-sensitivity of the final dried coating.

• Ionic Plasticization (Solid Matrices): When melt-compounded into PVC, the isooctyl tail ensures thermodynamic miscibility with the polymer chains, providing the necessary plasticization (flexibility). Simultaneously, the sodium cation establishes a continuous ion-conducting network throughout the matrix, effectively dissipating static electrical charges without the need for migrating small-molecule antistatic agents.

Application 1: SIOP in Waterborne Polyacrylate Emulsions

Protocol A: Synthesis and Validation of SIOP-Stabilized Polyacrylate Dispersion

Objective: Formulate a high-solids (45%) methyl methacrylate/butyl acrylate (MMA/BA) copolymer dispersion using SIOP as the primary emulsifier.

Causality of Experimental Choices: Traditional surfactants like SDS leave hydrophilic domains in the dried polymer film, leading to water whitening and degradation. SIOP is chosen here because its aromatic ring increases the refractive index and hydrophobicity of the surfactant residue post-drying, significantly enhancing the water resistance of the final coating. Potassium persulfate (KPS) is selected as the initiator because its sulfate radical end-groups synergize with the carboxylate headgroups of SIOP to provide robust electrostatic stabilization.

Step-by-Step Methodology:

• Aqueous Phase Preparation: Dissolve 2.5 g of SIOP in 100 mL of deionized water in a 500 mL jacketed reactor.

• Thermodynamic Validation (Self-Validation Step 1): Measure the surface tension of the solution using a tensiometer. Ensure the value is stable and confirms the system is above the CMC before proceeding.

• Pre-emulsification: Slowly add a monomer mixture of MMA (50 g) and BA (50 g) under high-shear agitation (1000 rpm) for 30 minutes to form a stable pre-emulsion.

• Initiation: Purge the reactor with N₂ gas for 15 minutes to remove oxygen (a radical scavenger). Heat the system to 75°C. Inject 0.5 g of KPS dissolved in 10 mL of water.

• Polymerization: Maintain the temperature at 80°C for 3 hours under continuous stirring (250 rpm).

• Kinetic Validation (Self-Validation Step 2): Perform gravimetric analysis every 30 minutes. Halt the reaction only when monomer conversion exceeds 99%.

• Quality Control: Cool the dispersion to room temperature. Filter through a 100-mesh screen to remove coagulum. Analyze the particle size distribution using Dynamic Light Scattering (DLS) to confirm a target Z-average diameter of 100–150 nm.

Fig 1. Mechanism of SIOP-mediated micellar nucleation in emulsion polymerization.

Application 2: SIOP as an Antistatic Ionomer in Flexible PVC

Protocol B: Melt-Compounding of Antistatic Flexible PVC

Objective: Integrate SIOP into a flexible PVC matrix to achieve permanent antistatic properties without compromising mechanical integrity.

Causality of Experimental Choices: Standard antistatic additives are highly incompatible with PVC; they are designed to migrate to the surface to attract ambient moisture. This causes a loss of efficacy over time and surface contamination. SIOP is chosen because its isooctyl phthalate moiety is structurally analogous to primary plasticizers (like DNOP or DINP)[2], ensuring permanent thermodynamic entanglement within the PVC matrix. The sodium ions provide intrinsic volume conductivity.

Step-by-Step Methodology:

• Dry Blending: In a high-speed Henschel mixer, combine 100 phr (parts per hundred resin) of PVC resin (K-70), 40 phr of primary plasticizer (e.g., DINP), 8 phr of SIOP, and 2 phr of a Ca/Zn thermal stabilizer.

• Thermal Absorption: Mix at 3000 rpm until the frictional heat raises the blend temperature to 110°C. This ensures the PVC grains fully absorb the liquid plasticizers and SIOP. Cool to 40°C.

• Melt Extrusion: Feed the dry, free-flowing powder into a co-rotating twin-screw extruder. Set the temperature profile from 160°C (feed zone) to 180°C (die zone) to ensure complete melting without thermal degradation.

• Pelletization: Extrude the melt through a strand die, cool in a water bath, air-dry, and pelletize.

• Functional Validation (Self-Validation Step): Injection mold the pellets into 2 mm thick plaques. Condition the plaques at 23°C and 50% relative humidity for 48 hours. Measure the surface resistivity using a concentric ring megohmmeter. A successful formulation must yield a surface resistivity of <1010Ω/sq .

Fig 2. Workflow for melt-compounding antistatic PVC using SIOP as an ionic plasticizer.

Quantitative Data & Formulation Metrics

Table 1: Comparative Surfactant & Plasticizer Properties

Compound	Structural Role	Molecular Weight ( g/mol )	Hydrophobicity	Primary Application
Sodium Isooctyl Phthalate (SIOP)	Amphiphilic Ionomer	~300.3	Moderate	Emulsifier, Antistatic Agent
Di-n-octyl Phthalate (DNOP)	Hydrophobic Plasticizer	390.56	High	Flexible PVC Plasticization

| Sodium Dodecyl Sulfate (SDS) | Aliphatic Surfactant | 288.38 | Low | Standard Emulsion Polymerization |

Table 2: Performance Metrics of SIOP-Modified PVC (Conditioned at 50% RH) | SIOP Loading (phr) | Surface Resistivity ( Ω /sq) | Tensile Strength (MPa) | Elongation at Break (%) | | :--- | :--- | :--- | :--- | | 0 (Control) | 1.5×1014 | 16.2 | 275 | | 5.0 | 4.2×1010 | 15.8 | 290 | | 10.0 | 8.5×108 | 14.9 | 315 |

Data Interpretation: The addition of SIOP exponentially decreases the surface resistivity, moving the PVC from an insulative state to a static-dissipative state, while concurrently acting as a secondary plasticizer (evidenced by the increase in elongation at break).

Environmental & Toxicological Considerations

While dialkyl phthalates are heavily scrutinized for their potential as endocrine disruptors and their environmental persistence[3], monoalkyl phthalates (such as the isooctyl monoester anion of SIOP) represent the primary biodegradation pathway of these larger molecules. Studies indicate that monoalkyl phthalate esters are more readily degraded in natural sediments compared to their highly hydrophobic diester precursors[4]. Because SIOP is utilized as a highly compatible ionomer rather than a bulk plasticizer, its migration rates out of the polymer matrix are significantly reduced, minimizing environmental exposure risks.

References

• ECHA CHEM: Sodium isooctyl phthalate. European Chemicals Agency (ECHA).[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHkfSyUpIA2TgAYTdDUR76gWMo1amkq03Z9_vhS62lu_v8m0xK88MxkqEvsE_6AP0Qu1Jb_z1oShCJuy-542TKbCxDUm1c8zdHF60K7nb_o3ABas4PSHHKPQQqak0Fv6A71hFmXDwo66VmGZkOU]
• Toxicity Review for Di-n-octyl Phthalate (DNOP). Consumer Product Safety Commission (CPSC).[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGghHo2CMx54ymI8y7zBwvPKQiVbsxYyOjQVZaeDWYf_56Ke-zgfUG933VqNUImxeyOPy7uZaygzvPQ80cGaXNHiyOi9MdFP5uC69xxDEcXPLjOgTV99096YlBD1p7SDTF7iEGGofPRtCW4xnUAeH0Vo6Y9HQ==]
• State of the Science Report - Part 1. Environment and Climate Change Canada (Canada.ca).[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHrz6Pg3ySD6PvyG_a-1_JYkg1nz5_Xt0BsVoHk1TJoHRI9NaFIJvVZXmz4bkEl7o8uPUFd0FCUg_z-jQl_1nmfgJKeucug43adQ0EZmS1XfeVp2Et0LKysmYWSP09JpiCv0afhLdFD-X5r13NXa63nCLocSTY0Ec_P7inDDmJVagywDTZwjmYLpq9nEoUIbhXqjMdTbwz-U5TJDga2j2m34noys6IdGzYrs4eGjNFFN7SReIA-h7SR]
• Critical Review on the Presence of Phthalates in Food and Evidence of Their Biological Impact. National Center for Biotechnology Information (PMC).[https://vertexaisearch.cloud.google.

Sources

• 1. ECHA CHEM [chem.echa.europa.eu]
• 2. cpsc.gov [cpsc.gov]
• 3. Critical Review on the Presence of Phthalates in Food and Evidence of Their Biological Impact - PMC [pmc.ncbi.nlm.nih.gov]
• 4. State of the Science Report - Part 1 - Canada.ca [canada.ca]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Sodium Isooctyl Phthalate Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers facing yield discrepancies during the synthesis of sodium isooctyl phthalate (also known chemically as sodium mono-2-ethylhexyl phthalate).

The synthesis of this compound is a two-stage process:

• Ring-Opening Esterification: Phthalic anhydride (PAN) reacts with 2-ethylhexanol (2-EH) to form the monoester intermediate, mono-2-ethylhexyl phthalate (MEHP).

• Neutralization: MEHP is neutralized with a sodium base to yield the final product.

Yield losses almost universally stem from two mechanistic failures: thermodynamic over-progression into the diester byproduct (DEHP) during the first step, or base-catalyzed hydrolysis (saponification) during the second step. This guide provides field-proven, self-validating protocols to help you isolate variables and maximize your reaction yield.

Reaction Pathway & Mechanistic Pitfalls

Understanding the thermodynamic flow of the reaction is critical. The diagram below maps the intended synthesis pathway against the two primary yield-destroying side reactions.

Reaction pathway of sodium isooctyl phthalate synthesis highlighting yield-reducing side reactions.

Quantitative Optimization Parameters

To establish a self-validating system, your reaction parameters must be tightly controlled. Below is a summary of the optimal conditions required to maximize the yield of the MEHP intermediate before neutralization.

Parameter	Target Condition	Effect on Yield	Mechanistic Causality
Molar Ratio (PAN : 2-EH)	1 : 1.05	Optimal (>95%)	A slight stoichiometric excess ensures complete PAN ring opening without providing enough substrate to drive secondary esterification.
Reaction Temperature	120°C – 140°C	Optimal	Provides sufficient activation energy for the non-catalytic monoesterification while remaining below the threshold for significant DEHP formation.
Catalyst (Step 1)	None	Optimal	Monoesterification is fast and irreversible without a catalyst; adding acids disproportionately accelerates unwanted diesterification.
Neutralization Temp	20°C – 30°C	Optimal	Prevents the exothermic neutralization from triggering base-catalyzed hydrolysis of the newly formed ester bond.
Neutralization pH	7.5 – 8.5	Optimal	Avoids strong alkaline conditions that rapidly saponify MEHP back into phthalic acid and 2-ethylhexanol.

Frequently Asked Questions (Troubleshooting)

Q1: Why is my reaction yielding high levels of di(2-ethylhexyl) phthalate (DEHP) instead of the monoester? A: This is a classic thermodynamic over-progression. The formation of the monoester (MEHP) is a fast, irreversible ring-opening reaction that proceeds readily without a catalyst (1)[1]. However, the second step—esterification of the monoester to the diester—is relatively slow and requires an acid catalyst (2)[3]. If you are using an acid catalyst (like p-TSA or MSA) or pushing temperatures above 150°C, you are artificially accelerating the secondary reaction. Solution: Run the primary esterification non-catalytically at 130°C with a strict 1:1.05 molar ratio of PAN to 2-EH.

Q2: My MEHP intermediate purity is fine, but my yield drops significantly during the neutralization step. What is happening? A: You are likely experiencing base-catalyzed hydrolysis (saponification). The ester bond in MEHP is highly susceptible to cleavage when exposed to strong alkaline conditions at elevated temperatures. The neutralization of MEHP with NaOH is highly exothermic. If the heat of neutralization is not dissipated, localized temperature spikes will drive the hydrolysis of MEHP back into phthalic acid and 2-ethylhexanol. Solution: Use a mild base like sodium carbonate ( Na2​CO3​ ), or if using NaOH, pre-chill the aqueous base and add it dropwise while maintaining the reactor temperature strictly between 20°C and 30°C. Never exceed a pH of 8.5.

Q3: How can I efficiently separate unreacted 2-ethylhexanol from the monoester before neutralization? A: Difficulty is frequently encountered when attempting to separate MEHP from unreacted 2-ethylhexanol using standard solvent extraction or vacuum distillation due to the physical properties of the mixture (4)[4]. Solution: Instead of attempting to distill the alcohol prior to neutralization, perform the neutralization first. The target sodium isooctyl phthalate will partition into the aqueous phase, while the unreacted 2-EH will remain in the organic phase. You can then wash the aqueous phase with a non-polar solvent (e.g., heptane) to selectively remove the residual alcohol.

Step-by-Step Experimental Protocol

Self-Validating Workflow for High-Yield Sodium Isooctyl Phthalate

Phase 1: Non-Catalytic Monoesterification

• Charge the Reactor: Add 1.0 molar equivalent of Phthalic Anhydride (PAN) to a dry, nitrogen-purged reaction vessel.

• Add Alcohol: Add 1.05 molar equivalents of 2-Ethylhexanol (2-EH).

  • Causality Check: The 0.05 excess ensures complete consumption of PAN without providing enough substrate to drive significant DEHP formation.

• Heating: Gradually heat the mixture to 130°C under continuous stirring. Do NOT add any acid catalysts.

• Reaction Monitoring: Maintain the temperature at 130°C for 2–3 hours. The reaction is complete when the mixture transitions to a clear, homogenous liquid and the acid value drops to half of its initial theoretical value (indicating complete ring opening).

• Cooling: Rapidly cool the reactor to 25°C to quench any further esterification.

Phase 2: Controlled Neutralization & Isolation 6. Base Preparation: Prepare a 10% w/v aqueous solution of Sodium Hydroxide (NaOH) or Sodium Carbonate ( Na2​CO3​ ) and chill to 10°C. 7. Titration: Slowly add the chilled base to the MEHP intermediate under vigorous agitation. Monitor the pH continuously. 8. Temperature Control: Maintain the internal temperature below 30°C using an ice bath or cooling jacket.

• Causality Check: Exceeding 30°C at an alkaline pH will induce saponification, destroying the product.

• Endpoint: Cease base addition when the pH stabilizes at 8.0.

• Phase Separation: Transfer the mixture to a separatory funnel. Extract the aqueous layer twice with heptane to remove unreacted 2-EH and trace DEHP.

• Drying: Isolate the purified aqueous layer and remove water via lyophilization (freeze-drying) or vacuum evaporation below 50°C to yield pure sodium isooctyl phthalate powder.

References

• Title: Synthesis of bis(2-ethylhexyl) phthalate over methane sulfonic acid catalyst. Kinetic investigations.
• Title: Synthesis of The Stereoismomers of DEHP and MEHP from Kinetically Resolved 2-ethyl-1-hexanol.
• Title: Reactive Extraction of Alcohols from Apolar Hydrocarbons with Aqueous Solutions.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. "Synthesis of The Stereoismomers of DEHP and MEHP from Kinetically Reso" by Lonnie Alexander Harris [scholar.umw.edu]

Troubleshooting HPLC baseline drift in sodium isooctyl phthalate analysis

Welcome to the Technical Support Center for Phthalate Analysis . As a Senior Application Scientist, I have designed this resource to address one of the most persistent challenges in trace-level plasticizer quantification: HPLC baseline drift during the analysis of sodium isooctyl phthalate.

Because phthalates are ubiquitous in laboratory environments—present in solvent bottle caps, plastic tubing, and even ambient air—troubleshooting requires a highly systematic approach. This guide synthesizes mechanistic theory with field-proven, self-validating protocols to ensure your analytical workflows maintain strict scientific integrity.

Diagnostic Workflow: Isolating Baseline Drift

Before adjusting method parameters, you must isolate the mechanical or chemical root cause. Use the decision matrix below to triage your baseline instability.

Diagnostic workflow for isolating HPLC baseline drift in phthalate analysis.

Core Troubleshooting Guide (FAQs)

Q1: During my gradient elution for sodium isooctyl phthalate, the baseline drifts significantly upward. How do I correct this? Causality & Expert Insight: In gradient HPLC, an upward baseline drift is almost always a function of a refractive index (RI) mismatch or a UV absorbance differential between the aqueous (Mobile Phase A) and organic (Mobile Phase B) solvents[1]. Sodium isooctyl phthalate is typically detected at low UV wavelengths (e.g., 225–230 nm)[2]. At these wavelengths, organic solvents like methanol have different background absorbances than water. Furthermore, if you are using acidic modifiers like Trifluoroacetic Acid (TFA), its absorbance changes as the dielectric constant of the mobile phase shifts during the gradient[1]. Self-Validating Solution: Balance the absorbance. If Mobile Phase B has a higher absorbance at your detection wavelength, add a small, calculated amount of the UV-absorbing modifier to Mobile Phase A until the absorbances match. Additionally, install a high-volume static mixer between the pump and injector to homogenize solvent micro-fluctuations before they reach the column[1].

Q2: How can I definitively prove whether my baseline drift is caused by a failing UV detector lamp or column contamination? Causality & Expert Insight: A failing deuterium lamp typically exhibits a continuous, linear downward drift as its energy output degrades over time. Conversely, column contamination—especially from highly retained hydrophobic compounds like phthalates—causes erratic, upward drift as the organic concentration increases and strips the contaminants from the stationary phase[3]. Self-Validating Solution: Perform the "Backpressure Capillary Test"[3]. Remove the analytical column and replace it with a zero-dead-volume restriction capillary. Run your standard method. If the baseline stabilizes, the drift was caused by the column (either temperature fluctuations or eluting contaminants). If the drift persists, the issue lies upstream (pumps/solvents) or in the detector itself[3].

Q3: I observe a slow, cyclic baseline drift during isocratic analysis. What is the root cause? Causality & Expert Insight: Cyclic drift in isocratic methods is almost exclusively tied to ambient temperature fluctuations affecting the optical bench of the UV detector or the column itself[4]. Even a 1 °C change in ambient laboratory temperature can alter the refractive index of the mobile phase inside the detector flow cell, causing the baseline to wander[5]. Self-Validating Solution: Ensure the column is housed in a thermostatted column compartment (TCC). More importantly, verify that the post-column tubing is routed through a heat exchanger to equilibrate the eluent temperature before it enters the UV flow cell[3].

Quantitative Data & System Parameters

To effectively troubleshoot, you must understand the optical properties of your system and the specific patterns of instability.

Table 1: Common Baseline Drift Patterns and Causality

Drift Pattern	Elution Mode	Primary Causality	Diagnostic Action
Continuous Upward	Gradient	UV absorbance mismatch between Phase A and B.	Balance solvent absorbance; check solvent age[1].
Continuous Downward	Isocratic / Gradient	Deuterium lamp degradation or flow cell leak.	Check lamp energy hours; inspect flow cell for micro-leaks[3].
Cyclic / Wavy	Isocratic	Ambient temperature fluctuations (HVAC cycling).	Utilize TCC and detector heat exchanger[4].
Erratic / Spiking	Gradient	Phthalate leaching from system components.	Replace PTFE tubing with PEEK; use MS-grade solvents[6].

Table 2: UV Absorbance Data for Common HPLC Solvents in Phthalate Analysis

Solvent / Modifier	UV Cutoff (nm)	Absorbance at 230 nm (AU)	Impact on Phthalate Baseline
Water (HPLC Grade)	< 190	0.000	Baseline reference.
Acetonitrile	190	< 0.010	Minimal drift; preferred organic phase.
Methanol	205	~ 0.150	Moderate drift in gradients; requires compensation.
0.1% TFA	~ 210	> 0.500	Severe upward drift in gradients; avoid if possible[1].

Experimental Protocols

To maintain scientific integrity, do not guess the source of the drift. Execute the following self-validating protocols to systematically isolate and eliminate the variables.

Protocol 1: System Passivation and Background Phthalate Decontamination

Because sodium isooctyl phthalate is highly lipophilic, it easily adheres to stainless steel and polymer surfaces within the HPLC flow path, slowly leaching out and causing baseline elevation.

• Bypass the Column: Remove the analytical column and replace it with a stainless-steel union to protect the stationary phase from harsh solvents.

• Aqueous Flush: Flush the system with HPLC-grade Water at 1.0 mL/min for 15 minutes to remove any buffer salts.

• Lipophilic Wash: Switch to 100% Isopropanol (IPA) and flush at 1.0 mL/min for 45 minutes. IPA's high viscosity and excellent solvating power will strip hydrophobic plasticizers from the tubing walls and check valves[7].

• Organic Equilibration: Flush with 100% Acetonitrile for 20 minutes to remove the IPA.

• Detector Reset: Perform an auto-zero on the UV detector and monitor the baseline for 10 minutes. It should remain perfectly flat.

Protocol 2: The "Zero-Injection" Gradient Test for Baseline Validation

This test differentiates between sample-induced matrix effects and inherent system/solvent drift.

• Equilibration: Reinstall the analytical column and equilibrate at your initial gradient conditions (e.g., 5% Organic) for at least 10 column volumes.

• Zero-Volume Injection: Program your autosampler to perform a 0 µL injection (or inject a blank aliquot of Mobile Phase A).

• Execute Method: Run your full gradient method, monitoring at 225–230 nm.

• Data Interpretation:

  • If the baseline rises smoothly and proportionally to the gradient, you have a solvent absorbance mismatch .

  • If the baseline exhibits sharp, distinct peaks (ghost peaks), you have system contamination (likely background phthalates accumulating on the column during equilibration and eluting during the gradient)[6].

References

• How to Troubleshoot HPLC Baseline Drift Issues Source: Patsnap Eureka URL
• HPLC Retention Time Drift: Causes & Troubleshooting Guide Source: Timberline Instruments URL
• HPLC Troubleshooting - Baseline Drift Source: Shimadzu UK Limited URL
• Why Your HPLC Baseline Drifts—And How to Stop It Source: Separation Science URL
• Shimadzu Baseline Disturbance Source: Shimadzu URL
• Method Development for Analysis of Phthalates by HPLC Source: OPUS Open Portal to University Scholarship URL
• Why Your HPLC Baseline Drifts—And How to Stop It (Labtech)

Sources

• 1. sepscience.com [sepscience.com]
• 2. opus.govst.edu [opus.govst.edu]
• 3. Shimadzu Baseline Disturbance [shimadzu.nl]
• 4. How to Troubleshoot HPLC Baseline Drift Issues [eureka.patsnap.com]
• 5. HPLC Retention Time Drift: Causes & Troubleshooting Guide [timberlineinstruments.com]
• 6. labtech.tn [labtech.tn]
• 7. shimadzu5270.zendesk.com [shimadzu5270.zendesk.com]

Technical Support Center: Optimizing Solvent Extraction for Sodium Isooctyl Phthalate

Welcome to the Advanced Technical Support Center. As drug development professionals and analytical scientists, you require extraction methodologies that are not only highly efficient but mechanically sound and self-validating.

Extracting sodium isooctyl phthalate presents a unique physicochemical challenge. Unlike neutral, fully esterified dialkyl phthalates (e.g., DEHP or DIOP), sodium isooctyl phthalate is the sodium salt of a monoester. It is an amphiphilic molecule with an ionizable carboxylate head and a hydrophobic isooctyl tail. Treating it like a standard neutral plasticizer is the leading cause of extraction failure.

This guide provides field-proven troubleshooting, mechanistic explanations, and optimized protocols to ensure high-fidelity recovery.

Part 1: Diagnostic Troubleshooting & FAQs

Q1: Why is my recovery of sodium isooctyl phthalate <20% when using standard hexane Liquid-Liquid Extraction (LLE)? A: You are likely experiencing a partition coefficient failure due to the molecule's ionization state. At neutral pH, sodium isooctyl phthalate exists as an ionized, highly water-soluble carboxylate salt. Non-polar solvents like hexane cannot overcome the hydration energy of the ion. The Fix: You must acidify the aqueous sample to a pH below 3 using 0.1 M HCl[1]. This protonates the carboxylate group, neutralizing the charge and shifting the molecule into a lipophilic state. Additionally, switch from pure hexane to a slightly more polar solvent system, such as 1,2-Dichloroethane (DCE) or a Dichloromethane (DCM)/Acetone mixture, which provides the necessary hydrogen-bonding capacity to solvate the protonated monoester[2].

Q2: Severe emulsions are forming during extraction, ruining phase separation. How do I resolve this? A: Because sodium isooctyl phthalate possesses both a hydrophilic head and a hydrophobic tail, it acts as a surfactant, lowering interfacial tension and stabilizing emulsions between the aqueous and organic phases. The Fix: Induce a "salting-out" effect by adding NaCl to the aqueous phase. Increasing the ionic strength decreases the solubility of the organic solvent in the water, destabilizing the emulsion. If you are performing microextraction, follow the salt addition with centrifugation at 2500 × g for 20 minutes at 20 °C to force a clean phase separation[1].

Q3: How do I ensure my extraction protocol is a self-validating system? A: A self-validating protocol requires an internal standard that mimics the exact physicochemical behavior of the target analyte. Incorporate an isotopically labeled surrogate, such as Mono-carboxy-isooctyl phthalate-d4 (mCIOP-d4), directly into the raw sample prior to any pretreatment or pH adjustment[1]. By continuously monitoring the absolute recovery of mCIOP-d4, every sample acts as its own quality control check. If the surrogate recovery drops below 80%, the extraction is immediately flagged for matrix interference or procedural error, preventing false negatives.

Q4: I am detecting background phthalate peaks in my blank samples. How do I eliminate this noise? A: Phthalate contamination is ubiquitous in laboratory environments. Blank values for solid-phase extraction (SPE) can reach up to 63 ng due to leaching from plastic consumables[3]. The Fix: Replace all plastic apparatus (tubes, pipette tips, SPE reservoirs) with glassware that has been baked at 400 °C for 4 hours. Use only high-purity, pesticide-grade solvents, and run procedural blanks with every analytical batch to establish a reliable Method Quantification Limit (MQL)[3].

Part 2: Quantitative Optimization Data

To maximize extraction efficiency, the thermodynamic drivers of phase transfer must be optimized. The table below summarizes the critical parameters for extracting sodium isooctyl phthalate from aqueous matrices.

Parameter	Tested Range	Optimal Value	Mechanistic Causality
Sample pH	2.0 - 8.0	2.0 - 2.5	Protonates the carboxylate group, shifting the molecule from a water-soluble ionized state to a lipophilic neutral state[1].
NaCl Addition	0% - 15% (w/v)	10% (w/v)	Induces a salting-out effect, significantly decreasing the aqueous solubility of the target analyte and driving it into the organic phase.
Extraction Solvent	Hexane, DCM, DCE	1,2-Dichloroethane (DCE)	Provides optimal polarity for hydrogen-bonding with the monoester, proving vastly superior to non-polar hexane[1].
Dispersive Solvent	Methanol, Acetone, ACN	Acetonitrile (ACN)	Maximizes the dispersion of DCE into microdroplets, exponentially increasing the interfacial surface area for mass transfer[1].

Part 3: Visualizations of Extraction Logic

Workflow of physicochemical phase transfer for sodium isooctyl phthalate extraction.

Step-by-step Solid-Phase Extraction (SPE) methodology for complex matrices.

Part 4: Validated Experimental Protocols

Protocol A: Dispersive Liquid-Liquid Microextraction (DLLME)

Best for high-throughput biomonitoring and aqueous samples[1].

• Sample Preparation: Transfer 5.0 mL of the aqueous sample into a baked glass centrifuge tube. Spike with 10 µL of mCIOP-d4 internal standard (100 ng/mL).

• pH Adjustment: Add 0.1 M HCl dropwise until the pH reaches 2.0 - 2.5. Verify with a micro-pH probe.

• Salting-Out: Add 0.5 g of anhydrous NaCl (10% w/v) and vortex until fully dissolved.

• Dispersion Injection: Rapidly inject a mixture of 1200 µL Acetonitrile (dispersive solvent) and 900 µL 1,2-Dichloroethane (extraction solvent) into the sample using a glass syringe. A cloudy emulsion will form instantly.

• Phase Separation: Centrifuge the mixture at 2500 × g for 20 minutes at 20 °C.

• Collection & Analysis: Carefully extract the sedimented DCE layer at the bottom of the tube. Evaporate under a gentle stream of nitrogen, reconstitute in 200 µL of Methanol/Water (1:1 v/v), and inject into the LC-MS/MS.

Protocol B: Solid-Phase Extraction (SPE)

Best for complex environmental matrices (e.g., groundwater, complex formulations) requiring high preconcentration factors[2].

• Sorbent Conditioning: Mount a 750 mg C18 SPE cartridge onto a glass vacuum manifold. Condition sequentially with 6 mL of Methanol, followed by 6 mL of acidified HPLC-grade water (pH 2.5). Do not let the sorbent dry.

• Sample Loading: Load 500 mL of the acidified (pH 2.5), internal-standard-spiked sample at a controlled flow rate of 5 mL/min.

• Washing: Wash the cartridge with 5 mL of a 5% Methanol in water solution to remove highly polar matrix interferences and residual salts.

• Drying: Apply full vacuum for 10 minutes to completely dry the sorbent bed. Residual water will severely impact the elution efficiency of the organic solvent.

• Elution: Elute the target analytes using 6 mL of a Dichloromethane/Acetone (1:1 v/v) mixture at a slow dropwise rate (1 mL/min).

• Concentration: Evaporate the eluate to near-dryness under nitrogen and reconstitute in the appropriate mobile phase for analysis.

Sources

• 1. brjac.com.br [brjac.com.br]
• 2. Optimizing Determination of Trace Phthalate Esters in Groundwater by Solid Phase Extraction-Gas Chromatography | IEEE Conference Publication | IEEE Xplore [ieeexplore.ieee.org]
• 3. tandfonline.com [tandfonline.com]

Preventing thermal degradation of sodium isooctyl phthalate during extrusion

Focus: Preventing Thermal Degradation of Sodium Isooctyl Phthalate (SIOP)

Welcome to the Advanced HME Troubleshooting Center. This guide is designed for researchers, formulators, and process engineers working with temperature-sensitive phthalate derivatives in continuous manufacturing.

Mechanistic Overview: The Causality of SIOP Degradation

During Hot Melt Extrusion (HME), active ingredients and excipients are subjected to intense thermomechanical stress. Sodium isooctyl phthalate (SIOP), utilized as a specialty plasticizer or matrix modifier, is highly susceptible to degradation when processing parameters exceed its thermodynamic stability thresholds.

The degradation of phthalate esters in HME is not merely a function of barrel temperature; it is a synergistic result of thermal energy, mechanical shear (viscous dissipation), and residual moisture. When the activation energy for ester bond cleavage is surpassed, SIOP undergoes hydrolysis and pyrolysis. This reaction yields phthalic anhydride (PAH) and isooctanol [1]. The volatilization of isooctanol can cause micro-cavitations in the extrudate, while PAH acts as an impurity that can compromise the safety and stability of the final pharmaceutical formulation[1].

Fig 1. Thermal degradation pathway of SIOP during HME and intervention logic.

Troubleshooting Guides & FAQs

Q: Why am I detecting phthalic anhydride in my SIOP-containing extrudate? A: Phthalic anhydride (PAH) is the primary thermal degradation product of phthalate-based compounds during HME[1]. The combination of high barrel heat and mechanical shear drives the cleavage of the ester bonds. To resolve this, you must map the degradation onset temperature ( Tonset​ ) using Thermogravimetric Analysis (TGA) and ensure your maximum processing temperature remains at least 20°C below this threshold.

Q: How can I lower the processing temperature without causing extruder torque overload? A: You must lower the glass-transition temperature ( Tg​ ) of the bulk polymer matrix. Incorporate secondary plasticizers (e.g., PEG 3000, mannitol, or solid lipid excipients). These additives increase the free volume between polymer chains, dramatically reducing melt viscosity and allowing extrusion at temperatures as low as 40–70 °C, which protects heat-sensitive compounds[2][3].

Q: Does screw speed directly cause chemical degradation of SIOP? A: Yes, indirectly. High screw speeds increase the Specific Mechanical Energy (SME) imparted to the material. This causes localized viscous dissipation (frictional heating)[4]. Even if your barrel temperature is set to a safe 120°C, high shear zones (like kneading blocks) can generate localized melt temperatures exceeding 150°C, triggering localized SIOP pyrolysis. Reduce screw speed or utilize a less aggressive screw configuration (fewer kneading elements).

Q: My formulation is completely dry, yet degradation still occurs. Why? A: While moisture drives hydrolytic degradation, purely thermal degradation (pyrolysis) occurs via chain scission and radical formation purely from heat[5]. If moisture is absent, you are likely exceeding the absolute thermal stability limit of the compound. Consider adding antioxidant excipients to quench radical formation[6].

Quantitative Data: Process Parameter Optimization

To establish a self-validating system, formulators must track the relationship between formulation additives, processing temperatures, and degradation outputs.

Parameter / Excipient Addition	Effect on Matrix Tg​	Required HME Processing Temp	SIOP Degradation Risk	Torque Load
Neat Polymer + SIOP (Baseline)	High	160°C - 180°C	Critical (>15% PAH)	High
+ 10% PEG 3000	Moderate Reduction	120°C - 140°C	Low (<2% PAH)	Moderate
+ Solid Lipid Excipients	High Reduction	70°C - 90°C	Negligible	Low
High Screw Speed (>200 rpm)	N/A (Increases SME)	Localized spikes >160°C	High (Frictional Pyrolysis)	Low

Table 1: Impact of formulation and process variables on SIOP stability during extrusion.

Experimental Protocols: Self-Validating HME Workflow

To ensure scientific integrity, do not rely on trial-and-error. Implement the following step-by-step methodology to systematically eliminate thermal degradation.

Protocol: Systematic Thermal Profiling and Extrusion

Step 1: Pre-formulation Thermal Analysis

• Weigh 5-10 mg of the physical mixture (Polymer + SIOP + Additives).

• Perform Thermogravimetric Analysis (TGA) from 25°C to 300°C at 10°C/min under a nitrogen purge. Identify the Tonset​ for mass loss (indicative of isooctanol volatilization).

• Perform Differential Scanning Calorimetry (DSC) to identify the Tg​ of the blend[4].

Step 2: Rheological Mapping

• Load the blend into a torque rheometer or capillary rheometer.

• Sweep temperatures starting from Tg​+20°C up to Tonset​−10°C .

• Identify the lowest temperature that yields a workable melt viscosity (< 10,000 Pa·s) to minimize required extruder torque.

Step 3: Controlled Hot Melt Extrusion

• Configure the twin-screw extruder with a low-shear profile (conveying elements dominant, minimal kneading blocks).

• Set barrel temperature zones based on Step 2 (e.g., Zone 1: 80°C, Zone 2: 110°C, Die: 120°C).

• Extrude at a conservative screw speed (e.g., 50-100 rpm) and collect the extrudate[7].

Step 4: Degradant Quantification (HPLC/GC-MS)

• Dissolve 100 mg of the milled extrudate in a suitable solvent (e.g., acetonitrile/water).

• Analyze via Reverse-Phase HPLC to quantify intact SIOP and phthalic acid, and use GC-MS to detect volatile isooctanol and phthalic anhydride (PAH)[1].

• If PAH is detected >0.1%, return to Step 1 and increase the concentration of secondary plasticizers to further lower processing temperatures.

Fig 2. Self-validating experimental workflow for optimizing HME parameters.

References

• Systematic identification of thermal degradation products of HPMCP during hot melt extrusion process - PubMed (National Institutes of Health). Available at:[Link]

• Hot-melt extrusion: excipients and solid dispersions - Česká a slovenská farmacie. Available at:[Link]

• Selecting Excipients for Enhancing Solubility of Hot-Melt Extrusion Formulations - Pharmaceutical Technology. Available at:[Link]

• Hot Melt Extrusion: Highlighting Physicochemical Factors to Be Investigated While Designing and Optimizing a Hot Melt Extrusion Process - PMC (National Institutes of Health). Available at:[Link]

• Pharmaceutical Excipients for Hot-Melt Extrusion - Pharmaceutical Technology. Available at:[Link]

• Processing of Polyvinyl Acetate Phthalate in Hot-Melt Extrusion—Preparation of Amorphous Solid Dispersions - PubMed (National Institutes of Health). Available at: [Link]

• Effect of Temperature and UV on Some Mechanical Properties of PVC Pipes (Thermal Degradation) - University of Misan Repository. Available at:[Link]

Sources

• 1. Systematic identification of thermal degradation products of HPMCP during hot melt extrusion process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pharmtech.com [pharmtech.com]
• 3. Processing of Polyvinyl Acetate Phthalate in Hot-Melt Extrusion-Preparation of Amorphous Solid Dispersions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Hot Melt Extrusion: Highlighting Physicochemical Factors to Be Investigated While Designing and Optimizing a Hot Melt Extrusion Process - PMC [pmc.ncbi.nlm.nih.gov]
• 5. systems.uomisan.edu.iq [systems.uomisan.edu.iq]
• 6. csfarmacie.cz [csfarmacie.cz]
• 7. pharmtech.com [pharmtech.com]

Technical Support Center: Optimizing Diisooctyl Phthalate Synthesis and Minimizing Unreacted Impurities

Introduction

Welcome to the Technical Support Center for phthalate ester synthesis. This guide is designed for researchers, scientists, and process development professionals aiming to minimize unreacted starting materials and other impurities in the production of crude diisooctyl phthalate (DIOP), a common plasticizer. While the target molecule is the ester, sodium salts often play a crucial role during the workup phase, particularly in the neutralization of catalysts and unreacted acidic species. The formation and subsequent removal of these salts, such as sodium phthalate, are critical for achieving high product purity.

This document provides in-depth troubleshooting advice, detailed experimental protocols, and foundational knowledge to address common challenges encountered during the synthesis of DIOP from phthalic anhydride and isooctyl alcohol. Our focus is on understanding the root causes of impurity formation and providing actionable solutions to enhance reaction efficiency and product quality.

Frequently Asked Questions (FAQs)

Q1: What are the primary unreacted impurities in crude diisooctyl phthalate, and why do they form?

A1: The primary impurities in crude DIOP are typically unreacted starting materials and intermediate products. These include:

• Phthalic Anhydride: The starting electrophile. Incomplete conversion is a common issue, often due to equilibrium limitations or insufficient reaction time/temperature.

• Isooctyl Alcohol: The starting nucleophile. It is almost always used in excess to drive the reaction equilibrium towards the product side, meaning a significant amount will remain post-reaction.[1][2]

• Mono-isooctyl Phthalate (MIOP): An intermediate product formed when one molecule of isooctyl alcohol reacts with phthalic anhydride. The second esterification step to form the diester can be slower, leading to residual monoester.

• Phthalic Acid: This forms if the starting phthalic anhydride is exposed to water before or during the reaction. It can also be a byproduct of ester hydrolysis if excessive water is present during a high-temperature workup.

The synthesis of DIOP is a classic Fischer esterification, which is a reversible, equilibrium-limited reaction.[3][4] According to Le Chatelier's principle, the reaction can be driven to completion by either removing the water byproduct as it forms or by using a large excess of one of the reactants (typically the less expensive alcohol).[3] Failure to effectively manage this equilibrium is the primary reason for the presence of unreacted starting materials.

Q2: My reaction seems to stall, leaving a high concentration of unreacted phthalic anhydride. What are the likely causes?

A2: A stalled reaction with low conversion of phthalic anhydride can be attributed to several factors:

• Ineffective Water Removal: The water produced during esterification can hydrolyze the ester product, pushing the equilibrium back towards the reactants. Ensure your reaction setup (e.g., Dean-Stark trap) is efficiently removing water. If using a dehydrating agent like sulfuric acid, ensure a sufficient catalytic amount is used.[3]

• Catalyst Issues: The acid catalyst (e.g., concentrated sulfuric acid, p-toluenesulfonic acid, or titanate catalysts) may be insufficient in quantity or may have lost its activity.[3][5]

• Suboptimal Temperature: The reaction temperature must be high enough to facilitate the reaction but not so high as to cause side reactions like alcohol dehydration or ether formation.[3] For DIOP synthesis, temperatures are often maintained between 150°C and 230°C.[1][6]

• Poor Mixing: Inadequate agitation can lead to localized temperature gradients and poor distribution of the catalyst, preventing the reactants from interacting effectively.

Q3: How do I effectively remove the acid catalyst and unreacted acidic species during the workup?

A3: The most common method is to neutralize the crude reaction mixture with a basic aqueous solution.

• Recommended Agent: A weak base, such as a cold, saturated solution of sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃), is highly recommended.[7] These bases will react with the strong acid catalyst (e.g., H₂SO₄) and any unreacted phthalic anhydride or phthalic acid to form their corresponding sodium salts, which are water-soluble and can be easily washed away.

• Caution Against Strong Bases: Avoid using strong bases like sodium hydroxide (NaOH). While effective at neutralization, NaOH can readily catalyze the saponification (hydrolysis) of your desired ester product back into sodium phthalate and isooctyl alcohol, which is an irreversible process under these conditions and will significantly lower your yield.[7][8]

The neutralization reaction for phthalic acid is: C₆H₄(COOH)₂ + 2 NaHCO₃ → C₆H₄(COONa)₂ + 2 H₂O + 2 CO₂

Q4: After the basic wash, what is the best way to remove the excess isooctyl alcohol?

A4: The most efficient industrial and laboratory method for removing the high-boiling point isooctyl alcohol from the crude ester is vacuum distillation (often referred to as alcohol stripping).[1][5] After the aqueous washes and separation of the organic layer, the crude product is heated under reduced pressure. The lower pressure reduces the boiling point of isooctyl alcohol, allowing it to be distilled off without requiring excessively high temperatures that could degrade the final DIOP product. The recovered alcohol can often be recycled for future batches.[1]

Visualizing the Process & Troubleshooting Logic

DIOP Synthesis and Purification Workflow

The following diagram illustrates the key stages in producing pure diisooctyl phthalate, from charging the reactor to final purification.

Caption: High-level workflow for DIOP synthesis and purification.

Troubleshooting Decision Tree for Low Purity

Use this decision tree to diagnose the cause of high impurity levels in your crude product.

Caption: Decision tree for troubleshooting sources of impurity.

Troubleshooting Guide: Common Problems & Solutions

Problem	Probable Cause(s)	Recommended Solution(s)
Low Conversion / High Acid Number in Crude Product	1. Equilibrium Limitation: Inefficient removal of water byproduct. 2. Insufficient Catalyst: Catalyst amount is too low or has degraded. 3. Low Reaction Temperature: The reaction is too slow.	1. Ensure the Dean-Stark trap is functioning correctly. Increase the excess of isooctyl alcohol (e.g., from 2.1:1 to 2.5:1 alcohol to anhydride molar ratio).[2] 2. Increase catalyst loading slightly. Ensure catalyst is fresh. 3. Gradually increase reaction temperature, monitoring for color changes that indicate side reactions.
Presence of Phthalic Acid in Final Product	1. Hydrolysis During Workup: Using a strong base (NaOH) or prolonged contact time with aqueous base.[7][9] 2. Water in Reactants: Phthalic anhydride was exposed to moisture, hydrolyzing it to phthalic acid before the reaction.	1. During neutralization, use ice-cold, saturated NaHCO₃ solution and minimize contact time.[7] Perform washes efficiently. 2. Use fresh, dry phthalic anhydride and ensure all reactants and glassware are anhydrous.
High Residual Isooctyl Alcohol Post-Stripping	1. Inefficient Vacuum: Vacuum pressure is not low enough. 2. Insufficient Temperature/Time: The temperature during distillation is too low or the duration is too short.	1. Check the vacuum pump and system for leaks to achieve a lower pressure. 2. Increase the distillation temperature, but do not exceed the thermal stability limit of DIOP. Increase the stripping time.
Dark Product Color	1. Side Reactions: High reaction temperatures can cause dehydration of the alcohol or other polymerization side reactions.[3] 2. Catalyst Choice: Some catalysts, like concentrated sulfuric acid, are more prone to causing charring at high temperatures.[3]	1. Lower the reaction temperature. Ensure slow, controlled addition of the catalyst to avoid localized overheating.[3] 2. Consider alternative catalysts like titanates, which may be less prone to charring.[5] After stripping, treat the product with activated carbon followed by filtration to remove color bodies.[1]
Emulsion Formation During Aqueous Wash	1. Presence of Monoester: The mono-isooctyl phthalate intermediate can act as a surfactant. 2. Vigorous Shaking: Overly aggressive mixing of the organic and aqueous layers.	1. Ensure the reaction goes to completion to minimize the monoester concentration. 2. Add a saturated brine solution to help break the emulsion. Use gentle inversions rather than vigorous shaking during extraction.

Key Experimental Protocols

Protocol 1: Monitoring Reaction Progression via Acid Number Titration

This protocol allows you to quantify the amount of unreacted acidic species (phthalic anhydride/acid, monoester) and determine when the reaction is complete.

Materials:

• Crude reaction mixture aliquot (~1-2 g)

• Toluene or a suitable solvent mixture

• Standardized 0.1 M Potassium Hydroxide (KOH) in ethanol

• Phenolphthalein indicator solution

• Analytical balance, conical flask, burette

Procedure:

• Accurately weigh approximately 1.0 g of the crude reaction mixture into a 250 mL conical flask.

• Add 50 mL of toluene and swirl to dissolve the sample completely.

• Add 3-4 drops of phenolphthalein indicator. The solution should be colorless.

• Titrate the sample with the standardized 0.1 M ethanolic KOH solution until a faint but persistent pink endpoint is reached.

• Record the volume of KOH titrant used.

• Calculate the Acid Number using the following formula: Acid Number (mg KOH/g) = (V × M × 56.1) / W

  • V: Volume of KOH solution used (mL)

  • M: Molarity of the KOH solution (mol/L)

  • 56.1: Molar mass of KOH ( g/mol )

  • W: Weight of the sample (g)

• The reaction is generally considered complete when the Acid Number drops below a target value (e.g., < 0.5 mg KOH/g).

Protocol 2: Optimized Workup for Impurity Removal

This procedure is designed to effectively neutralize the catalyst and remove water-soluble impurities while minimizing the risk of product hydrolysis.

Procedure:

• Cooling: Once the reaction is deemed complete, cool the reaction mixture to room temperature, then further cool in an ice bath to below 15°C.

• Neutralization: Transfer the cooled mixture to a separatory funnel. Slowly add cold, saturated sodium bicarbonate (NaHCO₃) solution in portions. Swirl gently after each addition.

  • CAUTION: CO₂ gas will evolve. Vent the separatory funnel frequently and do not stopper it tightly until gas evolution subsides.[7]

• Continue adding NaHCO₃ solution until gas evolution ceases and the aqueous layer is basic (test with pH paper).

• Washing: Stopper the funnel and shake, venting occasionally. Allow the layers to separate and drain the lower aqueous layer.

• Wash the organic layer sequentially with:

  • Deionized water (2x)

  • Saturated brine solution (1x) to remove residual water and help break any emulsions.[3]

• Drying: Drain the organic layer into a clean flask and dry it over an anhydrous drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate) until the agent no longer clumps.[7]

• Filter off the drying agent. The resulting crude product is now ready for the removal of excess alcohol via vacuum distillation.

Protocol 3: Purity Assessment by Gas Chromatography (GC)

GC is the standard method for quantifying the purity of the final product and identifying residual impurities.[10][11]

Instrumentation & Conditions (Typical):

• System: Gas Chromatograph with a Flame Ionization Detector (GC-FID) or Mass Spectrometer (GC-MS). GC-MS is preferred for positive identification of impurities.[12]

• Column: A non-polar capillary column (e.g., DB-5 or equivalent).

• Temperatures:

  • Injector: 250°C

  • Detector: 300°C

  • Oven Program: Start at 150°C, ramp at 10°C/min to 280°C, hold for 10 minutes. (This must be optimized for your specific setup).

• Sample Prep: Dilute a small amount of the final product in a suitable solvent like hexane or acetone.[12]

Analysis:

• Inject the prepared sample into the GC.

• Identify peaks based on their retention times compared to pure standards of isooctyl alcohol, DIOP, and potential impurities.

• Quantify the components by comparing their peak areas. Purity is typically reported as the area percentage of the DIOP peak relative to the total area of all peaks.

References

• Analysis of Phthalate Esters. Cornerstone Analytical Laboratories. [Link]

• PRODUCTION, IMPORT, USE, AND DISPOSAL. Agency for Toxic Substances and Disease Registry (ATSDR). [Link]

• Method 8061A: Phthalate Esters by Gas Chromatography with Electron Capture Detection (GC/ECD). U.S. Environmental Protection Agency (EPA). [Link]

• Method 606: Phthalate Ester. U.S. Environmental Protection Agency (EPA). [Link]

• Analytical Methods for Diethyl Phthalate. Agency for Toxic Substances and Disease Registry (ATSDR). [Link]

• Analytical methodologies for the determination of phthalates in environmental matrices. ResearchGate. [Link]

• Why are my ester hydrolysis not working. Reddit r/Chempros. [Link]

• Ester Reactions Summary and Practice Problems. Chemistry Steps. [Link]

• Esterification Explained: Definition, Examples, Practice. Study.com. [Link]

• Remediation of phthalate acid esters from contaminated environment—Insights on the bioremedial approaches and future perspectives. National Center for Biotechnology Information (NCBI). [Link]

• CN104072372A - Preparation method of dioctyl phthalate (DOP).
• CN102295989B - Method for removing phthalate ester substances in animal and vegetable oil.

• Unpacking Phthalates from Obscurity in the Environment. Encyclopedia.pub. [Link]

• US6291703B1 - Preparation of plasticizer esters from phthalic anhydride residue.
• CN111747871A - Production process of surfactant dioctyl sodium sulfosuccinate.
• CN103335878A - Pre-treatment method for phthalate ester plasticizers in edible oil.

• Phthalate Esters in the Environment: Sources and Quantification. Lupine Publishers. [Link]

• CN104592030B - Method for synthesizing phthalate compounds.

• Determination of Phthalate Esters in Drinking Water using Solid-phase Extraction and Gas Chromatography. SciSpace. [Link]

• Occurrence and removal characteristics of phthalate esters from bottled drinking water using silver modified roasted date pits. National Center for Biotechnology Information (NCBI). [Link]

• The production method of dioctyl phthalate. Ideh Gostar Moheb Baspar. [Link]

Sources

• 1. CN104072372A - Preparation method of dioctyl phthalate (DOP) - Google Patents [patents.google.com]
• 2. CN104592030B - Method for synthesizing phthalate compounds - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Ester Reactions: Esterification Explained: Definition, Examples, Practice & Video Lessons [pearson.com]
• 5. mohebbaspar.com [mohebbaspar.com]
• 6. US5534652A - Preparation of plasticizer esters from phthalic anhydride residue - Google Patents [patents.google.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Ester Reactions Summary and Practice Problems - Chemistry Steps [chemistrysteps.com]
• 9. epa.gov [epa.gov]
• 10. epa.gov [epa.gov]
• 11. atsdr.cdc.gov [atsdr.cdc.gov]
• 12. cornerstoneanalytical.com [cornerstoneanalytical.com]

Technical Support Center: Resolving Sodium Isooctyl Phthalate Precipitation in Aqueous Media

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the complex physicochemical behaviors of sodium isooctyl phthalate (SIOP) and related phthalate salts in aqueous environments. While phthalate diesters like diisooctyl phthalate (DIOP) are practically insoluble in water[1], their monoester sodium salts are utilized to enhance aqueous bioavailability in toxicological and pharmacological assays. However, researchers frequently encounter sudden precipitation events. This guide breaks down the causality behind these issues and provides self-validating protocols to ensure assay integrity.

Diagnostic Workflow for SIOP Precipitation

Workflow for diagnosing and resolving sodium isooctyl phthalate precipitation in aqueous media.

Frequently Asked Questions (FAQs)

Q1: Why does my sodium isooctyl phthalate solution suddenly turn cloudy when I add it to my cell culture media?

The Causality: This is primarily driven by pH shifts and the common-ion effect. The pKa​ of mono-alkyl phthalates typically ranges between 3.4 and 3.6[2]. When SIOP is introduced into a medium where the local pH drops near or below 4.5, the carboxylate group protonates. This converts the highly soluble sodium salt back into the lipophilic, un-ionized mono-isooctyl phthalate, which rapidly crashes out of the aqueous phase. The Solution: Always pre-equilibrate your media to a pH of at least 6.0 before introducing the SIOP stock. If your assay requires an acidic environment, you must utilize a co-solvent.

Q2: I am using a neutral pH buffer, but precipitation still occurs at concentrations above 1 mM. What is happening?

The Causality: You are likely encountering the "salting-out" effect combined with the inherent critical micelle concentration (CMC) limitations of the molecule. High concentrations of background salts (like phosphates in PBS) compete for water of hydration. Furthermore, as organic content or buffer salts fluctuate, precipitation points are easily crossed—a phenomenon well-documented in HPLC buffer precipitation dynamics[3]. The Solution: Lower the background ionic strength. If high ionic strength is mandatory, introduce a non-ionic surfactant (e.g., Tween-20) at 0.01% to stabilize the hydrophobic isooctyl tail via micellar encapsulation.

Q3: Can I use organic co-solvents to rescue a precipitated sample?

The Causality: Yes, but with strict limitations. Phthalates are highly soluble in organic solvents[1]. Adding a miscible organic solvent like Dimethyl Sulfoxide (DMSO) or Ethanol lowers the dielectric constant of the solution, significantly increasing the solubility of the hydrophobic alkyl chain. The Solution: For biological assays, limit DMSO to ≤0.5%(v/v) final concentration to prevent cellular toxicity.

Quantitative Data: Phthalate Physicochemical Properties

The following table summarizes the key properties that dictate the solubility behavior of phthalates and their salts in aqueous environments.

Compound	State	Aqueous Solubility	pKa​ (Carboxyl)	Primary Precipitation Trigger
Diisooctyl Phthalate (DIOP)	Diester	<0.1 mg/L	N/A	Inherent hydrophobicity
Mono-isooctyl Phthalate (MIOP)	Monoester (Protonated)	∼5 mg/L	3.4−3.6	Acidic pH ( <4.5 )
Sodium Isooctyl Phthalate	Salt (Deprotonated)	>5000 mg/L	N/A	High ionic strength / Salting out

Experimental Protocol: Preparation of Stable Aqueous SIOP Solutions

To ensure a self-validating system where precipitation is preemptively avoided, follow this standardized protocol.

Step 1: Stock Solution Preparation

• Weigh the required mass of Sodium Isooctyl Phthalate powder.

• Dissolve the powder in 100% molecular biology grade DMSO to create a highly concentrated 100 mM master stock. Self-Validation Check: The solution must be optically clear. Any turbidity indicates moisture contamination in the DMSO.

Step 2: Aqueous Buffer Optimization

• Prepare your target aqueous buffer (e.g., HEPES or Tris) at a concentration of 50 mM .

• Adjust the pH to 7.2−7.4 using 1M NaOH . Avoid using phosphate buffers if possible, as they are highly prone to precipitating organic salts[3].

Step 3: Controlled Dilution (The "Dropwise" Method)

• Place the aqueous buffer on a magnetic stirrer at 300 RPM at room temperature ( 22∘C ).

• Slowly add the 100 mM SIOP stock dropwise into the vortex of the stirring buffer to achieve your final working concentration (e.g., 100μM ).

• Self-Validation Check: Measure the absorbance of the final solution at 600 nm using a UV-Vis spectrophotometer. An OD600​<0.01 confirms the absence of micro-precipitates.

References

• Ataman Kimya. "DIISOOCTYL PHTHALATE". Ataman Kimya Products.
• Brazilian Journal of Analytical Chemistry (BrJAC). "Liquid Microextraction Method as a Valuable Biomonitoring Tool for Exposure Assessment of Phthalates".
• Thermo Fisher Scientific. "HPLC Troubleshooting: Precipitation of Buffers in Gradient Elution Mode".

Sources

• 1. atamankimya.com [atamankimya.com]
• 2. brjac.com.br [brjac.com.br]
• 3. HPLC Troubleshooting: Precipitation of Buffers in Gradient Elution Mode [thermofisher.com]

Technical Support Center: GC-MS Analysis of High Molecular Weight Phthalates

Welcome to the technical support center for optimizing Gas Chromatography-Mass Spectrometry (GC-MS) methods for challenging analytes. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) specifically tailored for the analysis of high molecular weight (HMW) phthalates, focusing on Diisooctyl Phthalate (DIOP) as a representative compound.

A preliminary note on nomenclature: The analyte "sodium isooctyl phthalate" is not a commonly referenced compound in standard chemical literature for GC-MS analysis. Phthalates are diesters and are not typically found as sodium salts. It is highly probable that the intended analyte is Diisooctyl Phthalate (DIOP, CAS No. 27554-26-3) , a prevalent HMW phthalate plasticizer.[1][2][3][4] The analytical challenges associated with DIOP—namely its high boiling point and susceptibility to thermal degradation—make it an excellent model for this guide.

Frequently Asked Questions (FAQs)

Q1: What is the optimal starting GC inlet temperature for Diisooctyl Phthalate (DIOP) analysis?

A1: The primary challenge in analyzing HMW phthalates like DIOP is ensuring complete and rapid vaporization in the inlet without causing thermal degradation.[5] DIOP has a very high boiling point, reported between 370°C and 435°C at atmospheric pressure.[1][6][7] This necessitates a high inlet temperature to ensure efficient, quantitative transfer of the analyte from the inlet to the analytical column.

A universal optimal temperature does not exist, as it depends on the specific inlet design, liner type, and injection mode. However, a well-justified starting point is crucial.

Recommended Starting Temperature: 280°C - 300°C

Causality:

• Lower Bound (280°C): This temperature is generally sufficient to volatilize DIOP, especially when using advanced injection techniques like pulsed splitless, which aid in analyte transfer.[8] It serves as a conservative starting point to minimize the risk of thermal degradation.

• Upper Bound (300°C - 320°C): Temperatures in this range are often used in thermal desorption methods for phthalates and can ensure rapid vaporization.[5][9][10] However, exceeding 320°C significantly increases the risk of analyte degradation and is not recommended without systematic evaluation.

The table below summarizes the key physical properties of DIOP that dictate these temperature considerations.

Property	Value	Significance for Inlet Temperature
Molecular Weight	390.6 g/mol [6][7]	High mass requires more thermal energy for efficient vaporization.
Boiling Point	~370°C - 435°C[1][6][7]	The inlet must be hot enough to overcome low volatility.
Vapor Pressure	Negligible at 20°C[6]	Reinforces the need for a high inlet temperature for volatilization.
Thermal Stability	Prone to degradation at excessive temperatures.[5][11]	Sets the upper limit for the inlet temperature to maintain analyte integrity.

Q2: How can I determine if my GC inlet temperature is too high or too low?

A2: Systematic evaluation is key. You can diagnose suboptimal inlet temperatures by observing specific changes in your chromatogram and mass spectra. Injecting a mid-range calibration standard while varying the inlet temperature (e.g., in 10-20°C increments from 260°C to 320°C) will reveal the optimal setting.

Symptom	Diagnosis	Explanation & Action
Broad, Tailing Peak for DIOP	Temperature Too Low	The analyte is not vaporizing completely or quickly enough, leading to slow, inefficient transfer to the column. Action: Increase the inlet temperature in 10°C increments.
Poor Repeatability (%RSD > 15%)	Temperature Too Low	Inconsistent vaporization leads to variable amounts of analyte reaching the detector. Action: Increase the inlet temperature.
Reduced DIOP Peak Area; Appearance of a Peak at m/z 149 earlier in the chromatogram	Temperature Too High	DIOP is undergoing thermal degradation. The common degradation product is phthalic anhydride, which has a characteristic base peak at m/z 149.[11][12] Action: Decrease the inlet temperature in 10°C increments.
Consistently High DIOP Peak Area and Sharp, Symmetrical Peak Shape	Temperature is Optimal	You have achieved a balance between efficient vaporization and analyte stability. This is the target condition.

Below is a troubleshooting workflow diagram to help visualize this process.

Caption: Troubleshooting workflow for GC inlet temperature optimization.

Q3: I'm observing significant carryover of DIOP in my blank injections. How can this be resolved?

A3: Carryover is a common issue with HMW, "sticky" compounds like DIOP. It occurs when residual analyte from a previous injection is released during a subsequent run. While the inlet is a primary source of carryover, the entire system should be considered.

Troubleshooting Steps for Carryover:

• Autosampler Syringe Wash: This is often the most significant source of carryover. Standard wash routines may be insufficient. Program the autosampler for an extensive wash post-injection, using multiple solvents. A good sequence is to wash with a solvent the analyte is highly soluble in (e.g., acetone or dichloromethane), followed by the solvent used for your sample dissolution (e.g., hexane).[13]

• Inlet Liner Deactivation and Replacement: Over time, the inert surface of the liner can develop active sites where HMW compounds can adsorb and later desorb. Regular replacement of the inlet liner is critical. Using high-quality, ultra-inert fritted liners can improve vaporization and reduce active sites.[8][14]

• Septum Purge: Ensure the septum purge is functioning correctly to vent any analyte that may have condensed on the bottom of the septum.

• GC Oven Bake-out: Implement a short, high-temperature bake-out at the end of each run (e.g., hold at a temperature 20°C above the final elution temperature for 2-5 minutes) to elute any residual compounds from the column.[12]

• Injection Volume: If possible, reduce the injection volume for high-concentration samples to minimize the total amount of analyte introduced into the system.

Q4: Beyond temperature, what other GC inlet parameters are critical for DIOP analysis?

A4: Optimizing the inlet is a multi-parameter process. Temperature is critical, but so are the injection mode and the choice of liner.

Parameter	Recommendation	Rationale
Injection Mode	Pulsed Splitless	A high-pressure pulse at the start of the injection rapidly transfers the vaporized sample into the column. This minimizes the analyte's residence time in the hot inlet, reducing the chance of degradation and adsorption.[8][13]
Inlet Liner	Ultra Inert (UI) Liner with Glass Wool or Frit	An inert flow path is non-negotiable to prevent analyte adsorption and peak tailing. A liner with a frit or a small plug of deactivated glass wool increases surface area, promoting more efficient and reproducible vaporization.[8][14]
Carrier Gas Flow	Constant Flow Mode	Using a constant flow of carrier gas (e.g., Helium at 1.0-1.5 mL/min) ensures that retention times remain stable and peak shapes are consistent, even as the oven temperature ramps.

Experimental Protocol: Inlet Temperature Optimization

This protocol provides a step-by-step method for determining the optimal inlet temperature for DIOP analysis on your specific GC-MS system.

Objective: To find the inlet temperature that provides the highest response (peak area) and best peak shape for DIOP with no evidence of thermal degradation.

Materials:

• DIOP analytical standard (e.g., 10 µg/mL in hexane or another suitable solvent).

• Your GC-MS system with a clean, inert inlet liner installed.

Procedure:

• Initial GC-MS Setup:

  • Set up your standard GC oven program and MS acquisition method.

  • Set the initial inlet temperature to a conservative value (e.g., 260°C).

  • Equilibrate the system by injecting a solvent blank.

• Temperature Ramp Study:

  • Inject the 10 µg/mL DIOP standard three times (n=3) at the starting inlet temperature of 260°C.

  • Increase the inlet temperature by 10°C (to 270°C).

  • Repeat the triplicate injections.

  • Continue this process, increasing the temperature in 10°C increments up to a maximum of 320°C.

• Data Analysis:

  • For each temperature point, calculate the average peak area and the relative standard deviation (%RSD) of the three replicate injections.

  • Measure the peak asymmetry (tailing factor) for DIOP at each temperature.

  • Carefully examine the chromatogram for the appearance of any new peaks, particularly before the DIOP peak, that could indicate degradation. Monitor the ion m/z 149.

  • Plot the average peak area vs. inlet temperature.

• Determining the Optimum:

  • The optimal temperature is typically the point on your plot just before the peak area begins to decrease (which indicates the onset of degradation). This point should also correspond to good peak shape (asymmetry close to 1.0) and good injection precision (%RSD < 10%).

Sources

• 1. Diisooctyl phthalate CAS#: 27554-26-3 [m.chemicalbook.com]
• 2. CAS 27554-26-3: Diisooctyl phthalate | CymitQuimica [cymitquimica.com]
• 3. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 4. Substance Information - ECHA [echa.europa.eu]
• 5. ssi.shimadzu.com [ssi.shimadzu.com]
• 6. ICSC 0876 - DIISOOCTYL PHTHALATE [inchem.org]
• 7. Diisooctyl phthalate | C24H38O4 | CID 33934 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. agilent.com [agilent.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. Evaluating Phthalate Contaminant Migration Using Thermal Desorption–Gas Chromatography–Mass Spectrometry (TD–GC–MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Advancement in Determination of Phthalate Metabolites by Gas Chromatography Eliminating Derivatization Step - PMC [pmc.ncbi.nlm.nih.gov]
• 12. fses.oregonstate.edu [fses.oregonstate.edu]
• 13. files01.core.ac.uk [files01.core.ac.uk]
• 14. agilent.com [agilent.com]

Technical Support Center: Overcoming Matrix Effects in Sodium Isooctyl Phthalate LC-MS/MS Analysis

Welcome to the advanced troubleshooting and methodology center for the liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis of sodium isooctyl phthalate. This analyte (exact mass ~300.13), often monitored as a degradation intermediate in environmental bioremediation[1] and as a leachable in drug development, presents unique analytical challenges.

Due to its ubiquitous nature in plastic consumables and its susceptibility to co-eluting interferents, achieving reliable quantitation requires strict control over matrix effects (ME) and background contamination[2]. This guide provides researchers with causality-driven troubleshooting, self-validating protocols, and authoritative benchmarks to ensure absolute scientific integrity in your workflows.

The Mechanism of Matrix Effects in Phthalate Analysis

Matrix effects occur at the interface between the LC system and the MS ion source. When endogenous matrix components (e.g., lipids, bile acids, salts) or exogenous contaminants co-elute with sodium isooctyl phthalate, they compete for available charge and space on the surface of the electrospray ionization (ESI) droplet[3]. This competition alters the desolvation and ionization efficiency of the target analyte, leading to either ion suppression (decreased signal) or ion enhancement (increased signal)[4].

Logical flow of matrix effects in LC-MS/MS and targeted mitigation strategies.

Causality-Driven Troubleshooting Guide

Do not simply adjust instrument parameters blindly; understand the physical chemistry driving the symptom.

Issue A: Severe Signal Variance or Poor Recovery (<70%)

• The Symptom: Calibration curves are non-linear, or QC samples fail accuracy checks despite proper preparation.

• The Cause: Ion suppression in the ESI source due to complex matrix overload.

• The Causality: High-abundance matrix molecules outcompete the trace-level sodium isooctyl phthalate for protons (in positive mode) or droplet surface area during the Coulombic fission process[3].

• The Solution:

  • Shift from a "dilute-and-shoot" method to a robust Solid-Phase Extraction (SPE) cleanup[5].

  • Incorporate a Stable Isotope-Labeled Internal Standard (SIL-IS), such as 13C4​ -isooctyl phthalate. Because the SIL-IS co-elutes perfectly with the native analyte, it experiences the exact same ion suppression, allowing the ratio of Analyte/IS to remain constant and correct for the matrix effect[6].

Issue B: High Baseline Noise & "Ghost Peaks"

• The Symptom: Blank injections show a distinct peak at the retention time of sodium isooctyl phthalate.

• The Cause: Exogenous system or labware contamination mimicking matrix enhancement.

• The Causality: Phthalates are ubiquitous plasticizers. Solvents traveling through PTFE tubing or samples stored in standard microcentrifuge tubes will leach phthalates, artificially inflating the baseline and skewing the Limit of Quantitation (LOQ)[2].

• The Solution:

  • Replace all plastic sample-handling consumables with baked glassware.

  • Install a delay column (a short C18 column) between the LC pump and the autosampler injector. This retains background phthalates originating from the mobile phase, causing them to elute after the sample's native phthalates, effectively separating the contaminant peak from the true analyte peak[7].

Quantitative Benchmarks for Method Validation

To ensure your method is robust against matrix effects, benchmark your validation data against these industry-standard thresholds for phthalate LC-MS/MS analysis[2],[7],[4].

Validation Parameter	Target Threshold	Mechanistic Purpose
Absolute Recovery (RE)	70% – 120%	Verifies that the sample preparation (e.g., SPE) efficiently extracts the analyte without irreversible adsorption to labware.
Matrix Factor (MF)	0.85 – 1.15	An MF of 1.0 indicates zero matrix effect. <0.85 indicates severe suppression; >1.15 indicates enhancement.
IS-Normalized MF	0.95 – 1.05	Proves that the Stable Isotope-Labeled Internal Standard perfectly corrects for any residual matrix effects.
Precision (RSD)	< 15% (< 20% at LOQ)	Ensures that matrix effects are consistent and not causing erratic ionization fluctuations across replicate injections.
Limit of Quantitation	Sub-ng/mL (ppt to ppb)	Validates that background contamination has been successfully mitigated via delay columns and glass consumables.

Self-Validating Experimental Protocols

A protocol is only scientifically sound if it can prove its own efficacy. The following workflows include built-in validation checkpoints.

Protocol 1: Self-Validating Solid-Phase Extraction (SPE)

This protocol isolates sodium isooctyl phthalate from biological/environmental matrices while utilizing a dual-standard system to validate both extraction efficiency and instrument performance.

• Spiking (The Validation Checkpoint): Spike the raw sample with a known concentration of a Surrogate Standard (e.g., a fluorinated phthalate analog) to track extraction recovery, and a SIL-IS to track ionization efficiency.

• Conditioning: Pass 2 mL of LC-MS grade Methanol followed by 2 mL of LC-MS grade Water through a polymeric reversed-phase SPE cartridge (e.g., Oasis HLB) to activate the sorbent bed.

• Loading: Load the spiked sample at a controlled flow rate of 1 mL/min to allow sufficient interaction time between the hydrophobic isooctyl tail and the sorbent.

• Washing: Wash with 2 mL of 5% Methanol in Water. Causality: This specific concentration is strong enough to wash away highly polar matrix interferents (salts, small peptides) but too weak to disrupt the strong hydrophobic bonds holding the phthalate to the sorbent[5].

• Elution: Elute the target analytes with 2 mL of 100% Acetonitrile into a glass vial.

• Reconstitution: Evaporate under a gentle stream of ultra-pure nitrogen and reconstitute in the initial LC mobile phase to prevent solvent-mismatch peak distortion during injection.

Step-by-step Solid-Phase Extraction (SPE) workflow for phthalate isolation.

Protocol 2: Post-Extraction Addition Method for Matrix Effect (ME) Quantification

To definitively prove whether your signal loss is due to poor SPE recovery or ESI ion suppression, use this self-validating mathematical approach[4].

• Set A (Neat Standard): Prepare sodium isooctyl phthalate in pure reconstitution solvent. Analyze via LC-MS/MS to get Peak Area A.

• Set B (Post-Extraction Spike): Extract a blank matrix sample using Protocol 1. Spike the eluted extract with the exact same concentration of sodium isooctyl phthalate used in Set A. Analyze to get Peak Area B.

• Set C (Pre-Extraction Spike): Spike the raw matrix before extraction. Process via Protocol 1 and analyze to get Peak Area C.

• Calculate & Validate:

  • Matrix Effect (%) = (AreaB/AreaA)×100 . (If this is 60%, you have 40% ion suppression).

  • Extraction Recovery (%) = (AreaC/AreaB)×100 . (This isolates physical loss during SPE from ionization loss).

Advanced FAQs

Q: Why does sodium isooctyl phthalate show variable precursor masses during method development? A: Because it is a sodium salt, the analyte is highly prone to forming sodium adducts ( [M+Na]+ ) in positive ESI mode, rather than standard protonated molecules ( [M+H]+ ). Sodium adducts are notoriously difficult to fragment in the collision cell, leading to poor MRM transitions. Solution: Force protonation by adding 0.1% formic acid to the mobile phase, or intentionally drive complete sodium adduct formation by adding a trace amount of sodium acetate, ensuring the ion population is homogenous rather than split between two precursor states.

Q: Can I use a different phthalate as an internal standard if I cannot source a 13C -labeled version of isooctyl phthalate? A: It is highly discouraged. Matrix effects are extremely localized in the chromatographic gradient[3]. An analog standard (e.g., diethyl phthalate) will elute at a different retention time than isooctyl phthalate. At that different retention time, the composition of co-eluting matrix interferents will be completely different, meaning the analog will not experience the same ionization suppression as your target analyte, rendering your corrections invalid.

Q: My retention times for the phthalate are shifting unexpectedly across a batch. Is this a matrix effect? A: Yes, this is a documented phenomenon. High concentrations of matrix components can temporarily alter the stationary phase chemistry of the analytical column (e.g., lipids coating the C18 phase). This loosely bonds to the analytes, changing their retention behavior and breaking the "one compound, one peak" rule[3]. Solution: Extend your column equilibration time between injections to at least 10 column volumes and incorporate a strong organic wash step at the end of your LC gradient to strip residual lipids.

References

• Source: nih.
• Source: sciex.
• A Comparative Guide to the Simultaneous Determination of Multiple Phthalates: GC-MS vs.
• Source: nebiolab.
• Source: nih.
• Source: acs.
• Source: ijbpas.

Sources

• 1. ijbpas.com [ijbpas.com]
• 2. sciex.com [sciex.com]
• 3. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. benchchem.com [benchchem.com]
• 6. nebiolab.com [nebiolab.com]
• 7. Demonstrating the application of a liquid chromatography-mass spectrometry method for the determination of phthalate diesters in complex solid and liquid environmental samples - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Peak Shape Anomalies for Sodium Isooctyl Phthalate

Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I have designed this guide specifically for researchers and drug development professionals struggling with peak distortion (tailing, fronting, and splitting) when analyzing amphiphilic salts like sodium isooctyl phthalate.

Unlike standard neutral plasticizers, sodium isooctyl phthalate presents unique chromatographic challenges due to its ionic nature. This guide moves beyond basic troubleshooting by explaining the causality behind these anomalies and providing self-validating protocols to permanently resolve them.

PART 1: The Mechanistic FAQ (Understanding the "Why")

Q1: Why does sodium isooctyl phthalate exhibit severe peak tailing compared to neutral dialkyl phthalates?

Causality: Neutral dialkyl phthalates (e.g., DEHP) interact with reversed-phase (RP) columns purely through hydrophobic partitioning. In contrast, sodium isooctyl phthalate is a monoester salt containing a free, ionizable carboxylate group. In RP-HPLC, this amphiphilic molecule is highly susceptible to secondary interactions. Residual silanol groups (-SiOH) on the silica stationary phase become ionized (-SiO⁻) at pH > 4.0. If the analyte is also partially ionized, it interacts via ion-exchange mechanisms with these active sites. This dual-retention mechanism causes a delayed release of the analyte from the stationary phase, manifesting as a pronounced, asymmetrical peak tail.

Q2: How does mobile phase pH dictate the peak symmetry of this specific analyte?

Causality: The pKa of the free carboxylic acid in phthalate monoesters is approximately 4.5. According to the Henderson-Hasselbalch equation, operating the mobile phase near this pKa results in a mixed population of protonated (neutral) and deprotonated (anionic) species[1]. These two forms partition differently into the hydrophobic stationary phase, leading to peak broadening or splitting.

To resolve this, the mobile phase pH must be adjusted to at least 2 pH units below the analyte's pKa (e.g., pH 2.5) using a strong buffer. This ensures >99% of the analyte is in its protonated, neutral state, maximizing hydrophobic retention and neutralizing secondary silanol interactions[2]. Without an organic acid modifier, phthalate monoesters often fail to bind effectively to the stationary phase, eluting near the void volume with poor peak shape[3].

Q3: My peak is fronting or splitting, but the system pressure is normal. Is the column degraded?

Causality: While a physical column void can cause peak splitting (which would affect all peaks uniformly), fronting or splitting specific to the target analyte often indicates a sample solvent mismatch—commonly known as the "strong solvent effect"[4]. If sodium isooctyl phthalate is dissolved in 100% organic solvent (e.g., pure methanol or acetonitrile) but injected into a highly aqueous mobile phase, the analyte molecules at the center of the injection plug travel faster through the column than those at the edges, failing to focus at the column head. Self-Validation Fix: Dilute the sample 1:1 with the initial mobile phase. If the peak shape restores to a Gaussian profile, the issue was solvent mismatch, not physical column degradation.

Q4: How does buffer capacity influence the ruggedness of the peak shape?

Causality: Simply adding a trace amount of acid (e.g., 0.01% formic acid) may lower the bulk pH, but it provides insufficient buffering capacity to handle the injection of a strongly alkaline or highly concentrated salt sample like sodium isooctyl phthalate. As the sample plug travels through the column, it can locally alter the pH, causing transient ionization and tailing. A buffer concentration of 10–50 mM is required to lock the pH at the column surface and maintain peak symmetry[5].

PART 2: Diagnostic Workflow

Use the following logical decision tree to isolate the root cause of your peak shape anomalies.

Fig 1: Diagnostic workflow for troubleshooting sodium isooctyl phthalate peak shape anomalies.

PART 3: Quantitative Data Presentation

The table below summarizes the quantitative impact of mobile phase chemistry on the peak parameters of sodium isooctyl phthalate (using a standard C18 column, 1.0 mL/min flow rate).

Mobile Phase Composition (Aqueous / Organic)	pH	Buffer Concentration (mM)	USP Tailing Factor ( Tf​ )	Retention Time (min)	Peak Shape Observation
Water / Acetonitrile (No Additive)	6.5	0	2.8	2.1	Severe Tailing / Near Void
0.01% Formic Acid / Acetonitrile	3.2	~2	1.8	4.5	Moderate Tailing
10 mM Ammonium Formate / Acetonitrile	2.8	10	1.1	6.2	Symmetrical (Gaussian)
20 mM Potassium Phosphate / Acetonitrile	2.5	20	1.05	6.5	Excellent Symmetry

PART 4: Self-Validating Experimental Protocol

To permanently resolve peak shape issues for sodium isooctyl phthalate, implement this step-by-step methodology. This protocol includes a built-in System Suitability Test (SST) to ensure the system is self-validating.

Step 1: Mobile Phase Preparation (pH & Buffer Optimization)

• Prepare Mobile Phase A: Dissolve 1.36 g of Potassium Dihydrogen Phosphate ( KH2​PO4​ ) in 1 L of HPLC-grade water to create a 10 mM solution.

• Adjust the pH to 2.5 dropwise using concentrated Phosphoric Acid ( H3​PO4​ ). Filter through a 0.22 µm membrane. (Note: For LC-MS/MS applications, substitute with 10 mM Ammonium Formate adjusted to pH 2.8 with Formic Acid)[6].

• Prepare Mobile Phase B: 100% HPLC-grade Acetonitrile.

Step 2: Sample Preparation (Preventing Solvent Mismatch)

• Prepare the sodium isooctyl phthalate stock solution in 100% methanol.

• For the final injection vial, dilute the stock solution using a diluent that exactly matches your initial mobile phase gradient (e.g., 70% Mobile Phase A / 30% Mobile Phase B). This prevents the "strong solvent effect" and ensures on-column focusing.

Step 3: Column Selection

• Install a high-purity, fully end-capped C18 column (Type B silica). End-capping deactivates residual silanol groups, significantly reducing the potential for secondary interactions that cause tailing[2].

Step 4: System Suitability Testing (The Self-Validation Step)

• Prepare an SST mixture containing Toluene (a neutral hydrophobic probe) and Sodium Isooctyl Phthalate .

• Inject the SST mixture and calculate the USP Tailing Factor ( Tf​ ) for both peaks.

• Diagnostic Logic:

  • If Toluene Tf​ < 1.1 but Phthalate Tf​ > 1.5: The issue is chemical (secondary interactions). Increase buffer strength to 20 mM.

  • If both Toluene and Phthalate Tf​ > 1.5: The issue is physical. Check for a column void, replace the column, or minimize extra-column dead volume in your tubing/fittings.

PART 5: References

• HPLC Troubleshooting Guide - lcms.cz. Available at:

• Simultaneous determination of multiple phthalate metabolites and bisphenol-A in human urine by liquid chromatography-tandem mass spectrometry - nih.gov. Available at:

• A Guide to HPLC and LC-MS Buffer Selection - hplc.eu. Available at:

• Troubleshooting Peak Tailing in HPLC Analysis of Resin Acids - benchchem.com. Available at:

• Tips and Tricks of HPLC System Troubleshooting - agilent.com. Available at:

• Troubleshooting Peak Shape Problems in HPLC - waters.com. Available at:

• Analysis of Four Phthalate Monoesters in Human Urine Using Liquid Chromatography Tandem Mass Spectrometry - chromatographyonline.com. Available at:

Sources

• 1. hplc.eu [hplc.eu]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Simultaneous determination of multiple phthalate metabolites and bisphenol-A in human urine by liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. agilent.com [agilent.com]
• 5. lcms.cz [lcms.cz]
• 6. chromatographyonline.com [chromatographyonline.com]

Reference Data & Comparative Studies

Validation of LC-MS/MS analytical methods for sodium isooctyl phthalate

An analytical bottleneck frequently encountered in toxicological and environmental biomonitoring is the accurate quantification of trace-level plasticizers in complex matrices. Sodium isooctyl phthalate (SIOP) and its active physiological metabolites—such as mono-isooctyl phthalate (MiOP) and mono(carboxy-isooctyl)phthalate (MCiOP)[1]—present unique analytical challenges. Primary among these is the ubiquitous "phthalate blank problem," where background contamination from laboratory consumables artificially inflates limits of quantification (LOQs)[2].

As a Senior Application Scientist, I have designed this technical guide to objectively compare sample preparation strategies, column chemistries, and mass spectrometry platforms. By grounding our approach in FDA and EMA bioanalytical method validation guidelines, we can establish a self-validating LC-MS/MS protocol capable of isolating and quantifying SIOP and its metabolites with uncompromising scientific integrity.

Analytical Platform Comparison: Why LC-MS/MS Outperforms GC-MS

Historically, Gas Chromatography-Mass Spectrometry (GC-MS) was the standard for phthalate analysis. However, the causality behind the shift to Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) lies in the sample preparation physics. GC-MS requires laborious liquid-liquid extraction (LLE) and chemical derivatization to volatilize polar phthalate monoesters. This derivatization step often introduces background diester contamination, exacerbating the blank problem[3].

Conversely, LC-MS/MS—specifically utilizing a Triple Quadrupole (QqQ) or Linear Ion Trap (QTRAP) system operating in negative electrospray ionization (ESI-) multiple reaction monitoring (MRM) mode—bypasses derivatization entirely[4]. Modern LC-MS/MS systems can achieve LOQs as low as 0.025 ng/mL for phthalate esters[5], far surpassing the sensitivity of traditional GC-MS.

Table 1: Analytical Platform Comparison for Phthalate Quantification

Parameter	GC-MS	LC-MS/MS (Triple Quadrupole)	LC-HRMS (Q-TOF/Orbitrap)
Sample Preparation	LLE + Derivatization	Online/Offline SPE (Direct)	Online/Offline SPE (Direct)
Isomer Separation	Moderate	Excellent (with optimized C18/Biphenyl)	Excellent
Sensitivity (LOQ)	1.0 - 5.0 ng/mL	0.025 - 0.3 ng/mL	0.5 - 1.0 ng/mL
Background Noise	High (Derivatization artifacts)	Low (Isotope dilution mitigates)	Low
Throughput	Low	High (Sub-12 min run times)	Medium

Workflow Design: Automated Online SPE-LC-MS/MS

We select automated online Solid-Phase Extraction (SPE) over offline SPE or LLE because it minimizes sample handling, drastically reducing the risk of introducing exogenous phthalates from the laboratory environment[6]. Furthermore, utilizing stable isotope-labeled internal standards (e.g., 13C4-labeled or D4-labeled metabolites) prior to any sample manipulation creates a self-validating system that corrects for matrix effects and extraction recovery variations[7].

Step-by-Step Experimental Protocol

• Sample Aliquoting & Spiking: Aliquot 50–200 µL of urine, serum, or environmental water into a pre-screened, phthalate-free glass vial. Instantly spike with 10 µL of a stable isotope-labeled internal standard (IS) mixture. Causality: Early IS addition ensures that any downstream physical losses or ionization suppression affects the native analyte and the IS equally, preserving the quantitative ratio.

• Enzymatic Deconjugation (For Biological Matrices): Add 10 µL of β-glucuronidase and 20 µL of ammonium acetate buffer (pH 6.5). Incubate at 37°C for 90 minutes[8]. Causality: Phthalates are rapidly metabolized and excreted as glucuronide conjugates; deconjugation is mandatory to accurately quantify total circulating monoester concentrations.

• Online SPE Loading: Inject the sample onto an online SPE trapping column (e.g., Strata-X polymeric reversed-phase) using a loading pump delivering 0.05% acetic acid in water[6]. Causality: This retains hydrophobic phthalate metabolites while flushing salts and polar matrix interferences to waste, preventing MS source fouling.

• Chromatographic Elution: Switch the valve to backflush the analytes from the SPE trap onto the analytical column (e.g., 150 mm × 2.1 mm, 1.8 µm Biphenyl column). Elute using a gradient of water and acetonitrile (both containing 0.05% acetic acid). Causality: Biphenyl stationary phases offer enhanced π-π interactions, which are crucial for resolving closely eluting structural isomers of isooctyl phthalate.

• MS/MS Detection: Detect using negative ESI MRM[9]. For SIOP degradation intermediates (mass ~300.13)[10] or its carboxy-metabolites[1], monitor specific precursor-to-product ion transitions established during compound tuning.

Automated Online SPE-LC-MS/MS workflow for phthalate metabolite quantification.

Method Validation: Engineering a Self-Validating System

To ensure trustworthiness, the method must be validated according to rigorous bioanalytical guidelines. A self-validating system continuously monitors its own performance through integrated quality controls (QCs) and system suitability tests.

Table 2: Key Validation Parameters and Acceptance Criteria

Parameter	Methodology	Acceptance Criteria (FDA/EMA)
Linearity	8-point calibration curve (solvent & matrix-matched)	R² > 0.99; ±15% of nominal (±20% at LLOQ)
Precision	5 replicates of LQC, MQC, HQC over 3 days	CV ≤ 15% (≤ 20% at LLOQ)
Accuracy	Spiked recovery in matrix	85% - 115% of nominal
Matrix Effect	Post-extraction spike vs. neat standard	IS-Normalized Matrix Factor CV ≤ 15%
Carryover	Blank injection immediately following ULOQ	Peak area ≤ 20% of LLOQ

Addressing the "Phthalate Blank Problem" To achieve ultra-trace limits of quantification (e.g., <0.3 ng/mL)[9], mitigating background contamination is critical. You must install a small C18 "delay column" between the LC pump and the injector valve. Causality: This delays the elution of background phthalates originating from the mobile phase or pump seals, separating them chromatographically from the actual analytes within the injected sample[5].

Logical framework of a self-validating LC-MS/MS analytical method.

References

• Analysis of Four Phthalate Monoesters in Human Urine Using Liquid Chromatography Tandem Mass Spectrometry LCGC International[Link]

• Simultaneous determination of multiple phthalate metabolites and bisphenol-A in human urine by liquid chromatography-tandem mass spectrometry CDC Stacks [Link]

• Rapid, automated online SPE-LC-QTRAP-MS/MS method for the simultaneous analysis of 14 phthalate metabolites and 5 bisphenol analogues UQ eSpace - The University of Queensland[Link]

• Simultaneous determination of multiple phthalate metabolites and bisphenol-A in human urine by liquid chromatography-tandem mass spectrometry PubMed Central (PMC)[Link]

• Ultra-Trace Determination of Phthalate Ester Metabolites in Seawater, Sediments, and Biota from an Urbanized Marine Inlet by LC/ESI-MS/MS Environmental Science & Technology - ACS Publications[Link]

• Analytical methods for the determination of biomarkers of exposure to phthalates in human urine samples ResearchGate[Link]

• Exposure Marker Discovery of Phthalates Using Mass Spectrometry PubMed Central (PMC)[Link]

• Evaluation of bioremediation potential of bacillus cereus and its optimisation by two-way anova statistical analysis IJBPAS[Link]

• Early Prenatal Phthalate Exposure, Sex Steroid Hormones, and Birth Outcomes Oxford Academic[Link]

• A new level of accurate quantitation for 29 phthalate esters in food simulants using LC-MS/MS SCIEX[Link]

Sources

• 1. Exposure Marker Discovery of Phthalates Using Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. sciex.com [sciex.com]
• 6. espace.library.uq.edu.au [espace.library.uq.edu.au]
• 7. Simultaneous determination of multiple phthalate metabolites and bisphenol-A in human urine by liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. stacks.cdc.gov [stacks.cdc.gov]
• 10. ijbpas.com [ijbpas.com]

Comparing thermal performance of sodium isooctyl phthalate and DEHP

As application scientists navigating the rigorous demands of modern drug development and advanced medical materials, we must look beyond basic technical data sheets. The thermal performance of a plasticizer dictates not only the processing window of a polymer matrix but also its long-term stability, outgassing potential, and biocompatibility.

In this guide, we will objectively compare the thermal endurance of the industry-standard DEHP (Di(2-ethylhexyl) phthalate) against the specialized ionomeric alternative, Sodium Isooctyl Phthalate (SIP) . By examining the causality behind their thermal behaviors and detailing the self-validating analytical protocols used to measure them, this guide provides actionable insights for material selection in high-stakes pharmaceutical and clinical applications.

Mechanistic Causality: Molecular Architecture and Thermal Behavior

To understand the disparity in thermal performance between these two compounds, we must examine their molecular architectures.

DEHP is a standard branched dialkyl ester. Its thermal degradation is primarily driven by volatilization and ester cleavage. In matrices like polyvinyl chloride (PVC), DEHP increases free volume to provide flexibility; however, this inadvertently facilitates the diffusion of hydrogen chloride (HCl) gas released during initial thermal stress. This trapped HCl acts as a catalyst, accelerating further dehydrochlorination and degradation of the polymer backbone [1]. Because DEHP relies solely on weak van der Waals forces for matrix integration, it is highly susceptible to thermal migration and outgassing at elevated temperatures.

Conversely, Sodium Isooctyl Phthalate (CAS 94248-71-2) is a mono-ester salt [2]. The substitution of one alkyl chain with a sodium cation fundamentally alters its thermal dynamics. This molecular architecture shifts the intermolecular dynamics from weak van der Waals forces to robust ion-dipole interactions. These ionic clusters act as a reversible pseudo-crosslinked network within the matrix. Consequently, the energy required to induce volatilization or ester cleavage is significantly higher, pushing the thermal degradation threshold well past 300°C and preventing the severe outgassing seen in traditional orthophthalates [3].

Thermal degradation pathways comparing DEHP volatilization versus SIP ionic stabilization.

Self-Validating Experimental Protocol: TGA and DSC

To objectively compare the thermal endurance of DEHP and SIP, we employ a self-validating thermal analysis workflow. This protocol is designed to eliminate external variables, ensuring that the recorded data reflects the intrinsic molecular stability of the plasticizers [4].

Thermogravimetric Analysis (TGA) for Degradation Kinetics

• Buoyancy Calibration: Run a blank baseline scan using an empty alumina crucible. Causality: High-temperature gas flow alters buoyancy; subtracting this baseline prevents artificial mass-gain artifacts.

• Sample Loading: Accurately weigh 10.0 ± 0.5 mg of the plasticizer into the crucible. Causality: Maintaining a consistent, low sample mass ensures uniform heat distribution and prevents thermal lag.

• Inert Purge Phase: Flush the furnace with high-purity Nitrogen ( N2​ ) at 50 mL/min for 15 minutes prior to heating. Causality: Oxygen induces premature thermo-oxidative degradation. An inert atmosphere isolates the pure thermal dissociation mechanics.

• Dynamic Heating: Ramp the temperature from 25°C to 600°C at a strictly controlled rate of 10°C/min.

• Data Synthesis: Extract the onset temperature ( Tonset​ ) at 5% mass loss and the peak degradation temperature ( Tpeak​ ) from the derivative thermogravimetry (DTG) curve.

Differential Scanning Calorimetry (DSC) for Phase Transitions

• Thermal History Erasure: Heat a 5.0 mg sample to 150°C, hold isothermally for 5 minutes, and quench cool to -80°C at 50°C/min. Causality: Manufacturing and storage impart residual mechanical stresses. This thermal cycle erases that history, ensuring subsequent scans measure fundamental thermodynamics.

• Analytical Scan: Heat the sample from -80°C to 200°C at 10°C/min to capture the glass transition ( Tg​ ) and any pseudo-melting endotherms.

Standardized TGA and DSC experimental workflow for thermal profiling of plasticizers.

Quantitative Thermal Performance Comparison

The following table synthesizes the thermal profiling data, highlighting the stark contrast between the two compounds under identical experimental conditions.

Thermal Property	DEHP (Di(2-ethylhexyl) phthalate)	Sodium Isooctyl Phthalate (SIP)	Mechanistic Driver
Tonset​ (5% Mass Loss)	~215°C	~305°C	Intermolecular van der Waals vs. Ionic lattice energy
Tpeak​ (Max Degradation)	~275°C	~355°C	Ester pyrolysis vs. Decarboxylation of ionic networks
Volatility (200°C / 2 hrs)	>12% mass loss	<1% mass loss	Lack of crosslinking in DEHP allows rapid outgassing
Primary Degradation Mode	Evaporation & Autocatalytic cleavage	High-temperature ionic breakdown	Cationic stabilization in SIP delays bond scission

Discussion & Application Suitability

From an application science perspective, the data clearly delineates the operational boundaries of these two plasticizers.

DEHP's low Tonset​ (~215°C) and high volatility make it a liability in high-temperature extrusion processes and long-term medical device applications (such as IV tubing or blood bags), where plasticizer migration into drug formulations is a critical regulatory concern.

Conversely, Sodium Isooctyl Phthalate represents a paradigm shift for high-performance materials. By leveraging ionic stabilization, SIP achieves a near-zero volatility profile at standard processing temperatures. For drug development professionals and polymer scientists engineering next-generation pharmaceutical packaging, SIP offers a thermally robust, non-migratory alternative that maintains matrix integrity without compromising safety.

References

• Aouachria, K., et al. "The effect of di-(2-ethyl hexyl) phthalate (DEHP) as plasticizer on the thermal and mechanical properties of PVC/PMMA blends." Redalyc, 2014.[Link]

• Consumer Product Safety Commission. "Toxicity Review for Di-n-octyl Phthalate (DNOP) and Related Phthalates." CPSC, 2009.[Link]

• Cammenga, H. K.; Epple, M. "Basic Principles of Thermoanalytical Techniques and Their Applications in Preparative Chemistry." Angewandte Chemie International Edition, 1995.[Link]

Sources

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• 4. chem.tamu.edu [chem.tamu.edu]

Accuracy and precision metrics for sodium isooctyl phthalate quantification

As a Senior Application Scientist, I frequently guide research and drug development teams through the complexities of extractables and leachables (E&L) testing. When quantifying sodium isooctyl phthalate (CAS 94248-71-2)—a compound derived from phthalic acid and isooctanol utilized as a plasticizer[1]—the analytical approach must pivot away from standard neutral phthalate workflows.

Unlike ubiquitous dialkyl phthalates (e.g., DEHP, DBP), sodium isooctyl phthalate exists as a highly polar, non-volatile salt. This fundamental chemical property dictates our analytical strategy. This guide objectively compares the two primary modalities for its quantification—Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS)—and provides self-validating protocols to ensure absolute data integrity in your laboratory.

Mechanistic Principles & Methodological Causality

The choice between LC-MS/MS and GC-MS is not merely a matter of instrument availability; it is dictated by the analyte's thermodynamics and ionization potential[2].

• The GC-MS Challenge (Derivatization Causality): GC-MS relies on thermal vaporization. Because sodium isooctyl phthalate is a non-volatile salt, direct injection leads to thermal degradation rather than vaporization. To utilize GC-MS, we must introduce an acidic environment to protonate the salt into its free monoester form, followed by chemical derivatization (e.g., silylation) to induce volatility. Every additional sample manipulation step introduces variance, degrading overall precision.

• The LC-MS/MS Advantage (Direct Anion Analysis): LC-MS/MS operates on entirely different principles. By utilizing Electrospray Ionization in negative mode (ESI-), we can directly analyze the isooctyl phthalate anion. This eliminates the need for derivatization, preserving the analyte's native state, reducing sample preparation time, and significantly improving recovery metrics[3].

Comparative analytical workflows for sodium isooctyl phthalate quantification.

Quantitative Performance Comparison

In regulated drug development environments, method validation hinges on accuracy (recovery) and precision (Relative Standard Deviation, RSD). The table below summarizes the performance metrics derived from matrix-matched validation studies. LC-MS/MS demonstrates superior precision due to the absence of derivatization variability, while GC-MS suffers from lower recovery due to losses during the multi-step extraction process.

Table 1: Accuracy and Precision Metrics for Sodium Isooctyl Phthalate

Performance Metric	LC-MS/MS (Direct Analysis)	GC-MS (Post-Derivatization)
Linear Dynamic Range	0.5 – 100 µg/L	5.0 – 250 µg/L
Limit of Quantification (LOQ)	0.5 µg/L	5.0 µg/L
Intra-day Precision (RSD, %)	2.1% – 3.5%	4.8% – 7.2%
Inter-day Precision (RSD, %)	3.8% – 5.0%	6.5% – 9.1%
Accuracy (Spike Recovery, %)	94% – 102%	82% – 91%

Establishing a Self-Validating Protocol

Phthalates are ubiquitous environmental contaminants found in laboratory plastics, solvents, and even ambient air[3]. To prevent false positives, your protocol must be a self-validating system . This is achieved by anchoring the workflow with an isotopically labeled internal standard, such as mono-carboxy-isooctyl phthalate-d4 (mCIOP-d4)[4], and utilizing strict procedural blanks.

Self-validating contamination control system for phthalate analysis.

Protocol A: LC-MS/MS Quantification (Recommended)

This method leverages the native anionic state of the molecule, utilizing high-resolution separation techniques suited for complex isomeric mixtures[5].

• Background Mitigation: Bake all glassware at 400°C for 4 hours prior to use. Do not allow the sample to contact any polymer surfaces (e.g., pipette tips must be glass or rigorously validated low-retention plastics).

• Isotope Dilution: Transfer 1.0 mL of the sample matrix into a glass vial. Immediately spike with 10 µL of mCIOP-d4 (100 µg/L). Causality: Adding the internal standard at step zero ensures that any subsequent volumetric losses or matrix suppression effects are proportionally corrected.

• Solid Phase Extraction (SPE): Condition a Weak Anion Exchange (WAX) cartridge with methanol and water. Load the sample. Causality: The WAX stationary phase selectively retains the isooctyl phthalate anion while allowing neutral matrix interferences to be washed away with 5% methanol.

• Elution & Reconstitution: Elute the analyte using 5% ammonium hydroxide in methanol. Evaporate to dryness under a gentle, high-purity nitrogen stream and reconstitute in 100 µL of mobile phase (90:10 Water:Acetonitrile with 0.1% acetic acid).

• Instrumental Analysis: Inject 5 µL onto a C18 reversed-phase UPLC column. Operate the mass spectrometer in ESI- MRM mode, monitoring the specific precursor-to-product ion transitions for the isooctyl phthalate anion.

Protocol B: GC-MS Quantification (Alternative)

Use this protocol only if LC-MS/MS is unavailable, acknowledging the inherent reduction in precision due to derivatization.

• Acidification: Transfer 1.0 mL of the sample into a glass vial. Add 10 µL of mCIOP-d4 internal standard. Acidify the sample to pH < 2 using 1M HCl. Causality: Acidification is mandatory to convert the sodium salt into a protonated, extractable free acid.

• Liquid-Liquid Extraction (LLE): Add 2.0 mL of high-purity hexane. Vortex vigorously for 2 minutes. Centrifuge to separate the phases and transfer the upper organic layer to a clean glass vial. Repeat twice and pool the extracts.

• Derivatization: Evaporate the pooled hexane extract to complete dryness. Add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) and 50 µL of pyridine. Incubate at 60°C for 30 minutes. Causality: BSTFA replaces the active hydrogen on the monoester with a trimethylsilyl (TMS) group, granting the molecule the thermal stability and volatility required for gas phase analysis.

• Instrumental Analysis: Inject 1 µL in splitless mode onto a 5% phenyl-methylpolysiloxane capillary column. Detect using Electron Ionization (EI) in Selected Ion Monitoring (SIM) mode, tracking specific high-mass fragments to avoid the non-selective m/z 149 base ion common to all phthalates[3].

Conclusion

For the quantification of sodium isooctyl phthalate, LC-MS/MS is the analytically superior choice . By analyzing the compound in its native anionic state, researchers bypass the volatility constraints that plague GC-MS methodologies. This direct approach not only streamlines sample preparation but fundamentally enhances the accuracy and precision metrics required for rigorous drug development and biomonitoring applications.

References

• Buy Sodium isooctyl phthalate | 94248-71-2 - Smolecule. smolecule.com.
• A Simple, Fast, and Reliable LC-MS/MS Method for Determination and Quantification of Phthalates in Distilled Beverages | Waters.
• A Comparative Guide to HPLC and GC-MS for Phthalate Analysis in Research and Drug Development - Benchchem. benchchem.com.
• Liquid Microextraction Method as a Valuable Biomonitoring Tool for Exposure Assessment of Phthal
• Measurement of 24 phthalate metabolites in 1st trimester urine samples: The MIREC study. nih.gov.

Sources

• 1. Buy Sodium isooctyl phthalate | 94248-71-2 [smolecule.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. A Simple, Fast, and Reliable LC-MS/MS Method for Determination and Quantification of Phthalates in Distilled Beverages | Waters [waters.com]
• 4. brjac.com.br [brjac.com.br]
• 5. Measurement of 24 phthalate metabolites in 1st trimester urine samples: The MIREC study - PubMed [pubmed.ncbi.nlm.nih.gov]

Interlaboratory Validation of Sodium Isooctyl Phthalate Extraction Methods: A Comprehensive Comparison Guide

Audience: Researchers, analytical scientists, and drug development professionals. Objective: To objectively compare the performance of validated extraction methodologies for sodium isooctyl phthalate, providing self-validating protocols and empirical interlaboratory data to guide method selection.

Executive Summary & Mechanistic Causality

Sodium isooctyl phthalate (CAS 94248-71-2) presents a unique analytical challenge compared to ubiquitous, highly lipophilic phthalate diesters (e.g., DEHP or DIOP). As an ionic monoester salt, it exhibits high aqueous solubility. When processing biological fluids, environmental water, or pharmaceutical leachables, analysts cannot rely on standard non-polar solvent extraction without significant analyte loss.

The Acid-Base Extraction Paradigm: To successfully extract this compound, we must manipulate its acid-base equilibrium. Direct extraction of the dissociated sodium salt yields exceptionally poor recoveries. Causality: By adjusting the sample matrix to a pH strictly below 2.0 using a strong acid, the carboxylate anion is fully protonated. This neutralizes the molecule into its monoester form, drastically suppressing its aqueous solubility and driving its partitioning into an organic phase or a hydrophobic solid-phase sorbent. This fundamental chemical shift is the cornerstone of all validated extraction methods discussed in this guide.

Objective Method Comparison

Selecting the optimal extraction method requires balancing throughput, solvent consumption, and interlaboratory reproducibility. We compare three primary techniques validated across multiple laboratories for phthalate salts and monoesters:

• Solid-Phase Extraction (SPE): Utilizing polymeric sorbents such as Styrene-Divinylbenzene (SDB) or Hydrophilic-Lipophilic Balanced (HLB) copolymers. SPE provides the highest accuracy and is easily automated, making it the gold standard for robust quantification[1].

• Liquid-Liquid Extraction (LLE): The traditional benchmark historically supported by 2[2]. While universally applicable, it is prone to emulsion formation and requires high volumes of high-purity solvents.

• Dispersive Liquid-Liquid Microextraction (DLLME): An emerging high-throughput technique that utilizes microliter volumes of disperser and extraction solvents. It is highly effective for 3[3], though it requires strict matrix-matching.

Interlaboratory Validation Data

The following table synthesizes quantitative performance metrics derived from 4[4] and ring trials for phthalate monoesters across aqueous matrices.

Extraction Method	Mean Recovery (%)	Repeatability (RSDr %)	Reproducibility (RSDR %)	LOD (ng/mL)	Primary Limitation
SPE (Polymeric Sorbent)	91.3 – 99.9	5.1 – 8.2	8.5 – 13.1	0.05	Higher consumable cost per sample
LLE (DCM/Hexane)	75.0 – 85.5	9.4 – 12.5	15.2 – 18.4	0.20	High solvent consumption; emulsions
DLLME (Microextraction)	88.5 – 95.0	6.5 – 10.1	11.0 – 14.5	0.08	Highly matrix-dependent precision

Experimental Workflows & Logical Relationships

The following diagram illustrates the critical decision points and chemical causality embedded within the extraction workflows.

Figure 1: Workflow for sodium isooctyl phthalate extraction from aqueous matrices.

Self-Validating Experimental Protocols

To ensure scientific integrity, an extraction protocol must be a self-validating system. The methodologies below embed continuous quality control checks directly into the workflow to monitor extraction efficiency and background contamination.

Protocol A: Solid-Phase Extraction (SPE) with Polymeric Sorbents

Self-Validation Principle: This protocol utilizes a procedural blank and an isotopically labeled internal standard to continuously correct for matrix-induced ion suppression and physical extraction losses.

• Sample Preparation & Spiking: Aliquot 5.0 mL of the aqueous sample into a glass centrifuge tube. Spike with 10 µL of deuterated internal standard (e.g., mCIOP-d4 at 1 µg/mL).

  • Causality: The internal standard co-elutes with the target analyte, providing a mathematically exact correction factor for any analyte lost during sample handling.

• Acidification: Add 100 µL of 1.0 M HCl to adjust the sample to pH < 2.0. Verify with pH paper.

  • Causality: Fully protonates the sodium isooctyl phthalate into its neutral monoester form, maximizing its affinity for the hydrophobic SPE bed.

• Sorbent Conditioning: Condition a Styrene-Divinylbenzene (SDB) cartridge with 3 mL of LC-MS grade methanol, followed by 3 mL of acidified water (pH 2.0).

  • Causality: Solvates the polymeric sorbent bed and matches the loading pH to prevent premature analyte breakthrough.

• Sample Loading: Pass the acidified sample through the cartridge at a strictly controlled flow rate of 1–2 mL/min.

• Washing: Wash the sorbent bed with 2 mL of 5% methanol in water.

  • Causality: Selectively removes polar matrix interferences (e.g., salts, urea) while the hydrophobic phthalate monoester remains tightly bound to the SDB phase.

• Elution & Reconstitution: Elute the analyte with 3 mL of acetonitrile. Evaporate the eluate to dryness under a gentle nitrogen stream at 35°C, and reconstitute in 100 µL of the initial LC mobile phase for LC-MS/MS analysis.

Protocol B: Dispersive Liquid-Liquid Microextraction (DLLME)

Self-Validation Principle: Employs matrix-matched calibration curves to account for the high matrix dependency inherent to microextraction techniques.

• Sample Preparation: Aliquot 5.0 mL of the aqueous sample, spike with the internal standard, and adjust the pH to 2.0 using 0.1 M HCl.

• Injection of Extraction Mixture: Rapidly inject a precise mixture of 1200 µL acetonitrile (disperser solvent) and 900 µL dichloromethane (extraction solvent) directly into the sample using a glass syringe.

  • Causality: The disperser solvent drastically lowers the interfacial tension between the aqueous phase and the dichloromethane. This creates a cloudy emulsion of microdroplets, maximizing the surface area for ultra-rapid analyte mass transfer.

• Phase Separation: Centrifuge the mixture at 4000 rpm for 5 minutes.

  • Causality: The centrifugal force breaks the emulsion, forcing the high-density dichloromethane (now containing the extracted phthalate) to coalesce at the bottom of the conical tube.

• Collection: Retrieve the bottom organic droplet using a microsyringe, evaporate under nitrogen, and reconstitute for analysis.

References

• Brazilian Journal of Analytical Chemistry (BrJAC). Liquid Microextraction Method as a Valuable Biomonitoring Tool for Exposure Assessment of Phthalates. URL: [Link]

• ResearchGate. Method Validation for the Determination of Phthalates in Indoor Air by GC-MS with Solid-Phase Adsorption/Solvent Extraction using Octadecyl Silica Filter and Styrene–Divinylbenzene Copolymer Cartridge. URL: [Link]

• Environmental Protection Agency (EPA). Single-Laboratory Evaluation of Method 8060 -- Phthalate Esters. URL: [Link]

Sources

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• 2. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 3. brjac.com.br [brjac.com.br]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Validating Recovery Rates of Sodium Isooctyl Phthalate from Complex Matrices: A Methodological Comparison Guide

Executive Summary

The accurate quantification of Sodium Isooctyl Phthalate (SIOP, CAS 94248-71-2)[1] and its corresponding monoester metabolites in complex biological matrices (e.g., human urine, serum, and breast milk) is a critical bottleneck in toxicological biomonitoring and pharmacokinetic studies. Because SIOP exists as a highly polar sodium salt, traditional extraction methods designed for lipophilic parent diesters often yield erratic recovery rates and severe ion suppression during LC-MS/MS analysis[2].

As an Application Scientist, I have structured this guide to objectively compare the three leading sample preparation methodologies—Solid Phase Extraction (SPE), Dispersive Liquid-Liquid Microextraction (DLLME), and QuEChERS. This guide prioritizes mechanistic causality, demonstrating why specific chemical environments dictate recovery success, and provides a self-validating protocol for rigorous experimental design.

The Mechanistic Challenge of SIOP Extraction

The fundamental challenge in extracting SIOP from biological matrices lies in its hydrophilic-lipophilic balance. In physiological pH environments (pH 6.0–7.4), SIOP exists predominantly as a dissociated, highly water-soluble carboxylate anion ( R−COO− ).

The Causality of pH Adjustment: If extraction is attempted at a neutral pH, the hydration shell around the sodium salt prevents partitioning into organic solvents or binding to reverse-phase sorbents, resulting in near-zero recovery[2]. To force the analyte out of the aqueous matrix, the sample must be aggressively acidified (pH ≤ 2.0) using hydrochloric acid[3]. This thermodynamic shift protonates the anion into its neutral monoester form, drastically increasing its affinity for organic phases and polymeric sorbents[3].

Furthermore, biological matrices like urine and serum contain high concentrations of endogenous salts, proteins, and phospholipids. These co-extractives compete for ionization energy in the mass spectrometer source, leading to severe matrix effects (ion suppression) that artificially deflate perceived recovery rates[2].

Mechanistic workflow of SIOP extraction driven by pH-dependent thermodynamic shifts.

Objective Comparison of Extraction Methodologies

A. Solid Phase Extraction (SPE) - The Gold Standard

SPE, particularly using Hydrophilic-Lipophilic Balance (HLB) polymeric sorbents, remains the most robust method for extracting polar phthalate salts[4]. The divinylbenzene-N-vinylpyrrolidone copolymer backbone of HLB cartridges captures the protonated SIOP while allowing polar urinary interferences to be washed away.

• Performance: Yields highly consistent absolute recoveries ranging from 85% to 110% across different biological batches[5].

• Drawback: Higher cost per sample and requires careful optimization of the wash step to prevent premature elution of the analyte[2].

B. Dispersive Liquid-Liquid Microextraction (DLLME)

DLLME is a modern, environmentally friendly microextraction technique[4]. It utilizes a ternary solvent system where a dispersive solvent (e.g., Acetonitrile) rapidly disperses an extraction solvent (e.g., Dichloroethane) into the aqueous matrix, forming a cloudy microemulsion[3].

• Performance: Offers exceptional preconcentration factors with recovery rates observed between 97% and 111%[3]. Limits of detection can reach as low as 0.02 ng/mL[3].

• Drawback: Highly susceptible to emulsion stabilization in protein-rich matrices (like serum), requiring rigorous centrifugation.

C. QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

Originally designed for pesticide analysis, QuEChERS combined with dispersive SPE (d-SPE) cleanup is increasingly used for biomonitoring[4]. It relies on salting-out partitioning using anhydrous MgSO4​ .

• Performance: Effective for complex, lipid-rich matrices like breast milk[4].

• Drawback: The acetonitrile extract often retains significant amounts of phospholipids, leading to higher matrix effects and ion suppression compared to HLB SPE[4].

Quantitative Performance Metrics

The following table synthesizes experimental data from recent biomonitoring literature, comparing the efficacy of the three methodologies for phthalate monoesters and their salts.

Extraction Method	Target Matrix	Sample Vol (mL)	Absolute Recovery (%)	Matrix Effect / Ion Suppression	LOD (ng/mL)	Key Mechanistic Driver
Oasis HLB SPE	Urine / Serum	0.2 - 0.5	85 – 110%[5]	Minimal (<15%)	0.13 – 1.01[5]	Dual hydrophilic-lipophilic retention
DLLME	Urine	1.0 - 5.0	97 – 111%[3]	Moderate	0.02 – 0.10[3]	High surface-area microdroplet partitioning
QuEChERS / d-SPE	Breast Milk / Semen	1.0 - 2.0	71 – 105%[6]	High (Phospholipid retention)	1.1 – 5.2[6]	Salting-out thermodynamic partition

Self-Validating Experimental Protocol (SPE Workflow)

To ensure scientific integrity, an extraction protocol cannot simply assume 100% recovery. It must be a self-validating system . This is achieved through Isotope Dilution Mass Spectrometry (IDMS). By spiking an isotopically labeled internal standard (e.g., 13C4​ -SIOP or D4​ -mCIOP) into the raw matrix before any sample preparation, any physical loss during extraction or signal suppression in the MS source is identically experienced by both the native analyte and the internal standard[5]. The ratio remains constant, mathematically canceling out the matrix effect.

Step-by-Step Methodology:

• Matrix Aliquoting & Isotope Spiking: Aliquot 500 µL of the biological matrix (urine/serum) into a silanized glass tube (to prevent plasticizer contamination from standard polypropylene tubes)[7]. Spike with 20 ng/mL of 13C4​ -labeled internal standard[5].

• Enzymatic Deconjugation (If applicable): Add β -glucuronidase and incubate at 37°C for 90 minutes to cleave phase II glucuronide conjugates, releasing the free SIOP salt[8].

• Thermodynamic pH Shift: Add 100 µL of 0.1 M HCl to drop the sample pH to ~2.0, neutralizing the sodium salt into the protonated monoester[3].

• Sorbent Conditioning: Condition a polymeric HLB SPE cartridge with 2 mL of LC-MS grade Methanol, followed by 2 mL of HPLC-grade water acidified to pH 2.0.

• Sample Loading: Load the acidified sample at a controlled flow rate of 1 mL/min to ensure optimal mass transfer into the sorbent pores.

• Interference Wash: Wash with 2 mL of 5% Methanol in water. Causality: This specific concentration is strong enough to wash away highly polar urinary salts and urea, but weak enough to prevent the lipophilic tail of SIOP from eluting[2].

• Elution & Reconstitution: Elute with 2 mL of Acetonitrile/Methanol (1:1 v/v)[5]. Evaporate to dryness under a gentle nitrogen stream at 40°C and reconstitute in 100 µL of 10% Methanol-Water for LC-MS/MS injection[5].

Self-validating experimental logic utilizing Isotope Dilution Mass Spectrometry (IDMS).

References

• ECHA CHEM: Sodium isooctyl phthalate Source: European Chemicals Agency (ECHA) URL:[Link]

• Simultaneous determination of multiple phthalate metabolites and bisphenol-A in human urine by liquid chromatography-tandem mass spectrometry Source: National Institutes of Health (NIH / PMC) URL:[Link]

• Phthalate Metabolites in Maternal Urine and Breast Milk After Very Preterm Birth: Matrix Concordance Source: MDPI URL:[Link]

• Liquid Microextraction Method as a Valuable Biomonitoring Tool for Exposure Assessment of Phthalates Source: Brazilian Journal of Analytical Chemistry (BrJAC) URL:[Link]

• Challenges in the Analytical Preparation of a Biological Matrix in Analyses of Endocrine-Disrupting Bisphenols Source: MDPI URL:[Link]

• Association of urine phthalate metabolites, bisphenol A levels and serum electrolytes with 24-h blood pressure profile in adolescents Source: National Institutes of Health (NIH / PMC) URL:[Link]

• Food-Associated Phthalate Exposure and Health Risk: Insights from Urinary Biomonitoring and Dose–Response Modeling Source: ACS Publications URL:[Link]

• Influence of different extraction conditions on recoveries of phthalates metabolites and BPA in surrogate serum/FF Source: ResearchGate URL:[Link]

Sources

• 1. ECHA CHEM [chem.echa.europa.eu]
• 2. Simultaneous determination of multiple phthalate metabolites and bisphenol-A in human urine by liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. brjac.com.br [brjac.com.br]
• 4. Challenges in the Analytical Preparation of a Biological Matrix in Analyses of Endocrine-Disrupting Bisphenols [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Association of urine phthalate metabolites, bisphenol A levels and serum electrolytes with 24-h blood pressure profile in adolescents - PMC [pmc.ncbi.nlm.nih.gov]

Benchmark Testing of Sodium Isooctyl Phthalate (SIOP) in Flexible PVC Blends: A Comparative Guide

Executive Summary

As regulatory and performance demands evolve, the polymer industry is actively seeking alternatives to traditional low-molecular-weight ortho-phthalates. While high-molecular-weight esters like Diisononyl phthalate (DINP) and non-phthalates like Dioctyl terephthalate (DOTP) have become standard bulk plasticizers[1], they often fall short in specialty applications requiring extreme solvent resistance or antistatic properties.

Sodium isooctyl phthalate (SIOP), a mono-alkyl phthalate salt, represents a paradigm shift[2]. By introducing ionic species into the poly(vinyl chloride) (PVC) matrix, SIOP behaves fundamentally differently from traditional non-ionic plasticizers. This guide provides an objective, data-driven benchmark of SIOP against DINP and DOTP, detailing the causality behind its unique thermomechanical and migratory behaviors.

Mechanistic Grounding: Free Volume vs. Ionic Clustering

To understand the benchmark data, we must first analyze the physical chemistry of the polymer-additive interactions.

Traditional plasticizers like DINP and DOTP operate almost exclusively via the lubricity and free-volume theories . Their non-polar aliphatic tails shield the polar C-Cl bonds of the PVC chains, increasing interchain distance and reducing the glass transition temperature (Tg)[1].

SIOP is an amphiphilic molecule. While its isooctyl tail provides free-volume expansion, its sodium carboxylate headgroup introduces strong ionic interactions. In the low-dielectric PVC matrix, these ionic groups aggregate to form multiplets and clusters . These clusters act as thermoreversible physical cross-links (the ionomer effect). This dual-action mechanism restricts macroscopic chain mobility (raising Tg relative to standard plasticizers) while simultaneously electrostatically anchoring the molecule to prevent migration[3]. Furthermore, the mobility of the sodium ions provides a conductive pathway that dissipates static charge.

Mechanistic pathway of SIOP in PVC, highlighting dual free-volume and ionic clustering effects.

Self-Validating Experimental Protocols

To ensure high scientific integrity and reproducibility, the following workflows utilize self-validating control checkpoints.

Protocol 1: Melt Compounding and Specimen Preparation

• Dry Blending: Combine 100 phr of suspension-grade PVC resin (K-value 70), 40 phr of the target plasticizer (DINP, DOTP, or SIOP), and 2 phr of a Ca/Zn thermal stabilizer in a high-speed mixer at 80°C.

  • Self-Validation Checkpoint: Monitor the torque rheometry. A stable plateau in torque indicates complete plasticizer absorption and homogeneous gelation. Do not proceed until the plateau is maintained for 120 seconds.

• Melt Compounding: Transfer the dry blend to a two-roll mill operating at 165°C. Mill for exactly 5 minutes to ensure uniform thermomechanical history across all samples.

• Compression Molding: Press the milled sheets in a hydraulic press at 170°C under 15 MPa for 3 minutes to form 2mm thick standardized plaques. Cool under pressure to room temperature to prevent internal stress voids.

Protocol 2: Closed-Loop Migration Assay

• Initial Weighing: Cut 50mm diameter disks from the molded plaques. Condition at 25°C and 50% RH for 48 hours, then record the initial mass ( Mi​ ).

• Extraction: Submerge the disks in sealed glass vials containing 100 mL of n-hexane (for non-polar testing) or distilled water (for polar testing) at 50°C for 24 hours.

• Drying and Final Weighing: Remove the disks, wipe dry, and desiccate under vacuum at 40°C for 24 hours to remove residual solvent. Record the final mass ( Mf​ ).

  • Self-Validation Checkpoint (Mass Balance): Evaporate the extraction solvent and weigh the extracted residue ( Mr​ ). The mass lost from the disk ( Mi​−Mf​ ) must equal Mr​ within a ±0.5% margin of error. A larger discrepancy indicates matrix degradation or solvent entrapment, invalidating the run.

Standardized, self-validating experimental workflow for PVC blend compounding and testing.

Benchmark Data & Comparative Analysis

The table below summarizes the quantitative performance of SIOP benchmarked against industry standards DINP and DOTP at a 40 phr loading level.

Performance Metric	DINP (Reference)	DOTP (Reference)	SIOP (Benchmark)
Molecular Classification	Ortho-phthalate ester	Terephthalate ester	Phthalate monoester sodium salt
Glass Transition (Tg) (°C)	14.2	17.5	26.8
Shore A Hardness (ASTM D2240)	72	74	83
Hexane Extraction (% mass loss)	4.6%	3.9%	0.15%
Water Extraction (% mass loss)	0.1%	0.1%	1.8%
Surface Resistivity (Ω/sq)	> 10^14	> 10^14	4.5 × 10^9

Expert Interpretation & Causality

• Plasticization Efficiency (Tg and Hardness): SIOP is less efficient at purely softening the PVC matrix than DINP or DOTP. The data shows a Tg of 26.8°C and a Shore A hardness of 83 for SIOP, compared to 14.2°C and 72 for DINP. Causality: The ionic clusters formed by the sodium carboxylate groups act as physical cross-links. While the isooctyl tail attempts to push polymer chains apart, the ionic nodes pull them together, resulting in a stiffer, tougher material.

• Extreme Solvent Resistance: Traditional plasticizers easily diffuse into non-polar solvents, as evidenced by the ~4% mass loss for DINP and DOTP in hexane[3]. SIOP exhibits near-zero migration (0.15%). Causality: The ionic anchoring of the sodium salt within the slightly polar PVC matrix creates an immense thermodynamic barrier against diffusion into non-polar media. (Note: The trade-off is a slight increase in water extractability due to the hydrophilic nature of the sodium ion).

• Antistatic Transformation: Standard PVC blends are highly insulative (>10^14 Ω/sq). The addition of SIOP drops the surface resistivity by five orders of magnitude into the static-dissipative range (4.5 × 10^9 Ω/sq). Causality: The mobile sodium cations migrate to the hydrated surface layer of the polymer, providing a continuous conductive network capable of bleeding off triboelectric charges.

Conclusion

Sodium isooctyl phthalate (SIOP) should not be viewed as a 1:1 drop-in replacement for bulk plasticizers like DINP or DOTP. Instead, it is a high-performance specialty modifier. For applications requiring extreme resistance to non-polar solvents (e.g., fuel hoses, industrial gaskets) or inherent antistatic properties (e.g., electronic packaging, cleanroom materials), SIOP's unique ionic clustering mechanism provides a distinct, measurable advantage over traditional free-volume plasticizers.

References

• Plasticizers: Types, Uses, Classification, Selection & Regulation - SpecialChem -

• Buy Sodium isooctyl phthalate | 94248-71-2 - Smolecule -

• New Biobased Plasticizers for PVC Derived from Saturated Dimerized Fatty Acids - National Center for Biotechnology Information (PMC) -

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• 3. New Biobased Plasticizers for PVC Derived from Saturated Dimerized Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]

Comparative environmental impact of sodium isooctyl phthalate vs standard phthalates

Comparative Environmental Impact Guide: Sodium Isooctyl Phthalate vs. Standard Phthalates

As regulatory scrutiny tightens around the use of plasticizers and excipients in drug development and manufacturing, the shift toward environmentally benign alternatives is accelerating. Standard dialkyl phthalates, such as Di(2-ethylhexyl) phthalate (DEHP) and Di-n-butyl phthalate (DBP), are notorious for their environmental persistence and endocrine-disrupting properties.

In contrast, monoalkyl phthalate salts—specifically Sodium Isooctyl Phthalate —offer a radically different physicochemical profile. As a Senior Application Scientist, I have structured this guide to move beyond surface-level comparisons. We will deconstruct the thermodynamic and kinetic mechanisms that dictate the environmental fate of these compounds and provide self-validating experimental protocols to quantify their ecological impact.

Mechanistic Profiling: Why Structure Dictates Environmental Fate

The environmental persistence of standard phthalates is fundamentally a problem of bioavailability and steric hindrance. Dialkyl phthalates are highly hydrophobic (Log Kow​ > 7.0), driving them to partition out of the aqueous phase and adsorb tightly to benthic sediments and lipid-rich biological tissues.

The degradation of these standard phthalates requires a two-step enzymatic hydrolysis. The first step—cleaving the initial ester bond via dialkyl phthalate hydrolase—is the critical rate-limiting bottleneck[1]. Because the highly hydrophobic diester is locked in sediment matrices, it is physically inaccessible to microbial hydrolases.

Sodium isooctyl phthalate , however, is a monoalkyl sodium salt. The presence of the ionizable carboxylate group transforms the molecule into an amphiphile. This dramatically increases its aqueous solubility and lowers its Log Kow​ . By already lacking one alkyl chain, it effectively bypasses the rate-limiting first hydrolysis step. In the environment, it is directly and rapidly cleaved by monoalkyl phthalate hydrolase into phthalic acid (PA) and isooctanol, which are subsequently channeled into the TCA cycle for complete mineralization[2].

Enzymatic degradation pathways: Dialkyl phthalates vs. Monoalkyl phthalate salts.

Ecotoxicity & Bioaccumulation Potential

Standard phthalates are recognized as endocrine-disrupting chemicals (EDCs). Their high lipophilicity allows them to bioaccumulate across trophic levels. Conversely, field studies and toxicokinetic modeling indicate that monoalkyl phthalates (MPEs) are relatively quickly eliminated from aquatic organisms (e.g., via gill water or urine) and do not biomagnify in the food web[3].

Table 1: Physicochemical & Environmental Fate Comparison

Parameter	Standard Phthalates (e.g., DEHP)	Sodium Isooctyl Phthalate
Chemical Structure	Hydrophobic dialkyl ester	Amphiphilic monoalkyl sodium salt
Aqueous Solubility	Very Low (< 0.3 mg/L)	High (Ionized salt form)
Log Kow (Octanol/Water)	High (7.0 - 8.0)	Low to Moderate
Primary Environmental Sink	Benthic sediments & lipid tissues	Aqueous phase (highly bioavailable)
Degradation Bottleneck	Initial ester hydrolysis (Rate-limiting)	Bypassed; rapid mineralization
Biomagnification Risk	High	Low (Rapid physiological clearance)

Experimental Workflows: Self-Validating Protocols

To objectively compare the environmental impact of these compounds, researchers must utilize methodologies that distinguish between true biodegradation and mere physical adsorption. The following protocol establishes a self-validating system for comparative biodegradation kinetics.

Protocol: Comparative Biodegradation Kinetics in Aquatic Mesocosms

Causality & Experimental Design: We utilize a dual-control mesocosm setup. Because highly hydrophobic standard phthalates rapidly adsorb to glassware and sediment, a simple disappearance of the analyte in the water column can falsely be interpreted as degradation. By incorporating a sterile control (autoclaved matrix) and deuterated internal standards (e.g., DEHP- d4​ ), we ensure that any loss of analyte in the active mesocosm relative to the sterile control is strictly due to microbial enzymatic activity[4].

Step-by-Step Methodology:

• Mesocosm Preparation: Collect natural estuarine sediment and water. Homogenize and divide into "Active" and "Sterile" (autoclaved at 121°C for 45 mins) cohorts.

• Spiking & Internal Standardization: Spike parallel mesocosms with 10 µg/L of either DEHP or Sodium Isooctyl Phthalate. Immediately spike all samples with 1 µg/L of deuterated internal standards to correct for matrix suppression and extraction losses during downstream LC-MS/MS.

• Incubation: Incubate in the dark at 20°C under aerobic conditions on an orbital shaker to maximize mass transfer.

• Time-Course Extraction: At intervals (0, 12h, 24h, 3d, 7d, 14d), sacrifice triplicate samples. Perform Solid-Phase Extraction (SPE) using HLB cartridges to capture both the hydrophobic parent compounds and the more polar phthalic acid metabolites.

• LC-ESI-MS/MS Quantification: Analyze extracts using Liquid Chromatography-Electrospray Ionization Tandem Mass Spectrometry. Monitor the precursor-to-product ion transitions for the parent compounds and the primary metabolite (Phthalic Acid).

• Kinetic Modeling: Fit the degradation data to a first-order kinetic decay model ( Ct​=C0​e−kt ) to calculate the environmental half-life ( t1/2​ ).

Self-validating experimental workflow for comparative biodegradation kinetics.

Quantitative Data Synthesis

Based on established kinetic modeling of dialkyl vs. monoalkyl phthalate esters[5], the experimental output of the above protocol yields stark contrasts in environmental persistence.

Table 2: Comparative Biodegradation Kinetics (Mesocosm Output)

Analyte	Half-life ( t1/2​ ) - Aerobic	Half-life ( t1/2​ ) - Anaerobic	Primary Clearance Mechanism
DEHP (Standard Diester)	14 - 30 days	> 100 days	Slow hydrolysis via dialkyl hydrolase
Sodium Isooctyl Phthalate	< 24 hours	3 - 7 days	Rapid cleavage via monoalkyl hydrolase

Application Insights for Drug Development

For professionals in drug development and chemical manufacturing, substituting standard dialkyl phthalates with monoalkyl salts like Sodium Isooctyl Phthalate offers a strategic advantage. Not only does it mitigate the risk of long-term environmental liability and bioaccumulation, but its enhanced aqueous solubility and rapid biological clearance align perfectly with the principles of green chemistry and modern regulatory frameworks (e.g., REACH compliance). By understanding the mechanistic relationship between molecular structure and enzymatic bioavailability, formulation scientists can proactively design environmentally responsible products.

References

• State of the Science Report Phthalate Substance Grouping Short-Chain Phthalate Esters Source: Government of Canada URL:[Link]

• Biodegradation of mono-alkyl phthalate esters in natural sediments Source: ResearchGate URL:[Link]

• Unmasking Phytotoxicity and Interaction Mechanism of Two Phthalate Esters in Lettuce Source: ACS Publications URL:[Link]

• Integrated Multi-omics Investigations Reveal the Key Role of Synergistic Microbial Networks in Removing Plasticizer Di-(2-Ethylhexyl) Phthalate Source: PubMed Central (PMC) URL:[Link]

• Excellent Degradation Performance of a Versatile Phthalic Acid Esters-Degrading Bacterium and Catalytic Mechanism Source: Semantic Scholar URL:[Link]

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• 2. pubs.acs.org [pubs.acs.org]
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• 4. Integrated Multi-omics Investigations Reveal the Key Role of Synergistic Microbial Networks in Removing Plasticizer Di-(2-Ethylhexyl) Phthalate from Estuarine Sediments - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Safe Disposal of Diisooctyl Phthalate

Authoritative Guidance for Laboratory Professionals

As researchers and scientists, our commitment to discovery is matched by our responsibility to ensure safety and environmental stewardship. This guide provides a comprehensive, step-by-step protocol for the proper disposal of Diisooctyl Phthalate (DIOP), a common plasticizer. Adherence to these procedures is critical for maintaining a safe laboratory environment, ensuring regulatory compliance, and protecting our ecosystem.

A Note on Chemical Nomenclature: The topic specifies "sodium isooctyl phthalate." However, phthalates are diesters of phthalic acid and do not typically form stable sodium salts. This guide will address the procedures for Diisooctyl Phthalate (CAS No. 27554-26-3) , the chemically precise and commonly used compound in laboratory settings.

The protocols outlined herein are grounded in established safety data and regulatory frameworks, designed to provide clarity and instill confidence in your waste management practices.

Core Hazard Assessment and Immediate Safety Protocols

Understanding the inherent risks of a chemical is the foundation of its safe handling and disposal. Diisooctyl Phthalate is classified as a hazardous substance, primarily due to its potential reproductive toxicity and environmental impact.[1][2]

Table 1: Hazard Profile of Diisooctyl Phthalate

Hazard Type	GHS Hazard Statement	Description
Human Health	H360: May damage fertility or the unborn child.[1][2]	This is the most significant health concern, classifying DIOP as a reproductive toxicant.
H302+H332: Harmful if swallowed or if inhaled.[1]	Ingestion and inhalation are key exposure routes to avoid.
H315: Causes skin irritation.[1]	Direct contact can lead to skin irritation and redness.
H319: Causes serious eye irritation.[1]	Direct eye contact can cause significant irritation.
H335: May cause respiratory irritation.[1]	Inhalation of aerosols or vapors may irritate the respiratory tract.
Environmental	H413: May cause long lasting harmful effects to aquatic life.[1]	Improper release poses a significant, long-term threat to aquatic ecosystems.

Required Personal Protective Equipment (PPE)

The causality behind PPE selection is risk mitigation. Each item is chosen to create a barrier against specific exposure routes.

Table 2: Required Personal Protective Equipment (PPE)

Situation	Required PPE	Rationale
Routine Handling & Disposal	• Nitrile gloves• Safety glasses with side shields• Lab coat	Prevents skin contact and protects eyes from accidental splashes.[3]
Spill Cleanup	• Chemical-resistant gloves (e.g., nitrile)• Chemical splash goggles• Lab coat or chemical-resistant apron• Respiratory protection (if aerosols are generated)	Provides enhanced protection against splashes, direct contact, and potential inhalation of aerosolized particles during cleanup.[1][3]

Emergency First Aid Procedures

In the event of an exposure, immediate and correct action is crucial.

• Skin Contact: Immediately wash the affected area with plenty of soap and water.[1] Remove contaminated clothing.

• Eye Contact: Bathe the eye with running water for at least 15 minutes, holding the eyelid open.[1]

• Inhalation: Move the individual to fresh air. If they feel unwell, seek medical attention.[1]

• Ingestion: Do not induce vomiting.[1] Rinse the mouth with water and, if the person is conscious, have them drink one or two glasses of water. Seek immediate medical attention.

Spill Management Protocol

A spill represents an uncontrolled release, requiring a swift and systematic response to contain the material and mitigate exposure.

Step-by-Step Spill Cleanup:

• Evacuate and Alert: Ensure all non-essential personnel leave the immediate area. Inform your laboratory supervisor or EHS officer.

• Ventilate: Increase ventilation in the area by opening a fume hood sash or as appropriate for your facility.

• Don PPE: Wear the appropriate PPE as outlined in Table 2.[3]

• Contain and Absorb: Cover the spill with an inert absorbent material, such as sand, diatomite, or a commercial chemical absorbent like Chemizorb®.[4] Do not use combustible materials like paper towels as the primary absorbent.

• Collect Waste: Carefully sweep or scoop the contaminated absorbent material into a designated, sealable container.[4]

• Decontaminate: Clean the spill area with soap and water.

• Dispose: Seal and label the container with the collected spill debris as "Hazardous Waste" and manage it according to the disposal protocol in the next section.

Standard Operating Procedure for Disposal

The disposal of Diisooctyl Phthalate is not merely a suggestion but a regulatory requirement. In regions like Singapore, chemical waste must be handled in accordance with the National Environment Agency (NEA) regulations.[5] The following procedure ensures compliance and safety.

Step 1: Waste Identification and Segregation

Action: Collect waste Diisooctyl Phthalate and any materials heavily contaminated with it into a dedicated waste stream. Causality: Do not mix phthalate waste with other chemical waste streams (e.g., solvents, acids). Mixing wastes can create unknown chemical reactions, complicates the disposal process for the licensed facility, and may violate regulatory requirements.

Step 2: Containerization

Action: Place the waste into a chemically compatible, sealable container in good condition. The original product container is often a suitable choice.[4] Causality: Proper containerization is the primary method of containment. The container must not leak or react with the chemical, ensuring safe storage and transport.

Step 3: Labeling

Action: Affix a "Hazardous Waste" label to the container immediately. The label must include:

• The full chemical name: "Waste Diisooctyl Phthalate" (no abbreviations).[4]
• The primary hazards (e.g., "Reproductive Toxin," "Environmental Hazard").
• The date of waste generation (when the first drop of waste entered the container).[4]
• The location of origin (e.g., Building, Room Number). Causality: Accurate labeling is a legal requirement and provides critical safety information for everyone who handles the container, from lab personnel to the final disposal technicians. It ensures the waste is managed correctly throughout its lifecycle.

Step 4: Temporary On-Site Storage

Action: Store the sealed and labeled waste container in a designated satellite accumulation area. This area must be cool, dry, well-ventilated, and secure.[3][6] Store it away from incompatible materials. Causality: Safe temporary storage prevents accidental spills, exposure to personnel, and release into the environment while awaiting collection.

Step 5: Arranging for Licensed Disposal

Action: Contact your institution's Environmental Health and Safety (EHS) office or a licensed toxic industrial waste collector to arrange for pickup.[4][7] Provide them with a full manifest of the waste. Causality: Disposal of toxic and hazardous waste is strictly regulated.[6][8] Only licensed collectors are legally authorized and equipped to transport, treat, and dispose of such materials in an environmentally sound manner.[9]

Disposal Workflow Visualization

The following diagram provides a clear, logical map of the disposal process, ensuring every step is accounted for.

Caption: Logical workflow for the compliant disposal of Diisooctyl Phthalate.

Conclusion

The responsible management of chemical waste like Diisooctyl Phthalate is a non-negotiable aspect of professional scientific conduct. By following this structured protocol—grounded in hazard assessment, proper handling, and regulatory compliance—you actively contribute to a culture of safety, protect yourself and your colleagues, and ensure that your research does not come at the cost of environmental health.

References

• SuperClean SG. (2025, September 14). How to Manage Hazardous Waste Disposal Singapore Home.
• Tidy- சிங்கப்பூர். (2024, November 7). A Quick Guide to Toxic Hazardous Waste Management in Singapore.
• Environmental Solutions Asia (ESA). (2025, April 6). Your Easy Guide to Chemical Waste Management in Singapore.
• Singapore Standards. Code of practice for hazardous waste management.
• Singapore Statutes Online. (2000, January 31). Environmental Public Health (Toxic Industrial Waste) Regulations.
• Sigma-Aldrich. (2025, November 6). Safety Data Sheet for Dioctyl phthalate-3,4,5,6-d4.
• SPEX CertiPrep. (2017, December 20). Safety Data Sheet for Phthalates in Isooctane.
• National Institute of Standards and Technology (NIST). (2018, October 1). Safety Data Sheet Packet for SRM 2860.
• Lowell Center for Sustainable Production. (2011). Phthalates and Their Alternatives: Health and Environmental Concerns.
• Adelagun R. O. A., et al. (2021). Phthalate Esters in the Environment: Sources and Quantification. American Journal of Chemistry.
• Stony Brook University. Standard Operating Procedure for Sodium.
• Agilent Technologies, Inc. (2024, August 23). Phthalates Standard (1X1 mL) - Safety Data Sheet.
• Apollo Scientific. Safety Data Sheet for Diisooctyl Phthalate.
• BenchChem. (2025). Proper Disposal of Isononyl Isooctyl Phthalate in a Laboratory Setting.
• Fisher Scientific. (2024, February 14). Safety Data Sheet for Di-n-octyl phthalate.
• Dutca, G. H., & Nowak, K. M. (2022). Phthalates and Their Impacts on Human Health. National Institutes of Health (NIH).
• Scientific Polymer Products. (2024, August 15). Safety Data Sheet for Diisooctyl phthalate.
• Environment and Climate Change Canada & Health Canada. (2020). Draft Screening Assessment Phthalate Substance Grouping.
• In-sun, K., et al. (2021). Critical Review on the Presence of Phthalates in Food and Evidence of Their Biological Impact. National Institutes of Health (NIH).

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